m-PEG26-NHS ester

Core Science & Biosynthesis

An In-depth Technical Guide to m-PEG26-NHS Ester

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

m-PEG26-NHS ester is a monofunctional, amine-reactive polyethylene (B3416737) glycol (PEG) reagent. It is a member of the N-hydroxysuccinimide (NHS) ester family of PEG derivatives, which are foundational tools in bioconjugation, protein modification, and drug delivery. The designation "m-PEG26" signifies a methoxy-capped polyethylene glycol chain composed of 26 ethylene (B1197577) glycol repeating units. This specific chain length provides a defined spacer arm and molecular weight, while the NHS ester functionality enables the covalent attachment of the PEG chain to primary amines on target molecules.

The process of covalently attaching PEG chains to molecules, known as PEGylation, is a widely adopted strategy to enhance the therapeutic and diagnostic properties of proteins, peptides, antibodies, and small molecules.[1][2] Key advantages conferred by PEGylation include improved solubility and stability, extended circulatory half-life, reduced immunogenicity, and decreased non-specific protein binding.[][4] This guide provides a comprehensive technical overview of m-PEG26-NHS ester, including its chemical properties, reaction mechanisms, detailed experimental protocols, and applications.

Core Concepts and Chemical Properties

The structure of m-PEG26-NHS ester consists of three key components: a terminal methoxy (B1213986) group, a hydrophilic 26-unit polyethylene glycol polymer backbone, and a terminal N-hydroxysuccinimide ester reactive group.

• Methoxy (m) Group: This group caps (B75204) one end of the PEG chain, rendering it chemically inert and preventing unwanted crosslinking reactions.

• Polyethylene Glycol (PEG) Chain: The chain of 26 ethylene glycol units forms a flexible, hydrophilic spacer arm. This chain is responsible for the beneficial physicochemical properties imparted to the conjugated molecule, such as increased hydrodynamic radius and water solubility.[]

• N-Hydroxysuccinimide (NHS) Ester: This is the amine-reactive functional group. It reacts efficiently with primary amines (-NH₂) present on molecules, such as the N-terminus of proteins and the side chains of lysine (B10760008) residues, to form a stable and covalent amide bond.[1][][5][6][7][8]

Chemical Structure

Caption: Chemical structure of m-PEG26-NHS ester.

Reaction Mechanism

The conjugation reaction proceeds via nucleophilic acyl substitution. The deprotonated primary amine on a target molecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate that subsequently collapses, releasing N-hydroxysuccinimide as a byproduct and forming a stable amide bond.[4][][10]

Caption: Reaction of m-PEG26-NHS ester with a primary amine.

A critical factor for successful conjugation is the reaction pH. The optimal range is typically between 7.2 and 8.5.[11] Below this range, primary amines are protonated and non-nucleophilic, while at higher pH values, the rate of hydrolysis of the NHS ester increases significantly, which competes with the desired aminolysis reaction and reduces conjugation efficiency.[2][][11]

Quantitative Data Summary

The following tables provide key quantitative data for the handling and use of m-PEG26-NHS ester.

Table 1: Physicochemical Properties of m-PEG26-NHS Ester

Property	Value	Notes
Appearance	White to off-white solid
Molecular Weight (Approx.)	~1300 g/mol	Exact MW can vary slightly based on the linker and PEG polydispersity.
Solubility	Soluble in DMF, DMSO, DCM.[5][6][12]	Dissolve in an anhydrous organic solvent before diluting into aqueous buffer.

| Purity | >90% | Purity of the NHS ester is critical; it degrades over time.[13] |

Table 2: Recommended Reaction Conditions for Protein PEGylation

Parameter	Recommended Condition	Rationale / Notes
pH	7.2 - 8.5	Balances amine reactivity with NHS ester hydrolysis.[1][2][11]
Temperature	Room Temp (20-25°C) or 4°C	Lower temperature can reduce hydrolysis and side reactions.[5][6][12]
Reaction Time	30 - 120 minutes	30-60 min at RT; 2 hours at 4°C or on ice.[6][12]
Molar Excess	10 - 20 fold (PEG:Protein)	Starting point; optimize to achieve desired degree of labeling.[5][6][11]
Compatible Buffers	Phosphate-buffered saline (PBS)	Must be free of primary amines (e.g., Tris, glycine).[5][6][12]

| Quenching Reagent | Tris, Glycine, Lysine | Added to a final concentration of 20-50 mM to stop the reaction.[11] |

Experimental Protocols

Important Handling and Storage:

• Moisture Sensitivity: m-PEG-NHS esters are highly sensitive to moisture.[5][6][12] Store desiccated at -20°C.[5][6][12]

• Preparation: Allow the vial to equilibrate to room temperature before opening to prevent condensation.[5][6][12]

• Solution Stability: The NHS ester hydrolyzes readily in aqueous solutions.[12] Therefore, dissolve the reagent immediately before use and discard any unused solution. Do not prepare stock solutions for storage.[5][6][12]

Protocol for Protein PEGylation

This protocol outlines a general procedure for labeling a protein with m-PEG26-NHS ester.

• Buffer Exchange:

  • Ensure the protein sample (typically 1-10 mg/mL) is in an amine-free buffer, such as 1X PBS, at a pH of 7.2-8.0.[5][6]

  • If the protein is in a buffer containing Tris or glycine, perform buffer exchange using dialysis or a desalting column.[5][12]

• Prepare m-PEG26-NHS Ester Solution:

  • Immediately before use, weigh a small amount of m-PEG26-NHS ester.

  • Dissolve it in anhydrous DMSO or DMF to a final concentration of 10 mM (e.g., dissolve ~6.5 mg in 0.5 mL of solvent).[6][12]

• Calculate Molar Excess:

  • Determine the moles of protein in your reaction.

  • Calculate the volume of the 10 mM m-PEG26-NHS ester solution needed to achieve a 20-fold molar excess.[5][6]

• Conjugation Reaction:

  • Add the calculated volume of the m-PEG26-NHS ester solution to the protein solution while gently stirring. The final concentration of the organic solvent should not exceed 10% of the total reaction volume.[5][6]

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[5][6]

• Quench Reaction:

  • Add a quenching buffer (e.g., 1M Tris-HCl, pH 7.5) to a final concentration of 20-50 mM.

  • Incubate for an additional 15-30 minutes to ensure any unreacted NHS ester is hydrolyzed.[11]

• Purification:

  • Remove unreacted m-PEG26-NHS ester and the NHS byproduct from the PEGylated protein conjugate using size-exclusion chromatography (SEC), dialysis, or spin desalting columns.[5][6][12]

• Storage:

  • Store the purified PEGylated protein under the same conditions that are optimal for the unmodified protein.

Protocol for Small Molecule Modification

This protocol is for modifying small molecules containing a primary amine in an anhydrous environment.

• Dissolve Substrate:

  • In a dry glass vial under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine-bearing small molecule in an appropriate anhydrous organic solvent (e.g., DMF, DCM, THF).[6][12]

• Add Reagents:

  • Under continuous stirring, add a non-nucleophilic organic base (e.g., triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA)) to the solution (typically 1.1 to 2.0 equivalents).

  • Add the m-PEG26-NHS ester, typically at a 1:1 or 1.2:1 molar ratio relative to the small molecule.[12]

• Reaction:

  • Stir the reaction mixture at room temperature for 3-24 hours.[6][12]

  • Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification:

  • Once the reaction is complete, perform a standard organic synthesis workup (e.g., aqueous wash, extraction, drying over sodium sulfate).

  • Purify the final PEGylated small molecule product using column chromatography.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the PEGylation of a therapeutic protein.

Caption: General workflow for protein PEGylation.

Applications in Research and Drug Development

m-PEG26-NHS ester and similar reagents are indispensable in modern biotechnology and pharmaceutical development.

• Drug Delivery and Pharmacokinetics: The primary application is to improve the pharmacokinetic profile of therapeutic proteins and peptides, extending their in-vivo half-life and reducing dosing frequency.[2][]

• Antibody-Drug Conjugates (ADCs): PEG linkers are often incorporated into ADCs to bridge the cytotoxic payload and the antibody, enhancing solubility and stability.[4][7]

• Surface Modification: The reagent is used to PEGylate surfaces (e.g., nanoparticles, liposomes, medical devices) to reduce non-specific protein adsorption and improve biocompatibility.[][4]

• Biomarker Labeling: Attaching a PEG spacer can improve the solubility and reduce the aggregation of labeled biomolecules for diagnostic and research applications.[]

• PROTACs: In the development of proteolysis-targeting chimeras (PROTACs), PEG linkers are widely used to connect the two ligand-binding heads.

References

• 1. creativepegworks.com [creativepegworks.com]
• 2. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. precisepeg.com [precisepeg.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. broadpharm.com [broadpharm.com]
• 7. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 8. NHS ester PEG, PEGylation Products - Biopharma PEG [biochempeg.com]
• 10. NHS-PEG-NHS, SC-PEG-SC- Biopharma PEG [biochempeg.com]
• 11. benchchem.com [benchchem.com]
• 12. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 13. precisepeg.com [precisepeg.com]

An In-depth Technical Guide to m-PEG26-NHS Ester: Structure, Bioconjugation, and Characterization

This technical guide provides a comprehensive overview of methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester with 26 ethylene (B1197577) glycol units (m-PEG26-NHS ester), a valuable tool for researchers, scientists, and drug development professionals. This document details its chemical structure, physicochemical properties, and its application in bioconjugation, along with detailed experimental protocols and characterization workflows.

Core Concepts: The Chemistry of m-PEG26-NHS Ester

The m-PEG26-NHS ester is a chemical modification reagent belonging to the family of PEGylation reagents. These reagents are widely used to covalently attach polyethylene (B3416737) glycol (PEG) chains to biomolecules such as proteins, peptides, and oligonucleotides. The process of PEGylation can significantly enhance the therapeutic properties of these molecules by increasing their solubility, stability, and circulation half-life, while often reducing their immunogenicity.

The m-PEG26-NHS ester molecule consists of three key components:

• A methoxy (B1213986) (m) cap: This terminal methoxy group (CH3O-) renders the PEG chain monofunctional, preventing crosslinking reactions.

• A polyethylene glycol (PEG) backbone: The "26" in its name signifies the presence of 26 repeating ethylene glycol units. This hydrophilic polymer chain is responsible for the beneficial properties conferred by PEGylation.

• An N-hydroxysuccinimide (NHS) ester: This is a reactive group at the other end of the PEG chain. The NHS ester readily reacts with primary amines (-NH2), such as those found on the side chains of lysine (B10760008) residues and the N-terminus of proteins, to form a stable amide bond. This reaction is highly efficient in aqueous solutions at a pH range of 7 to 9.

Chemical Structure of m-PEG26-NHS Ester

Physicochemical Properties

The properties of m-PEG26-NHS ester are crucial for its application in bioconjugation. The following table summarizes its key quantitative data.

Property	Value
Molecular Formula	C61H117NO32
Average Molecular Weight	Approximately 1356.5 g/mol
Purity	Typically >95%
Solubility	Soluble in water and most organic solvents
Reactive Group	N-Hydroxysuccinimide (NHS) ester
Target Functional Group	Primary amines (-NH2)
Optimal Reaction pH	7.0 - 9.0

Experimental Protocols: Protein PEGylation

This section provides a detailed protocol for the covalent attachment of m-PEG26-NHS ester to a model protein, such as an antibody.

Materials and Reagents

• m-PEG26-NHS ester

• Protein to be PEGylated (e.g., IgG antibody)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous Dimethylsulfoxide (DMSO)

• Purification system (e.g., size-exclusion chromatography or dialysis cassettes)

Experimental Procedure

• Protein Preparation:

  • Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

  • Ensure the buffer is free of any primary amine-containing substances (e.g., Tris buffer).

• m-PEG26-NHS Ester Solution Preparation:

  • Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO to prepare a stock solution (e.g., 10 mg/mL).

• PEGylation Reaction:

  • Add a calculated molar excess of the dissolved m-PEG26-NHS ester to the protein solution. A 10- to 50-fold molar excess is a common starting point.

  • The final concentration of DMSO in the reaction mixture should be kept below 10% (v/v) to avoid protein denaturation.

  • Incubate the reaction mixture at room temperature for 1-2 hours with gentle stirring.

• Reaction Quenching:

  • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature to quench any unreacted m-PEG26-NHS ester.

• Purification of the PEGylated Protein:

  • Remove unreacted PEG reagent and byproducts by size-exclusion chromatography (SEC) or dialysis against an appropriate buffer (e.g., PBS).

Characterization of the PEGylated Protein

The extent of PEGylation and the integrity of the resulting conjugate should be assessed using various analytical techniques:

• SDS-PAGE: To visualize the increase in molecular weight of the PEGylated protein compared to the native protein.

• Mass Spectrometry (MALDI-TOF or ESI-MS): To determine the exact molecular weight and the distribution of PEG chains on the protein.

• HPLC (Size-Exclusion or Ion-Exchange): To assess the purity of the conjugate and separate different PEGylated species.

• Activity Assays: To confirm that the biological activity of the protein is retained after PEGylation.

Workflow and Process Visualization

The following diagrams, generated using the DOT language, illustrate the key processes involved in working with m-PEG26-NHS ester.

Reaction Mechanism of m-PEG26-NHS Ester with a Primary Amine

Caption: Reaction of m-PEG26-NHS ester with a protein's primary amine.

Experimental Workflow for Protein PEGylation and Characterization

Caption: Workflow for protein PEGylation and subsequent characterization.

An In-depth Technical Guide on the Core Mechanism of Action of m-PEG26-NHS Ester

For researchers, scientists, and drug development professionals, understanding the precise mechanism of bioconjugation is paramount for the successful development of therapeutics, diagnostics, and research tools. This guide provides a comprehensive overview of the mechanism of action of methoxy (B1213986) polyethylene (B3416737) glycol (26 units) N-hydroxysuccinimidyl ester (m-PEG26-NHS ester), a widely utilized reagent for PEGylation.

Core Principles of m-PEG26-NHS Ester Reactivity

The fundamental mechanism of action of m-PEG26-NHS ester is a nucleophilic acyl substitution reaction. This process involves the covalent attachment of the m-PEG26 moiety to a target molecule, typically a protein, peptide, or other biomolecule, through the formation of a stable amide bond.

The key players in this reaction are:

• The N-Hydroxysuccinimide (NHS) Ester: This functional group is highly reactive towards primary amines. The NHS moiety is an excellent leaving group, facilitating the reaction.

• Primary Amines: These are the primary targets for NHS esters. In proteins, the most common primary amines are the ε-amine of lysine (B10760008) residues and the α-amine at the N-terminus of the polypeptide chain.[1][2]

The reaction proceeds efficiently under mild, slightly alkaline conditions (pH 7.2-9.0).[3][4] At this pH, a significant portion of the primary amine groups are deprotonated and thus, are in their more nucleophilic state, readily attacking the electrophilic carbonyl carbon of the NHS ester.[5] This nucleophilic attack leads to the formation of a transient tetrahedral intermediate, which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a highly stable amide bond.[5][6]

It is crucial to consider the competing reaction of hydrolysis, where the NHS ester reacts with water. The rate of hydrolysis increases with pH.[3][7] Therefore, careful optimization of the reaction pH is necessary to maximize the efficiency of the desired aminolysis (reaction with the amine) while minimizing hydrolysis.[7]

Quantitative Data on PEG-NHS Ester Reactions

Parameter	Value	Conditions	Reference(s)
Hydrolysis Half-life
mPEG-NHS Ester (general)	4-5 hours	pH 7.0, 0°C	[3]
mPEG-NHS Ester (general)	10 minutes	pH 8.6, 4°C	[3]
Aminolysis vs. Hydrolysis
Heterogeneous Aminolysis Rate Constant (ka)	>3 orders of magnitude lower than kh	DSP monolayer in borate (B1201080) buffer (50 mM, pH 8.50)	[7]
Reaction Conditions
Optimal pH for Aminolysis	7.2 - 9.0	Varies with specific protein and buffer	[3][4]
Recommended Molar Excess of PEG-NHS	5- to 50-fold	Dependent on protein concentration and desired degree of PEGylation	[8][9]
Reaction Time	30 minutes to 2 hours	Room temperature or 4°C	[1][8]

Experimental Protocols

The following is a generalized protocol for the PEGylation of a protein using an m-PEG-NHS ester, synthesized from multiple sources.[1][5][8][10][11]

Materials:

• Protein to be PEGylated

• m-PEG-NHS ester

• Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), 0.1 M, pH 7.2-8.0)[1][10]

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)[1][10]

• Quenching reagent (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)[5]

• Purification column (e.g., size-exclusion chromatography)[1]

Procedure:

• Buffer Exchange: Ensure the protein solution is in an amine-free buffer at a concentration of 1-10 mg/mL.[5] Buffers containing primary amines, such as Tris or glycine, will compete with the target protein for the NHS ester and should be avoided.[1]

• Preparation of m-PEG-NHS Ester Solution: Immediately before use, dissolve the m-PEG-NHS ester in anhydrous DMSO or DMF to a concentration of approximately 10 mM.[1] Do not prepare stock solutions for long-term storage as the NHS ester is susceptible to hydrolysis.[1]

• PEGylation Reaction: Add a calculated molar excess (e.g., 20-fold) of the dissolved m-PEG-NHS ester to the protein solution while gently vortexing.[1] The final concentration of the organic solvent should not exceed 10% of the total reaction volume.[1]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.[1]

• Quenching: Stop the reaction by adding a quenching reagent, such as Tris or glycine, to a final concentration of 20-50 mM. This will consume any unreacted NHS ester.

• Purification: Remove excess PEG reagent and byproducts by size-exclusion chromatography, dialysis, or another suitable purification method.[1]

• Characterization: Analyze the extent of PEGylation using techniques such as SDS-PAGE, which will show an increase in the apparent molecular weight of the PEGylated protein, and mass spectrometry for a more precise determination of the number of attached PEG chains.[2][12]

Visualizations

Mechanism of Action: Nucleophilic Acyl Substitution

Caption: Reaction of m-PEG26-NHS ester with a primary amine.

Experimental Workflow for Protein PEGylation

Caption: A typical workflow for protein PEGylation.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Precise and comparative pegylation analysis by microfluidics and mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 3. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 4. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Succinimidyl ester surface chemistry: implications of the competition between aminolysis and hydrolysis on covalent protein immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. NHS-PEG-NHS [nanocs.net]
• 10. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 11. Protocol for Protein PEGylation [jenkemusa.com]
• 12. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]

m-PEG26-NHS Ester: A Technical Guide to Solubility and Stability for Researchers and Drug Development Professionals

This in-depth technical guide provides essential information on the solubility and stability of methoxy-poly(ethylene glycol)26-N-hydroxysuccinimidyl ester (m-PEG26-NHS ester), a critical reagent in bioconjugation and drug delivery. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a comprehensive overview of the compound's properties, handling, and analysis.

Introduction

m-PEG26-NHS ester is a monofunctional PEGylation reagent used to covalently attach polyethylene (B3416737) glycol (PEG) chains to biomolecules such as proteins, peptides, and antibodies. This process, known as PEGylation, can enhance the therapeutic properties of biomolecules by increasing their solubility, stability, and circulation half-life, while reducing their immunogenicity. The N-hydroxysuccinimidyl (NHS) ester group specifically reacts with primary amines on the target molecule to form a stable amide bond. Understanding the solubility and stability of m-PEG26-NHS ester is paramount for its effective use in developing novel biotherapeutics.

Solubility

The solubility of m-PEG26-NHS ester is a critical factor in its handling and application in conjugation reactions. The hydrophilic nature of the PEG chain generally imparts good solubility in aqueous buffers and a range of organic solvents.

Table 1: Solubility of m-PEG-NHS Esters

Solvent	Reported Solubility	Notes
Water	≥ 10 mg/mL[1]	Forms a clear solution. Solubility may be affected by buffer salts.
Dimethyl Sulfoxide (DMSO)	≥ 10 mg/mL[1]	Commonly used for preparing stock solutions. Should be anhydrous.
Dimethylformamide (DMF)	Soluble[2][3]	Another common solvent for stock solution preparation. Should be anhydrous.
Chloroform	≥ 10 mg/mL[1]
Dichloromethane (DCM)	Soluble[4][5]

Note: While the specific data for m-PEG26-NHS ester is not available, the provided data is for m-PEG-NHS esters with various molecular weights and is expected to be a good indicator of the solubility of m-PEG26-NHS ester.

Stability

The stability of m-PEG26-NHS ester is primarily influenced by moisture and pH. The NHS ester group is susceptible to hydrolysis, which can deactivate the reagent and prevent its conjugation to the target molecule.

Hydrolysis in Aqueous Solutions

In aqueous solutions, the NHS ester group of m-PEG26-NHS ester can be hydrolyzed, releasing N-hydroxysuccinimide and rendering the PEG reagent inactive. The rate of hydrolysis is highly dependent on the pH of the solution, increasing significantly with rising pH.

Table 2: Hydrolysis Half-life of NHS Esters in Aqueous Buffers

pH	Temperature (°C)	Half-life
7.0	0	4-5 hours[6][7]
7.4	Not Specified	> 120 minutes[8]
8.0	25	~1 hour[7][9]
8.6	4	10 minutes[6]
9.0	Not Specified	< 9 minutes[8]

Table 3: Comparative Hydrolysis Half-lives of Various PEG-NHS Esters at pH 8 and 25°C

PEG-NHS Ester Derivative	Half-life (minutes)
Succinimidyl Valerate (SVA)	33.6
Succinimidyl Butanoate (SBA)	23.3
Succinimidyl Carbonate (SC)	20.4
Succinimidyl Glutarate (SG)	17.6
Succinimidyl Propionate (SPA)	16.5
Succinimidyl Succinate (SS)	9.8
mPEG2-NHS	4.9
Succinimidyl Succinamide (SSA)	3.2
Succinimidyl Carboxymethylated (SCM)	0.75

Storage and Handling

To ensure the integrity and reactivity of m-PEG26-NHS ester, proper storage and handling are crucial:

• Storage: The reagent should be stored at -20°C in a desiccated environment to protect it from moisture.[2]

• Handling: Before use, the container should be allowed to equilibrate to room temperature before opening to prevent condensation of moisture onto the product.[2] Solutions of m-PEG26-NHS ester should be prepared immediately before use, and stock solutions in anhydrous organic solvents should be stored under an inert gas atmosphere at -20°C.[10] It is not recommended to prepare and store aqueous solutions of the reagent due to its rapid hydrolysis.

Experimental Protocols

Protocol for Determining Solubility

Objective: To determine the approximate solubility of m-PEG26-NHS ester in a given solvent.

Materials:

• m-PEG26-NHS ester

• Selected solvent (e.g., water, DMSO, DMF)

• Vortex mixer

• Calibrated balance

Procedure:

• Weigh a precise amount of m-PEG26-NHS ester (e.g., 10 mg).

• Add a measured volume of the solvent (e.g., 1 mL) to the solid.

• Vortex the mixture vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved particles. A clear solution indicates that the compound is soluble at that concentration.

• If the compound has dissolved, add a further known amount of the solid and repeat the process until saturation is reached (i.e., solid material remains undissolved).

• The solubility is reported as the maximum concentration at which a clear solution is formed (e.g., in mg/mL).

Protocol for Assessing Stability (Hydrolysis Rate) by UV-Vis Spectrophotometry

Objective: To determine the rate of hydrolysis of m-PEG26-NHS ester in an aqueous buffer by monitoring the release of N-hydroxysuccinimide (NHS).

Principle: The hydrolysis of the NHS ester releases NHS, which has a characteristic absorbance at approximately 260 nm. By monitoring the increase in absorbance at this wavelength over time, the rate of hydrolysis can be determined.

Materials:

• m-PEG26-NHS ester

• Aqueous buffer of desired pH (e.g., phosphate-buffered saline, pH 7.4)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of m-PEG26-NHS ester in an anhydrous organic solvent (e.g., DMSO) at a known concentration.

• Equilibrate the aqueous buffer to the desired temperature in a quartz cuvette inside the spectrophotometer.

• Initiate the reaction by adding a small volume of the m-PEG26-NHS ester stock solution to the buffer in the cuvette and mix quickly. The final concentration of the organic solvent should be kept low (e.g., <1%) to minimize its effect on the reaction.

• Immediately start recording the absorbance at 260 nm at regular time intervals.

• Continue monitoring until the absorbance reaches a plateau, indicating the completion of the hydrolysis reaction.

• The rate of hydrolysis can be calculated from the initial linear portion of the absorbance versus time plot. The half-life of the hydrolysis can also be determined from the kinetic data.

Protocol for Assessing Stability by High-Performance Liquid Chromatography (HPLC)

Objective: To monitor the degradation of m-PEG26-NHS ester over time in a specific solution.

Principle: HPLC can be used to separate the intact m-PEG26-NHS ester from its hydrolysis products. By quantifying the peak area of the parent compound over time, its stability can be determined.

Materials:

• m-PEG26-NHS ester

• Solution for stability testing (e.g., aqueous buffer)

• HPLC system with a suitable detector (e.g., UV or charged aerosol detector)

• Appropriate HPLC column (e.g., C18 reversed-phase)

• Mobile phases (e.g., acetonitrile (B52724) and water with a suitable modifier like formic acid)

Procedure:

• Prepare a solution of m-PEG26-NHS ester in the test solution at a known concentration.

• Immediately inject a sample ("time zero") onto the HPLC system to determine the initial peak area of the intact compound.

• Incubate the solution under the desired conditions (e.g., specific temperature).

• At regular time intervals, inject aliquots of the solution onto the HPLC system.

• Monitor the decrease in the peak area of the m-PEG26-NHS ester and the appearance of any degradation product peaks.

• The percentage of the remaining intact compound at each time point can be calculated to determine the degradation profile and half-life.

Reaction Pathway and Workflow

The primary reaction of m-PEG26-NHS ester involves the nucleophilic attack of a primary amine on the carbonyl carbon of the NHS ester, leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide.

Reaction of m-PEG26-NHS Ester with a Primary Amine

Caption: Reaction of m-PEG26-NHS ester with a primary amine.

Experimental Workflow for Protein PEGylation

Caption: General workflow for protein PEGylation.

References

• 1. nanocs.net [nanocs.net]
• 2. broadpharm.com [broadpharm.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 5. confluore.com [confluore.com]
• 6. help.lumiprobe.com [help.lumiprobe.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nanocomposix.com [nanocomposix.com]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

understanding PEGylation with m-PEG26-NHS ester

An In-depth Technical Guide to PEGylation with mPEG26-NHS Ester

PEGylation is a widely utilized bioconjugation technique that involves the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to molecules, most notably therapeutic proteins, peptides, and small molecules. This process is a cornerstone of drug development, primarily aimed at improving the pharmacokinetic and pharmacodynamic properties of biopharmaceuticals. The attachment of the hydrophilic and flexible PEG chain increases the hydrodynamic size of the molecule, which can offer several key advantages:

• Increased Drug Stability: Protects the drug from enzymatic degradation.

• Prolonged Plasma Half-Life: Reduces renal clearance, leading to less frequent dosing.

• Reduced Immunogenicity: Masks epitopes on the protein surface, decreasing the potential for an immune response.

• Enhanced Solubility: Improves the solubility of hydrophobic drugs.

mPEG-NHS esters are a class of activated PEG reagents designed for simple and efficient PEGylation. The "mPEG" (methoxypolyethylene glycol) indicates that one terminus of the PEG chain is capped with a non-reactive methoxy (B1213986) group, while the other end is activated with an N-hydroxysuccinimidyl (NHS) ester. This monofunctionality prevents the crosslinking of proteins. The NHS ester specifically reacts with primary amine groups (the N-terminus of a protein or the ε-amine of lysine (B10760008) residues) under mild conditions to form a stable amide bond.

This guide focuses specifically on m-PEG26-NHS ester , a discrete-length PEG reagent, providing researchers and drug development professionals with the core technical information required for its effective use.

Core Principles of mPEG26-NHS Ester Chemistry

The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester, leading to the displacement of the NHS group and the formation of a stable amide linkage.

Reaction Mechanism

The PEGylation reaction proceeds via a two-step process:

• Activation: The carboxyl group of mPEG-acid is activated with N-hydroxysuccinimide, typically using a carbodiimide (B86325) like DCC or EDC, to form the mPEG-NHS ester. This is usually performed by the reagent manufacturer.

• Conjugation: The mPEG-NHS ester readily reacts with primary amines on the target molecule. The reaction is most efficient at a slightly alkaline pH, where the amine group is deprotonated and thus more nucleophilic.

The general reaction is illustrated below:

mPEG-O-CO-NHS + Protein-NH₂ → mPEG-O-CO-NH-Protein + NHS

Factors Influencing Reaction Efficiency

Several parameters must be carefully controlled to ensure successful and reproducible PEGylation.

• pH: The pH of the reaction buffer is critical. The optimal range for the reaction of NHS esters with primary amines is typically pH 7.5 to 8.5 . Below this range, the amine is protonated (-NH₃⁺) and less nucleophilic. Above this range, the NHS ester becomes increasingly susceptible to hydrolysis, which competes with the desired conjugation reaction.

• Temperature: Reactions are commonly performed at room temperature (20-25°C) or at 4°C. Lower temperatures can be used to slow down the reaction and minimize potential side reactions or protein degradation, though this may require longer incubation times.

• Stoichiometry: The molar ratio of mPEG-NHS ester to the target molecule is a key parameter for controlling the degree of PEGylation (the number of PEG chains attached per molecule). A higher molar excess of the PEG reagent will generally result in a higher degree of PEGylation.

• Buffer Composition: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane), are incompatible as they will compete with the target molecule for reaction with the NHS ester. Phosphate-buffered saline (PBS) or borate (B1201080) buffers are commonly used.

Quantitative Data for mPEG26-NHS Ester Reactions

The following tables summarize key quantitative data relevant to planning and executing PEGylation experiments.

Parameter	Value / Range	Notes
Molecular Weight (mPEG26)	~1200 g/mol	Refers to the PEG portion of the molecule.
Optimal Reaction pH	7.5 - 8.5	Balances amine nucleophilicity and NHS ester hydrolysis.
Reaction Time	30 minutes - 2 hours	Dependent on temperature, pH, and stoichiometry. The reaction should be monitored for completion.
Recommended Temperature	4°C to 25°C (Room Temperature)	Lower temperatures (4°C) can be used to control the reaction rate and maintain protein integrity.
Molar Ratio (PEG:Protein)	5:1 to 50:1	Highly dependent on the number of available amines on the protein and the desired degree of PEGylation.
Solubility	Soluble in water and most common organic solvents	Can be dissolved in reaction buffers like PBS.

Buffer Type	Suitability	Reason
Phosphate-Buffered Saline (PBS)	High	Inert, maintains physiological pH.
Borate Buffer	High	Effective buffering capacity in the optimal pH range (8.0-9.0).
HEPES Buffer	High	Good buffering capacity in the optimal pH range.
Tris Buffer	Unsuitable	Contains a primary amine that will compete in the reaction.
Glycine Buffer	Unsuitable	Contains a primary amine.

Experimental Protocols

General Protocol for Protein PEGylation with mPEG26-NHS Ester

This protocol provides a general workflow for PEGylating a protein. The specific amounts and ratios should be optimized for each specific protein.

Materials:

• Protein of interest (in a suitable amine-free buffer like PBS, pH 7.5)

• mPEG26-NHS Ester

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Anhydrous DMSO (for dissolving mPEG26-NHS Ester)

• Purification system (e.g., Size-Exclusion Chromatography)

Procedure:

• Protein Preparation: Prepare a solution of the protein at a known concentration (e.g., 1-10 mg/mL) in the Reaction Buffer.

• mPEG26-NHS Ester Preparation: Immediately before use, dissolve the mPEG26-NHS Ester in anhydrous DMSO to a high concentration (e.g., 100 mg/mL). Note: NHS esters are moisture-sensitive.

• Reaction Initiation: Add the calculated amount of the dissolved mPEG26-NHS Ester solution to the protein solution to achieve the desired molar excess. For example, for a 10-fold molar excess, add 10 moles of the PEG reagent for every mole of protein.

• Incubation: Gently mix the reaction and incubate for 1 hour at room temperature or for 2 hours at 4°C.

• Reaction Quenching: To stop the reaction, add the Quenching Buffer to a final concentration of 50 mM Tris. Incubate for 15 minutes. This will consume any unreacted mPEG26-NHS Ester.

• Purification: Purify the PEGylated protein from unreacted PEG and quenching reagents using a suitable chromatography method, such as Size-Exclusion Chromatography (SEC) or Ion-Exchange Chromatography (IEX).

• Characterization: Analyze the purified fractions to confirm PEGylation and determine the degree of modification.

Protocol for Characterization by SDS-PAGE

SDS-PAGE is a simple method to visualize the results of a PEGylation reaction. The addition of PEG chains increases the hydrodynamic radius of the protein, causing it to migrate more slowly than its unmodified counterpart.

Procedure:

• Collect samples from the reaction mixture at different time points (e.g., 0, 30, 60 minutes) and a sample of the final purified product.

• Mix the samples with SDS-PAGE loading buffer.

• Load the samples, along with an unmodified protein control and a molecular weight marker, onto a polyacrylamide gel.

• Run the gel according to standard procedures.

• Stain the gel with a suitable protein stain (e.g., Coomassie Brilliant Blue).

• Analysis: Compare the bands. Successful PEGylation will be indicated by the appearance of new, higher molecular weight bands corresponding to mono-, di-, and poly-PEGylated species, with a corresponding decrease in the intensity of the unmodified protein band.

Visualizations: Workflows and Pathways

The following diagrams illustrate the key processes involved in PEGylation with mPEG26-NHS ester.

Caption: General experimental workflow for protein PEGylation.

Caption: Reaction mechanism of mPEG-NHS ester with a primary amine.

Caption: Pharmacokinetic impact of PEGylation.

An In-Depth Technical Guide to m-PEG26-NHS Ester for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction to m-PEG26-NHS Ester

m-PEG26-NHS ester is a monodisperse polyethylene (B3416737) glycol (PEG) derivative that plays a crucial role in modern bioconjugation and drug delivery. The "m-PEG" portion indicates a methoxy (B1213986) group at one terminus of the polyethylene glycol chain, rendering it unreactive. The "26" denotes a precise chain of 26 ethylene (B1197577) glycol units, providing a defined molecular weight and spacer length. The N-Hydroxysuccinimide (NHS) ester at the other terminus is a highly reactive functional group that specifically targets primary amines on biomolecules.[1]

This specific modification, known as PEGylation, is a widely adopted strategy to enhance the therapeutic properties of proteins, peptides, antibodies, and small molecules.[2] Key advantages of PEGylation include improved solubility, increased stability against proteolytic degradation, prolonged plasma half-life, and reduced immunogenicity.[3][4] The defined length of the m-PEG26 chain allows for precise control over the physicochemical properties of the resulting conjugate, a critical factor in the development of targeted therapeutics and diagnostics.

The Core of Bioconjugation: Chemistry of m-PEG26-NHS Ester

The fundamental principle behind the utility of m-PEG26-NHS ester in bioconjugation lies in the reaction between the NHS ester and primary amines (-NH₂). These primary amines are readily available on biomolecules, most notably at the N-terminus of polypeptide chains and on the side chain of lysine (B10760008) residues.[5]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The nitrogen atom of the primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable and irreversible amide bond, with the release of N-hydroxysuccinimide as a byproduct.[1]

A critical parameter governing this reaction is the pH of the buffer system. The optimal pH range for NHS ester conjugation is typically between 7.0 and 9.0.[6][7] Below this range, primary amines are protonated (-NH₃⁺), which significantly reduces their nucleophilicity. Above this range, the rate of hydrolysis of the NHS ester increases, where it reacts with water instead of the amine, leading to a lower conjugation efficiency.[1]

Figure 1: Reaction mechanism of m-PEG26-NHS ester with a primary amine.

Quantitative Data Summary

The following tables summarize key quantitative parameters related to the use of m-PEG-NHS esters in bioconjugation. While data for the exact 26-unit PEG chain is limited, the provided information for similar short-chain PEGs offers valuable insights into expected performance.

Table 1: Hydrolysis Half-Life of m-PEG-NHS Esters at pH 8.0 and 25°C [8]

m-PEG-NHS Ester Derivative	Linker Structure	Hydrolysis Half-Life (minutes)
Succinimidyl Carboxymethylated (SCM)	-O-CH₂-CO₂-NHS	0.75
Succinimidyl Succinamide (SSA)	-NHCO-CH₂CH₂-CO₂-NHS	3.2
mPEG2-NHS	-O₂CHN-CH(R)a-CO₂-NHS	4.9
Succinimidyl Succinate (SS)	-O₂C-CH₂CH₂-CO₂-NHS	9.8
Succinimidyl Propionate (SPA)	-O-CH₂CH₂-CO₂-NHS	16.5
Succinimidyl Glutarate (SG)	-O₂C-CH₂CH₂CH₂-CO₂-NHS	17.6
Succinimidyl Carbonate (SC)	-O-CO₂-NHS	20.4
Succinimidyl Butanoate (SBA)	-O-CH₂CH₂CH₂-CO₂-NHS	23.3
Succinimidyl Valerate (SVA)	-O-CH₂CH₂CH₂CH₂-CO₂-NHS	33.6

Table 2: Reaction Kinetics of PEG-NHS Ester Conjugation [9]

pH	Reaction Time to Steady State	Hydrolysis Half-Life of PEG-NHS
7.4	~ 2 hours	> 120 minutes
9.0	~ 10 minutes	< 9 minutes

Table 3: Impact of PEGylation on Biological Properties (General Observations)

Property	Effect of PEGylation	Reference
Binding Affinity	Can be reduced due to steric hindrance, but the extent is dependent on the conjugation site and PEG length.	[10][11]
In Vitro Biological Activity	Often a marginal reduction is observed.	[12]
In Vivo Half-Life	Significantly increased due to reduced renal clearance and protection from proteolysis.	[12]
Immunogenicity	Generally reduced.	[3]

Detailed Experimental Protocols

Protocol for Protein Conjugation with m-PEG26-NHS Ester

This protocol provides a general framework for the conjugation of m-PEG26-NHS ester to a protein, such as an antibody. Optimization of the molar excess of the PEG reagent and reaction conditions is recommended for each specific protein.

Materials:

• Protein of interest (1-10 mg/mL in an amine-free buffer)

• m-PEG26-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.2-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Glycine

• Purification system (e.g., size-exclusion chromatography column, dialysis cassettes)

Procedure:

• Protein Preparation:

  • Ensure the protein solution is in an amine-free buffer (e.g., PBS). If the buffer contains primary amines (e.g., Tris or glycine), perform a buffer exchange using dialysis or a desalting column.[13][14]

  • Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.

• m-PEG26-NHS Ester Preparation:

  • Allow the vial of m-PEG26-NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[13]

  • Immediately before use, prepare a 10 mM stock solution by dissolving the required amount of m-PEG26-NHS ester in anhydrous DMSO or DMF.[13] Note: Do not prepare stock solutions for long-term storage as the NHS ester is susceptible to hydrolysis.

• Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the m-PEG26-NHS ester solution to the protein solution. The optimal molar ratio should be determined empirically.[15]

  • Ensure the final concentration of the organic solvent (DMSO or DMF) does not exceed 10% of the total reaction volume.[13]

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours with gentle stirring.[13]

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 20-50 mM to consume any unreacted m-PEG26-NHS ester.

  • Incubate for an additional 15-30 minutes at room temperature.

• Purification of the PEGylated Protein:

  • Remove unreacted PEG reagent and byproducts using size-exclusion chromatography (SEC) or dialysis.[13] SEC is often preferred for its efficiency in separating the larger PEGylated protein from smaller unreacted molecules.

• Characterization:

  • Analyze the purified conjugate using SDS-PAGE to visualize the increase in molecular weight.

  • Determine the degree of PEGylation using techniques such as HPLC and mass spectrometry.[16]

Protocol for Small Molecule Conjugation with m-PEG26-NHS Ester

This protocol outlines the general procedure for conjugating m-PEG26-NHS ester to a small molecule containing a primary amine.

Materials:

• Amine-containing small molecule

• m-PEG26-NHS ester

• Anhydrous organic solvent (e.g., DMF, DMSO, CH₂Cl₂)

• Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA)) (optional, depending on the reactivity of the amine)

• Purification system (e.g., column chromatography, HPLC)

Procedure:

• Dissolution:

  • Dissolve the amine-containing small molecule in an appropriate anhydrous organic solvent.[14]

• Conjugation Reaction:

  • Under continuous stirring, add the m-PEG26-NHS ester to the small molecule solution. A 1:1 or 2:1 molar ratio of PEG to the small molecule is a common starting point, but this may need to be optimized.[14]

  • If required, add a suitable base to facilitate the reaction.

  • Stir the reaction mixture for 3-24 hours at room temperature.[14] The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Purification:

  • Upon completion of the reaction, the PEGylated small molecule can be purified using standard organic synthesis workup procedures or by column chromatography or preparative HPLC.

Visualization of Workflows and Pathways

Figure 2: Experimental workflow for protein PEGylation.

References

• 1. precisepeg.com [precisepeg.com]
• 2. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creativepegworks.com [creativepegworks.com]
• 4. idosi.org [idosi.org]
• 5. confluore.com [confluore.com]
• 6. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 7. NHS-PEG-NHS, SC-PEG-SC- Biopharma PEG [biochempeg.com]
• 8. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 9. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. PEGylation of interleukin-10 for the mitigation of enhanced pain states - PMC [pmc.ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 15. NHS-PEG-NHS [nanocs.net]
• 16. enovatia.com [enovatia.com]

The Principle of Amine-Reactive PEGylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to PEGylation

PEGylation is the process of covalently attaching polyethylene (B3416737) glycol (PEG) chains to molecules, most notably therapeutic proteins, peptides, and nanoparticles.[1] This modification is a cornerstone of biopharmaceutical development, designed to enhance the physicochemical and pharmacological properties of therapeutic agents.[2][3] The addition of the hydrophilic and biocompatible PEG polymer can increase a drug's hydrodynamic size, which prolongs its circulation half-life by reducing renal clearance.[1][4] Furthermore, PEGylation can mask epitopes on the protein surface, thereby reducing immunogenicity and antigenicity, and protect the molecule from proteolytic degradation.[4][5] These benefits often lead to improved drug solubility and stability, reduced dosing frequency, and potentially lower toxicity.[5][6]

This guide provides an in-depth exploration of amine-reactive PEGylation, the most common strategy for modifying proteins and other biologics. It covers the core chemical principles, provides detailed experimental protocols, and summarizes key data for practical application in a research and development setting.

Core Principle: Nucleophilic Reaction with Primary Amines

Amine-reactive PEGylation targets the primary amine groups (-NH₂) found on therapeutic molecules. In proteins, the most abundant and accessible primary amines are the ε-amino group of lysine (B10760008) residues and the α-amino group at the N-terminus of each polypeptide chain.[7][8]

The fundamental reaction involves a nucleophilic attack by the electron-rich amine group on an electrophilic functional group of the activated PEG reagent. This reaction, typically conducted under mild physiological conditions (pH 7-9), results in the formation of a stable, covalent bond linking the PEG polymer to the molecule.[9][10] The choice of the specific amine-reactive PEG derivative determines the type of covalent linkage formed (e.g., amide, carbamate (B1207046), or secondary amine) and influences the reaction's specificity and efficiency.[5][11]

Key Amine-Reactive PEG Reagents and Mechanisms

Several classes of amine-reactive functional groups are used to activate PEG polymers. The selection depends on the desired linkage stability, reaction conditions, and the specific characteristics of the molecule to be PEGylated.

N-Hydroxysuccinimide (NHS) Esters

PEG-NHS esters are the most widely used reagents for amine PEGylation due to their high reactivity and the stability of the resulting amide bond.[12][13] The NHS ester group readily reacts with primary amines in a neutral to slightly basic environment (pH 7-9).[9] The reaction proceeds via nucleophilic acyl substitution, where the amine attacks the carbonyl carbon of the NHS ester, displacing the N-hydroxysuccinimide leaving group to form a stable amide linkage.[6][8]

Caption: Reaction mechanism of PEG-NHS ester with a primary amine.

A significant competing reaction is the hydrolysis of the NHS ester in aqueous solutions, which becomes more pronounced at higher pH levels.[12] Therefore, reactions should be performed promptly after the reagent is dissolved, and stock solutions should not be prepared for long-term storage.[7][14]

Succinimidyl Carbonates (SC)

PEG activated with succinimidyl carbonate (PEG-SC) also reacts with primary amines to form a stable carbamate (urethane) linkage.[5][11] Compared to some NHS esters like succinimidyl succinate (B1194679) (SS), SC-activated PEGs often exhibit a longer hydrolysis half-life, providing a wider window for the conjugation reaction.[15] The reaction mechanism is similar to that of NHS esters, involving a nucleophilic attack by the amine on the activated carbonate.[16]

Caption: Reaction mechanism of PEG-Succinimidyl Carbonate with a primary amine.

Isothiocyanates

PEG-isothiocyanate reagents react with primary amines to form a stable thiourea (B124793) linkage.[10][13] While effective, this chemistry is less common than NHS or SC chemistry for protein PEGylation. The reaction is generally slower, but the resulting thiourea bond is very stable.[17] These reagents can be particularly useful when the stability against hydrolysis is a major concern, as they tend to be more stable in aqueous solutions than NHS esters.[18]

Caption: Reaction mechanism of PEG-Isothiocyanate with a primary amine.

Aldehydes (Reductive Amination)

PEG-aldehyde derivatives react with primary amines through a two-step process known as reductive amination.[13] First, the aldehyde and amine react to form a reversible Schiff base.[19] A reducing agent, such as sodium cyanoborohydride (NaBH₃CN), is then added to reduce the Schiff base to a stable secondary amine linkage.[5] A key advantage of this method is the potential for site-selectivity. By controlling the reaction pH to be near the pKa of the N-terminal α-amino group (typically lower than the pKa of lysine ε-amino groups), it is possible to preferentially target the N-terminus of a protein.[5][20]

Caption: Reaction mechanism of PEG-Aldehyde with a primary amine (Reductive Amination).

Data Presentation: Comparison of Reagents and Conditions

Quantitative data from various studies are summarized below to provide a comparative overview of different amine-reactive PEGylation strategies and typical reaction parameters.

Table 1: Comparison of Common Amine-Reactive PEG Reagents

Reactive Group	Target Functional Group	Resulting Covalent Linkage	Typical Reaction pH	Key Characteristics
NHS Ester	Primary Amine (-NH₂)	Amide	7.0 - 9.0[9]	High reactivity, stable bond, most common method.[13]
Succinimidyl Carbonate	Primary Amine (-NH₂)	Carbamate (Urethane)	7.0 - 8.5[19]	Forms stable bond, often more resistant to hydrolysis than some NHS esters.[15]
Isothiocyanate	Primary Amine (-NH₂)	Thiourea	6.5 - 9.2[17]	Forms very stable bond, generally slower reaction.[10]
Aldehyde	Primary Amine (-NH₂)	Secondary Amine	4.0 - 6.0[21]	Requires a reducing agent; allows for potential N-terminal selectivity.[5]

Table 2: Typical Reaction Parameters for NHS-Ester PEGylation of a Protein

Parameter	Typical Value / Range	Rationale / Notes
Molar Ratio (PEG:Protein)	5:1 to 20:1[14][22]	A molar excess of the PEG reagent drives the reaction to completion. The optimal ratio must be determined empirically.
Protein Concentration	2 - 10 mg/mL[14][22]	Higher concentrations can increase reaction efficiency but may also promote aggregation.
Reaction Buffer	Phosphate-Buffered Saline (PBS)	Must be free of primary amines (e.g., Tris, glycine) which compete with the target protein for the PEG reagent.[7][23]
pH	7.2 - 8.5[12][14]	A compromise between amine reactivity (favored at higher pH) and NHS-ester hydrolysis (also increases at higher pH).
Temperature	4°C to Room Temp (25°C)[7][24]	Lower temperatures can help maintain protein stability and slow the rate of hydrolysis.
Reaction Time	30 minutes to 3 hours[14][24]	Dependent on temperature, pH, and reactivity of the specific protein. The reaction should be monitored to determine the optimal time.
Solvent for PEG Reagent	Anhydrous DMSO or DMF[7][14]	PEG-NHS esters are moisture-sensitive and should be dissolved immediately before use in a dry, water-miscible organic solvent.[14][24]

Experimental Protocols

This section provides a generalized protocol for the PEGylation of a protein using a PEG-NHS ester reagent and an overview of common characterization techniques.

Workflow for Protein PEGylation

The overall process involves preparing the reactants, performing the conjugation reaction, purifying the PEGylated product, and finally, characterizing the conjugate to confirm the degree of PEGylation and its properties.

Caption: General experimental workflow for protein PEGylation.

Detailed Protocol: Protein PEGylation with PEG-NHS Ester

This protocol is a generalized procedure and may require optimization for specific proteins and PEG reagents.[14]

1. Materials:

• Protein to be PEGylated

• Amine-reactive PEG-NHS ester (e.g., mPEG-NHS)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), 0.1 M phosphate, 0.15 M NaCl, pH 7.2-8.0 (must be amine-free)[14]

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)[7]

• Quenching Buffer (optional): 1 M Tris-HCl or 1 M glycine, pH ~7.5[4]

• Purification system: Dialysis cassettes, size exclusion chromatography (SEC), or ion-exchange chromatography (IEX) columns.

2. Procedure:

• Step 1: Protein Preparation

  • If the protein is in a buffer containing primary amines (like Tris), it must be exchanged into the Reaction Buffer. This can be done by dialysis or using a desalting column.[7][23]

  • Adjust the protein concentration to a final concentration of 2-10 mg/mL in the Reaction Buffer.[14][22]

• Step 2: PEG-NHS Reagent Preparation

  • Allow the vial of PEG-NHS ester to equilibrate to room temperature before opening to prevent moisture condensation.[14][24] The NHS-ester moiety is highly sensitive to moisture and hydrolyzes quickly.[7][24]

  • Calculate the amount of PEG-NHS needed for the desired molar excess (e.g., 20-fold molar excess over the protein).[14]

  • Immediately before use, dissolve the calculated amount of PEG-NHS in a small volume of anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10 mM).[7] Do not store this solution.[14]

• Step 3: Conjugation Reaction

  • Slowly add the calculated volume of the dissolved PEG-NHS reagent to the stirring protein solution. The final volume of the organic solvent (DMSO/DMF) should not exceed 10% of the total reaction volume to avoid protein denaturation.[7]

  • Incubate the reaction mixture. Typical conditions are 30-60 minutes at room temperature or 2-3 hours on ice or at 4°C.[14][24] The optimal time and temperature should be determined empirically.

• Step 4: Quenching and Purification

  • (Optional) The reaction can be stopped by adding a quenching buffer, which contains a high concentration of primary amines to consume any unreacted PEG-NHS ester.[4]

  • Remove unreacted PEG reagent, hydrolyzed PEG, and the NHS leaving group from the PEGylated protein mixture.[14] Common methods include:

    • Dialysis or Tangential Flow Filtration (TFF): Effective for large differences in molecular weight.

    • Size Exclusion Chromatography (SEC): Separates molecules based on size.

    • Ion Exchange Chromatography (IEX): Separates based on charge, which is altered by the PEGylation of lysine residues.

Characterization of PEGylated Proteins

Characterization is crucial to confirm the success of the conjugation, determine the degree of PEGylation, and ensure the purity of the final product.[25]

Table 3: Common Characterization Techniques for PEGylated Proteins

Technique	Information Provided
SDS-PAGE	Provides a qualitative assessment of PEGylation. PEGylated proteins show a significant increase in apparent molecular weight and appear as a broader band compared to the unmodified protein.
Size Exclusion Chromatography (SEC)	Separates PEGylated species from unreacted protein. Can be used to quantify the percentage of conjugated protein and identify aggregates.
Mass Spectrometry (MS)	MALDI-TOF MS: Provides the molecular weight of the conjugate, allowing for the determination of the number of attached PEG chains ("PEGmers").[26] LC-MS: Can be used to identify the specific sites of PEGylation on the protein and to characterize degradation products.[25][27]
ELISA / Activity Assays	Determines the retention of biological activity after PEGylation. It is critical to ensure that PEGylation has not sterically hindered the protein's active site.[4]
NMR Spectroscopy	Can be used to confirm the structure of the PEG-protein linkage and to study conformational changes in the protein upon PEGylation.[26]

Conclusion

Amine-reactive PEGylation is a robust and versatile strategy for enhancing the therapeutic properties of protein-based drugs. A thorough understanding of the underlying chemical principles, the characteristics of different reactive PEG reagents, and the factors influencing the reaction is essential for successful and reproducible outcomes. By employing well-defined experimental protocols and comprehensive characterization methods, researchers can effectively control the PEGylation process to produce homogenous, active, and clinically valuable bioconjugates. The continued development of novel PEGylation chemistries promises even greater control and specificity, further expanding the utility of this powerful technology in drug delivery and development.

References

• 1. PEGylation - Wikipedia [en.wikipedia.org]
• 2. Frontiers | From Synthesis to Characterization of Site-Selective PEGylated Proteins [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 7. broadpharm.com [broadpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 10. idosi.org [idosi.org]
• 11. creativepegworks.com [creativepegworks.com]
• 12. precisepeg.com [precisepeg.com]
• 13. PEGylation Reagents Selection Guide | Biopharma PEG [biochempeg.com]
• 14. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 15. Methoxy PEG Succinimidyl Carbonate - JenKem [jenkemusa.com]
• 16. Alkyne- and 1,6-elimination- succinimidyl carbonate – terminated heterobifunctional poly(ethylene glycol) for reversible "Click" PEGylation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. PEGylation of human serum albumin: reaction of PEG-phenyl-isothiocyanate with protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. WO2016196017A1 - Amine pegylation methods for the preparation of site-specific protein conjugates - Google Patents [patents.google.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 24. Protocol for Protein PEGylation [jenkemusa.com]
• 25. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 26. walshmedicalmedia.com [walshmedicalmedia.com]
• 27. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to m-PEG26-NHS Ester: Molecular Properties and Applications

This technical guide provides a comprehensive overview of the physicochemical properties and applications of methoxy-poly(ethylene glycol) with 26 ethylene (B1197577) glycol units activated with an N-hydroxysuccinimidyl (NHS) ester (m-PEG26-NHS ester). This guide is intended for researchers, scientists, and drug development professionals working in the fields of bioconjugation, drug delivery, and biomaterials.

Introduction to m-PEG26-NHS Ester

m-PEG26-NHS ester is a heterobifunctional crosslinking reagent used for the covalent modification of biomolecules, nanoparticles, and surfaces. The "m-PEG" portion of the molecule consists of a methoxy-terminated polyethylene (B3416737) glycol chain, which imparts hydrophilicity, biocompatibility, and stealth properties to the conjugated entity. The NHS ester is a highly reactive functional group that specifically targets primary amines (e.g., the side chain of lysine (B10760008) residues in proteins) to form stable amide bonds. This process, known as PEGylation, is a widely adopted strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic proteins and peptides.

Physicochemical Properties

The precise molecular weight and length of a PEG chain are critical parameters that influence the biological properties of the resulting conjugate. For m-PEG26-NHS ester, these values are determined by the number of ethylene glycol repeating units.

Molecular Weight

The molecular weight of m-PEG26-NHS ester can be calculated by summing the atomic weights of its constituent parts: the methoxy (B1213986) end group, the 26 ethylene glycol repeating units, the succinimidyl group, and the ester linkage. The molecular weight of a single ethylene glycol unit (C₂H₄O) is approximately 44.05 g/mol .

The molecular formula for the PEG portion is CH₃(OCH₂CH₂)₂₆OH. The NHS ester functional group replaces the terminal hydroxyl group.

Table 1: Calculated Molecular Weight of m-PEG26-NHS Ester

Component	Molecular Formula	Molecular Weight ( g/mol )
Methoxy (m)	CH₃O	31.04
Poly(ethylene glycol) (PEG)	(C₂H₄O)₂₆	1145.3
N-Hydroxysuccinimide (NHS) Ester	C₄H₄NO₂	98.06
Total	C₅₇H₁₀₉NO₃₀	1274.4

Molecular Length

The end-to-end length of a PEG chain can be estimated based on the length of the ethylene glycol repeating unit. The length of a single ethylene glycol unit is approximately 3.5 Å. For a fully extended chain, the length can be calculated by multiplying the number of units by the length of each unit.

Table 2: Estimated Length of m-PEG26-NHS Ester

Parameter	Value
Number of Ethylene Glycol Units	26
Length per Unit	~3.5 Å
Estimated Total Length	~91 Å (9.1 nm)

Note: The actual length in solution will be influenced by the polymer's conformation, which is affected by the solvent and temperature.

Experimental Protocols

The following sections detail generalized protocols for protein PEGylation using m-PEG26-NHS ester and the subsequent characterization of the conjugate.

Protein PEGylation with m-PEG26-NHS Ester

This protocol describes the covalent attachment of m-PEG26-NHS ester to a protein containing accessible primary amines.

Materials:

• Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4)

• m-PEG26-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Dialysis or size-exclusion chromatography (SEC) materials for purification

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer at a concentration of 1-10 mg/mL. Buffers containing primary amines, such as Tris, should be avoided as they will compete with the protein for reaction with the NHS ester.[1]

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO or DMF to a concentration of 10-20 mg/mL. The NHS ester is susceptible to hydrolysis, so stock solutions should not be prepared and stored.[1]

• PEGylation Reaction: Add a 5- to 20-fold molar excess of the dissolved m-PEG26-NHS ester solution to the protein solution with gentle mixing.[2] The optimal molar ratio should be determined empirically for each protein.

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2-4 hours.[1] The ideal incubation time and temperature will depend on the reactivity of the protein.

• Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100 mM to consume any unreacted NHS ester.[2] Incubate for an additional 30 minutes at room temperature.

• Purification: Remove unreacted PEG reagent and byproducts by dialysis against a suitable buffer or by using size-exclusion chromatography.[2]

Characterization of PEGylated Protein

After purification, it is essential to characterize the extent of PEGylation and the purity of the conjugate.

Methods:

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): PEGylation increases the hydrodynamic radius of the protein, causing it to migrate slower on an SDS-PAGE gel. This provides a qualitative assessment of the degree of PEGylation.

• Mass Spectrometry (MS): Techniques such as MALDI-TOF or ESI-MS can be used to determine the molecular weight of the PEGylated protein, allowing for the precise determination of the number of attached PEG chains.[3][4]

• Size-Exclusion Chromatography (SEC): SEC separates molecules based on their size. PEGylated proteins will elute earlier than their unmodified counterparts.

• UV-Vis Spectrophotometry: Can be used to determine protein concentration.

Visualizations

Experimental Workflow for Protein PEGylation

The following diagram illustrates the key steps in the protein PEGylation workflow.

Protein PEGylation Workflow

Factors Affecting PEGylation Efficiency

The efficiency of the PEGylation reaction is influenced by several factors, as depicted in the diagram below.

Factors Influencing PEGylation Efficiency

References

• 1. broadpharm.com [broadpharm.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]

The Strategic Advantage of m-PEG26-NHS Ester in Modern Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced scientific research and therapeutic development, the precise modification of biomolecules is paramount. Among the arsenal (B13267) of bioconjugation reagents, methoxy (B1213986) polyethylene (B3416737) glycol-N-hydroxysuccinimidyl ester (m-PEG-NHS ester) has emerged as a cornerstone technology. This guide provides a comprehensive technical overview of a specific and highly valuable variant, m-PEG26-NHS ester, detailing its core benefits, underlying chemical principles, and practical applications in research.

The Power of PEGylation: Enhancing Biomolecular Performance

PEGylation, the covalent attachment of polyethylene glycol (PEG) chains to molecules, is a widely adopted strategy to improve the physicochemical and pharmacological properties of proteins, peptides, nanoparticles, and small molecule drugs. The m-PEG26-NHS ester is a specific type of PEGylation reagent characterized by a methoxy-capped polyethylene glycol chain of 26 ethylene (B1197577) glycol units, terminating in a highly reactive N-hydroxysuccinimidyl (NHS) ester group.

The principal advantages of utilizing m-PEG26-NHS ester in research include:

• Increased Hydrophilicity and Solubility : The long, hydrophilic PEG chain imparts excellent water solubility to conjugated molecules, which is particularly beneficial for hydrophobic drugs or proteins prone to aggregation.[1][2]

• Reduced Immunogenicity and Antigenicity : The flexible PEG chain creates a hydrophilic shield around the conjugated molecule, masking epitopes and reducing recognition by the immune system. This leads to a lower likelihood of an immune response against therapeutic proteins or drug carriers.

• Prolonged Systemic Circulation (Increased Half-life) : The increased hydrodynamic radius of the PEGylated molecule reduces renal clearance, leading to a significantly longer circulation half-life in vivo.[3] This allows for less frequent dosing of therapeutic agents.

• Enhanced Stability : PEGylation can protect proteins and peptides from proteolytic degradation, enhancing their stability in biological fluids.

• Improved Pharmacokinetics and Pharmacodynamics : By altering the size, solubility, and clearance of a molecule, PEGylation with m-PEG26-NHS ester can lead to more favorable drug distribution and targeting.[4][5][6]

• Reduced Nonspecific Binding : In the context of nanoparticles and surfaces, the PEG layer minimizes nonspecific protein adsorption (opsonization), preventing rapid clearance by the reticuloendothelial system (RES).[4]

The Chemistry of Conjugation: Amine-Reactive Specificity

The utility of m-PEG26-NHS ester lies in the specific and efficient reactivity of the NHS ester group towards primary amines (-NH₂).[7][8] These amines are readily available on biomolecules, primarily at the N-terminus of proteins and on the side chain of lysine (B10760008) residues.[7]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The unprotonated primary amine acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate which then collapses, releasing N-hydroxysuccinimide (NHS) as a leaving group and forming a stable and irreversible amide bond.[][10]

A critical competing reaction is the hydrolysis of the NHS ester by water, which leads to the formation of an unreactive carboxylic acid. Therefore, careful control of reaction conditions, particularly pH, is crucial for maximizing conjugation efficiency.[7][]

Quantitative Data Summary

While specific quantitative data for m-PEG26-NHS ester is often application-dependent, the following tables summarize typical reaction parameters and expected outcomes based on the broader class of m-PEG-NHS esters.

Table 1: Key Parameters for m-PEG-NHS Ester Conjugation Reactions

Parameter	Recommended Range/Value	Rationale & Considerations
pH	7.2 - 8.5	Balances amine nucleophilicity and NHS ester hydrolysis. Higher pH increases reaction rate but also hydrolysis.[7][]
Buffer	Phosphate (B84403), Borate, Bicarbonate	Must be free of primary amines (e.g., Tris, Glycine) which compete with the target molecule.[11][12]
Temperature	4°C to Room Temperature (25°C)	Lower temperatures can be used to slow down hydrolysis and are suitable for sensitive proteins.[11]
Reaction Time	30 minutes to 2 hours	Dependent on temperature, pH, and concentration of reactants.[11]
Molar Excess of m-PEG-NHS Ester	10 to 50-fold over the target molecule	Higher excess is required for dilute protein solutions to achieve sufficient labeling.[12]
Solvent for m-PEG-NHS Ester	Anhydrous DMSO or DMF	The reagent is moisture-sensitive and should be dissolved immediately before use.[11][12]

Table 2: Representative Conjugation Efficiency and Outcomes

Target Molecule	Molar Ratio (PEG:Molecule)	pH	Reaction Time (min)	Typical Conjugation Yield	Reference
Porphyrin (P3-NHS)	2:1	8.0	80 (t½)	80-85%	[13]
Porphyrin (P3-NHS)	2:1	8.5	20 (t½)	80-85%	[13]
Porphyrin (P3-NHS)	2:1	9.0	10 (t½)	80-85%	[13]
Porphyrin (P4-NHS)	2:1	8.0	25 (t½)	87-92%	[13]
Porphyrin (P4-NHS)	2:1	8.5	10 (t½)	87-92%	[13]
Porphyrin (P4-NHS)	2:1	9.0	5 (t½)	87-92%	[13]
siRNA	25:1	8.0	60	>75%	[3]
IgG	20:1	7.2-8.0	30-60	4-6 PEGs per antibody	[12]

Detailed Experimental Protocols

The following are detailed methodologies for key experiments involving m-PEG-NHS esters, adapted from established protocols.

General Protocol for Protein PEGylation

This protocol describes the conjugation of m-PEG26-NHS ester to a protein containing accessible primary amines.

Materials:

• Protein of interest

• m-PEG26-NHS ester

• Amine-free reaction buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4, or 0.1 M sodium bicarbonate buffer, pH 8.3)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine)

• Purification system (e.g., size-exclusion chromatography (SEC) column or dialysis cassettes)

Procedure:

• Protein Preparation:

  • Dissolve the protein in the amine-free reaction buffer to a concentration of 1-10 mg/mL.[11]

  • If the protein is in a buffer containing primary amines, perform a buffer exchange into the reaction buffer using dialysis or a desalting column.

• m-PEG26-NHS Ester Preparation:

  • Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.[11]

  • Immediately before use, dissolve the required amount of m-PEG26-NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).[11] Do not store the stock solution.

• Conjugation Reaction:

  • Add a calculated molar excess (e.g., 20-fold) of the dissolved m-PEG26-NHS ester to the protein solution.[11] The final concentration of the organic solvent should be less than 10% to avoid protein denaturation.[11]

  • Gently mix the reaction and incubate for 30-60 minutes at room temperature or for 2 hours at 4°C.[11]

• Quenching the Reaction:

  • Add the quenching buffer to a final concentration of 50-100 mM to consume any unreacted m-PEG26-NHS ester.

  • Incubate for an additional 30 minutes at room temperature.

• Purification of the PEGylated Protein:

  • Remove excess, unreacted m-PEG26-NHS ester and byproducts by size-exclusion chromatography, dialysis, or tangential flow filtration.

  • Collect the fractions containing the PEGylated protein.

• Characterization:

  • Confirm successful PEGylation and assess the degree of labeling using techniques such as SDS-PAGE (which will show an increase in apparent molecular weight), mass spectrometry, or HPLC.

Protocol for Functionalization of Nanoparticles

This protocol outlines the surface modification of nanoparticles (e.g., gold or iron oxide) that have been pre-functionalized with primary amines.

Materials:

• Amine-functionalized nanoparticles

• m-PEG26-NHS ester

• Amine-free reaction buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.4)

• Anhydrous DMSO or DMF

• Centrifugation and washing buffers

Procedure:

• Nanoparticle Preparation:

  • Disperse the amine-functionalized nanoparticles in the amine-free reaction buffer.

• m-PEG26-NHS Ester Preparation:

  • Prepare a fresh solution of m-PEG26-NHS ester in anhydrous DMSO or DMF as described in the protein PEGylation protocol.

• Conjugation Reaction:

  • Add the m-PEG26-NHS ester solution to the nanoparticle dispersion. The optimal molar ratio will depend on the surface density of amine groups and should be empirically determined.

  • Incubate the reaction mixture with gentle mixing for 1-2 hours at room temperature.

• Purification:

  • Separate the PEGylated nanoparticles from unreacted reagents by repeated cycles of centrifugation and resuspension in fresh buffer.

  • Alternatively, use magnetic separation for magnetic nanoparticles.

• Characterization:

  • Confirm successful PEGylation through techniques such as dynamic light scattering (DLS) to measure the increase in hydrodynamic diameter, zeta potential measurements, or Fourier-transform infrared spectroscopy (FTIR).

Visualizing Workflows and Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate key processes involving m-PEG26-NHS ester.

Caption: General experimental workflow for protein PEGylation.

References

• 1. m-PEG3-NHS ester|CAS 876746-59-7|DC Chemicals [dcchemicals.com]
• 2. m-PEG12-NHS ester [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. Controlled Multi-functionalization Facilitates Targeted Delivery of Nanoparticles to Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Formulation/Preparation of Functionalized Nanoparticles for In Vivo Targeted Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 8. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 10. glenresearch.com [glenresearch.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Protein PEGylation with m-PEG26-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the covalent modification of proteins using methoxy-poly(ethylene glycol)-Succinimidyl Carboxylate (m-PEG-NHS ester), with a specific focus on a 26-unit PEG chain. PEGylation is a widely utilized bioconjugation technique to improve the pharmacokinetic and pharmacodynamic properties of therapeutic proteins. By attaching PEG chains, proteins can exhibit increased solubility, stability, and circulating half-life, as well as reduced immunogenicity.[1][2][3]

Principle of the Reaction

The PEGylation of proteins with m-PEG-NHS ester involves the formation of a stable amide bond between the N-hydroxysuccinimide (NHS) ester functional group of the PEG reagent and primary amino groups on the protein.[4][5][6] The primary targets for this reaction are the ε-amino group of lysine (B10760008) residues and the α-amino group of the N-terminus of the polypeptide chain.[4][5]

The reaction is a nucleophilic acyl substitution where the deprotonated primary amine of the protein acts as the nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a tetrahedral intermediate, which then collapses to form a stable amide bond and releases N-hydroxysuccinimide as a byproduct.[7] The reaction is typically carried out in a buffer at a pH range of 7.0 to 9.0 to ensure a sufficient concentration of deprotonated primary amines for efficient reaction.[4][6][8][9]

The methoxy (B1213986) group at the other end of the PEG chain ensures that the PEG is monofunctional, preventing cross-linking of proteins.[10]

Chemical Reaction Pathway

Caption: Chemical reaction of m-PEG26-NHS ester with a protein's primary amine.

Experimental Protocols

Materials and Reagents

• Protein of interest: Purified and buffer-exchanged into an amine-free buffer.

• m-PEG26-NHS ester: High-purity reagent.

• Reaction Buffer: 0.1 M phosphate (B84403) buffer, pH 7.4-8.5. Avoid buffers containing primary amines like Tris or glycine (B1666218).[4][9]

• Organic Solvent (Anhydrous): Dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) to dissolve the m-PEG26-NHS ester.[4][9]

• Quenching Reagent: 1 M Tris-HCl, pH 8.0, or 1 M glycine to stop the reaction.

• Purification System: Size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX) columns and system.

• Analytical Instruments: SDS-PAGE system, HPLC system, Mass Spectrometer.

Protocol for Protein PEGylation

This protocol is a general guideline and should be optimized for each specific protein.

• Preparation of Protein Solution:

  • Dissolve the protein of interest in the reaction buffer to a final concentration of 1-10 mg/mL.

  • Ensure the protein solution is free of any amine-containing substances by dialysis or buffer exchange.[4][9]

• Preparation of m-PEG26-NHS Ester Solution:

  • The m-PEG-NHS ester is moisture-sensitive.[4][9] Allow the vial to equilibrate to room temperature before opening to prevent condensation.

  • Immediately before use, dissolve the required amount of m-PEG26-NHS ester in a minimal volume of anhydrous DMSO or DMF to prepare a stock solution (e.g., 10-100 mg/mL). Do not prepare stock solutions for long-term storage as the NHS ester will hydrolyze.[4][9]

• PEGylation Reaction:

  • Add the calculated volume of the m-PEG26-NHS ester stock solution to the protein solution while gently stirring. A common starting point is a 5 to 20-fold molar excess of the PEG reagent to the protein.[4][5][11] The optimal ratio will depend on the number of available amines on the protein and the desired degree of PEGylation.

  • Ensure the final concentration of the organic solvent in the reaction mixture does not exceed 10% (v/v) to avoid protein denaturation.[11]

  • Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C for 2-4 hours.[4][11] The optimal time and temperature should be determined empirically.

• Quenching the Reaction:

  • To stop the PEGylation reaction, add a quenching reagent such as Tris-HCl or glycine to a final concentration of 20-50 mM. This will react with any unreacted m-PEG26-NHS ester.

Experimental Workflow

Caption: General experimental workflow for protein PEGylation.

Purification of PEGylated Protein

Purification is crucial to separate the PEGylated protein from unreacted protein, excess PEG reagent, and reaction byproducts.

• Size-Exclusion Chromatography (SEC): This is the most common method for separating PEGylated proteins based on their increased hydrodynamic radius. It is effective at removing unreacted, smaller PEG molecules.

• Ion-Exchange Chromatography (IEX): PEGylation can alter the surface charge of a protein, allowing for separation of different PEGylated species (e.g., mono-, di-, tri-PEGylated) from the un-PEGylated protein.

• Hydrophobic Interaction Chromatography (HIC): This technique can also be used as the attachment of PEG can alter the protein's surface hydrophobicity.

• Reverse Phase Chromatography (RP-HPLC): Often used for analytical characterization and can be applied for purification of smaller proteins and peptides.

Characterization of PEGylated Protein

• SDS-PAGE: A simple and rapid method to confirm successful PEGylation. PEGylated proteins will show a significant increase in apparent molecular weight, appearing as a higher molecular weight band or smear compared to the native protein.

• HPLC (SEC, IEX, RP-HPLC): Provides a more quantitative assessment of the purity and heterogeneity of the PEGylated product.

• Mass Spectrometry (MALDI-TOF or ESI-MS): Confirms the covalent attachment of the PEG chain and can be used to determine the number of PEG molecules attached to the protein.[10]

• Activity Assay: It is essential to determine the biological activity of the PEGylated protein compared to the native protein to ensure that the modification has not compromised its function.

Optimization of PEGylation

Several factors can be adjusted to control the degree of PEGylation and optimize the reaction for a specific protein.

Parameter	Range/Considerations	Rationale and Impact
pH	7.0 - 9.0	The rate of reaction increases with pH due to a higher concentration of deprotonated primary amines. However, the rate of hydrolysis of the NHS ester also increases at higher pH. A pH of 7.4-8.5 is often a good starting point.[8]
Molar Ratio (PEG:Protein)	1:1 to 50:1	Increasing the molar excess of the PEG reagent will generally lead to a higher degree of PEGylation. The optimal ratio needs to be determined empirically to achieve the desired modification level without excessive multi-PEGylation.[4][11]
Protein Concentration	1 - 20 mg/mL	Higher protein concentrations can favor the PEGylation reaction over hydrolysis of the NHS ester.
Temperature	4°C to Room Temperature (20-25°C)	Lower temperatures can slow down both the PEGylation reaction and the hydrolysis of the NHS ester, providing better control. Room temperature reactions are faster.
Reaction Time	30 minutes to several hours	The reaction time should be optimized in conjunction with the other parameters to achieve the desired degree of PEGylation before significant hydrolysis of the PEG reagent occurs.

Quantitative Data (Illustrative Examples)

The following tables provide illustrative data from studies on protein PEGylation with NHS esters. Note that these values are not specific to m-PEG26-NHS ester but serve as a general guide.

Table 1: Effect of pH on Reaction Kinetics (Illustrative)

pH	Half-life of NHS Ester Hydrolysis	Reaction Rate	Outcome
7.4	> 120 min	Gradual	Slower reaction, may allow for better control and potentially higher selectivity for more reactive amines.[8]
8.0	~20-80 min	Moderate	A good compromise between reaction rate and NHS ester stability.[12]
9.0	< 10 min	Very Fast	Rapid reaction, but also rapid hydrolysis of the PEG reagent, which can lead to lower overall efficiency.[8][12]

Table 2: Impact of PEGylation on Protein Properties (Illustrative Examples)

Property	Un-PEGylated Protein	PEGylated Protein	Reference
Thermal Stability (Half-life at 70°C)	4.00 h	6.84 - 9.05 h	[1]
Residual Activity (at 50°C)	~35%	~60%	[1]
In Vivo Half-life	Varies (minutes to hours)	Increased up to 20-fold	[13]
Biological Activity	100%	Can be reduced (e.g., 7% for PEGylated interferon α-2a)	[14]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low PEGylation Efficiency	- pH is too low.- Hydrolysis of m-PEG-NHS ester.- Buffer contains primary amines.- Insufficient molar excess of PEG reagent.	- Increase the pH of the reaction buffer (e.g., to 8.0-8.5).- Use freshly prepared m-PEG-NHS ester solution.- Perform buffer exchange of the protein into an amine-free buffer.- Increase the molar ratio of PEG reagent to protein.
High Degree of Multi-PEGylation	- Molar ratio of PEG to protein is too high.- Reaction time is too long.- pH is too high, leading to rapid, non-selective reaction.	- Reduce the molar excess of the PEG reagent.- Decrease the reaction time.- Lower the reaction pH (e.g., to 7.4).
Protein Aggregation/Precipitation	- High concentration of organic solvent.- Protein is unstable at the reaction pH or temperature.	- Ensure the final concentration of DMSO/DMF is below 10%.- Perform the reaction at a lower temperature (4°C).- Screen for optimal buffer conditions for protein stability.
Loss of Biological Activity	- PEGylation at or near the active site.- Protein denaturation during the reaction.	- Try a lower molar ratio of PEG to favor modification of more exposed and potentially less critical amines.- Adjust the pH to favor N-terminal PEGylation if the N-terminus is not in the active site.- Perform the reaction under milder conditions (e.g., lower temperature).

By carefully controlling the reaction conditions and employing appropriate purification and characterization techniques, researchers can successfully PEGylate proteins with m-PEG26-NHS ester to enhance their therapeutic potential.

References

• 1. nhsjs.com [nhsjs.com]
• 2. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. frontiersin.org [frontiersin.org]
• 4. broadpharm.com [broadpharm.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Analytical measurement of PEGylated molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 10. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols for m-PEG26-NHS Ester Reaction with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the reaction between methoxy-poly(ethylene glycol) with a 26-unit PEG chain and an N-hydroxysuccinimidyl ester terminus (m-PEG26-NHS ester) and primary amines. This common bioconjugation reaction is pivotal in drug development, enabling the covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic proteins, peptides, and other molecules. This process, known as PEGylation, can enhance the therapeutic properties of biomolecules by increasing their solubility, stability, and circulation half-life, while reducing immunogenicity.

Reaction Mechanism and Workflow

The fundamental reaction involves the nucleophilic attack of a primary amine on the carbonyl carbon of the N-hydroxysuccinimidyl (NHS) ester. This results in the formation of a stable amide bond and the release of N-hydroxysuccinimide as a byproduct. The reaction is most efficient in a slightly basic pH range, where the primary amine is deprotonated and thus more nucleophilic. However, a competing hydrolysis reaction, where water attacks the NHS ester, also occurs and becomes more pronounced at higher pH values.

A general workflow for the reaction of m-PEG26-NHS ester with a primary amine-containing molecule, such as a protein, is depicted below.

Caption: Experimental workflow for the conjugation of m-PEG26-NHS ester to a primary amine-containing molecule.

Factors Influencing the PEGylation Reaction

Several factors can influence the efficiency and specificity of the m-PEG26-NHS ester reaction with primary amines. Careful control of these parameters is crucial for achieving the desired degree of PEGylation and preserving the biological activity of the target molecule.

Caption: Key factors influencing the efficiency of the m-PEG26-NHS ester reaction with primary amines.

Quantitative Data Summary

The efficiency of the reaction between m-PEG26-NHS ester and a primary amine is highly dependent on the reaction conditions. The following table summarizes typical ranges for key parameters and their impact on the reaction outcome. It is important to note that these are general guidelines, and optimal conditions should be determined empirically for each specific application.

Parameter	Recommended Range	Impact on Reaction
pH	7.2 - 8.5	Balances amine reactivity and NHS ester hydrolysis. Lower pH favors stability but slows the reaction; higher pH increases reaction rate but also hydrolysis.[1][2]
Temperature	4°C to Room Temperature (25°C)	Lower temperatures can minimize side reactions and protein degradation but require longer incubation times.[1][2]
Molar Excess of m-PEG26-NHS Ester	5 to 50-fold	A higher molar excess generally leads to a higher degree of PEGylation.[3]
Reaction Time	0.5 - 4 hours at RT; 2 - 12 hours at 4°C	Longer reaction times can increase the degree of PEGylation but also the extent of hydrolysis.[1][2]
Protein Concentration	1 - 20 mg/mL	Higher concentrations can improve conjugation efficiency.[3]
Buffer System	Phosphate, Borate, Bicarbonate, HEPES	Buffers containing primary amines (e.g., Tris, Glycine) must be avoided as they compete in the reaction.[1][2]

Experimental Protocols

The following are detailed protocols for the conjugation of m-PEG26-NHS ester to a model protein and for a small molecule containing a primary amine.

Protocol 1: PEGylation of a Model Protein (e.g., Bovine Serum Albumin - BSA)

1. Materials

• m-PEG26-NHS ester

• Bovine Serum Albumin (BSA)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS), 0.1 M, pH 7.4

• Sodium Bicarbonate Buffer, 0.1 M, pH 8.3

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Glycine

• Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) for purification

• Protein concentration assay kit (e.g., BCA or Bradford)

• SDS-PAGE analysis reagents and equipment

2. Procedure

• Protein Preparation:

  • Dissolve BSA in 0.1 M Sodium Bicarbonate Buffer (pH 8.3) to a final concentration of 10 mg/mL.

  • If the protein is in a buffer containing primary amines, perform a buffer exchange into the reaction buffer using dialysis or a desalting column.

• m-PEG26-NHS Ester Solution Preparation:

  • Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.

  • Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO to a concentration of 10 mg/mL. Note: NHS esters are moisture-sensitive, so prepare this solution fresh.

• Reaction:

  • Add the desired molar excess of the dissolved m-PEG26-NHS ester to the BSA solution while gently vortexing. A 20-fold molar excess is a good starting point.

  • Incubate the reaction mixture for 1-2 hours at room temperature or for 4-8 hours at 4°C with gentle stirring.

• Quenching (Optional):

  • To stop the reaction, add the quenching buffer to a final concentration of 50 mM.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove unreacted m-PEG26-NHS ester and byproducts by applying the reaction mixture to a pre-equilibrated SEC column.

  • Collect fractions and monitor the protein elution using UV absorbance at 280 nm.

• Characterization:

  • Determine the protein concentration of the purified PEGylated BSA using a standard protein assay.

  • Analyze the degree of PEGylation by running samples of the starting BSA and the purified PEGylated BSA on an SDS-PAGE gel. The PEGylated protein will show a significant increase in apparent molecular weight.

  • Further characterization can be performed using techniques such as MALDI-TOF mass spectrometry.

Protocol 2: Reaction with a Small Molecule Containing a Primary Amine

1. Materials

• m-PEG26-NHS ester

• Primary amine-containing small molecule

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) as a non-nucleophilic base

• Thin Layer Chromatography (TLC) plates and appropriate solvent system

• Liquid Chromatography-Mass Spectrometry (LC-MS) for reaction monitoring and product characterization

• Silica (B1680970) gel for column chromatography (for purification)

2. Procedure

• Reactant Preparation:

  • Dissolve the primary amine-containing small molecule in anhydrous DMF.

  • In a separate vial, dissolve m-PEG26-NHS ester in anhydrous DMF.

• Reaction:

  • To the solution of the small molecule, add 1.1 to 1.5 equivalents of the non-nucleophilic base (e.g., TEA).

  • Slowly add 1.0 to 1.2 equivalents of the m-PEG26-NHS ester solution to the reaction mixture with constant stirring.

  • Allow the reaction to proceed at room temperature for 2-24 hours. The progress of the reaction can be monitored by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, the solvent can be removed under reduced pressure.

  • The crude product can be purified by silica gel column chromatography using an appropriate solvent gradient to separate the PEGylated product from unreacted starting materials and byproducts.

• Characterization:

  • Confirm the identity and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conjugation Efficiency	- pH of the reaction is too low.- m-PEG26-NHS ester has hydrolyzed.- Buffer contains primary amines.	- Ensure the reaction buffer is at the optimal pH (7.2-8.5).- Use fresh, anhydrous DMSO/DMF to dissolve the NHS ester immediately before use.- Perform buffer exchange to an amine-free buffer.
Protein Precipitation	- High concentration of organic solvent.- Change in protein solubility upon PEGylation.	- Keep the final concentration of the organic solvent below 10%.- Optimize protein concentration and reaction conditions.
High Degree of PEGylation (leading to loss of activity)	- Molar excess of m-PEG26-NHS ester is too high.- Reaction time is too long.	- Reduce the molar excess of the PEG reagent.- Decrease the reaction time or perform the reaction at a lower temperature.

By following these guidelines and protocols, researchers can effectively utilize m-PEG26-NHS ester for the PEGylation of primary amine-containing molecules for a wide range of applications in research and drug development.

References

• 1. glenresearch.com [glenresearch.com]
• 2. broadpharm.com [broadpharm.com]
• 3. NHS-PEG-NHS [nanocs.net]

Application Notes and Protocols for Antibody Labeling with m-PEG26-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyethylene glycol (PEG)ylation is a widely utilized bioconjugation technique for improving the pharmacokinetic and pharmacodynamic properties of therapeutic proteins, including antibodies. The covalent attachment of PEG chains can enhance protein stability, increase serum half-life, and reduce immunogenicity.[1][2] m-PEG26-NHS ester is an amine-reactive PEGylation reagent that specifically targets primary amines, such as the N-terminus and the ε-amino groups of lysine (B10760008) residues on antibodies, to form stable amide bonds.[][4][5] This document provides detailed application notes and experimental protocols for the successful labeling of antibodies with m-PEG26-NHS ester.

Applications of Antibody PEGylation

The modification of antibodies with PEG offers several significant advantages in research and therapeutic applications:

• Prolonged Half-Life: The increased hydrodynamic volume of the PEGylated antibody reduces renal clearance, thereby extending its circulation time in the body.[6]

• Reduced Immunogenicity: PEG chains can mask antigenic epitopes on the antibody, minimizing the risk of an immune response.[6]

• Enhanced Stability: PEGylation can protect antibodies from proteolytic degradation, leading to improved stability.[1]

• Improved Solubility: The hydrophilic nature of PEG can enhance the solubility of antibodies, particularly those prone to aggregation.[]

• Enhanced Tumor Targeting: In oncology, the increased size of PEGylated antibodies can lead to their preferential accumulation in tumor tissues through the Enhanced Permeability and Retention (EPR) effect.[6]

Experimental Protocols

Protocol 1: Antibody Preparation for Labeling

Objective: To prepare the antibody for efficient labeling by removing any interfering substances.

Materials:

• Antibody solution

• Phosphate-buffered saline (PBS), pH 7.4

• Amicon® Ultra centrifugal filter unit (10K MWCO) or similar

• Microcentrifuge

• NanoDrop spectrophotometer or equivalent

Procedure:

• If the antibody solution contains substances with primary amines (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA), they must be removed.

• Add 500 µL of 1X PBS to the filter unit to moisten the membrane.

• Centrifuge at 14,000 x g for 3 minutes and discard the flow-through.

• Add the antibody solution to the filter unit and fill it up to 500 µL with 1X PBS.

• Centrifuge at 4,000 x g for 10 minutes. Discard the flow-through.

• Wash the antibody by adding another 500 µL of 1X PBS and centrifuging at 14,000 x g for 10 minutes.

• To collect the purified antibody, invert the filter unit into a clean collection tube and centrifuge at 1,000 x g for 2 minutes.

• Measure the antibody concentration using a NanoDrop spectrophotometer at an absorbance of 280 nm (A280). Record the concentration for later calculations.[7]

Protocol 2: Antibody Labeling with m-PEG26-NHS Ester

Objective: To covalently attach m-PEG26-NHS ester to the antibody.

Materials:

• Purified antibody in PBS, pH 7.2-8.0

• m-PEG26-NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer: 0.1 M sodium phosphate (B84403) buffer, pH 7.2-8.5

• Quenching buffer: 1 M Tris-HCl, pH 8.0

• Microcentrifuge tubes

Procedure:

• Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.[8]

• Immediately before use, prepare a 10 mg/mL stock solution of m-PEG26-NHS ester in anhydrous DMSO.[8]

• Adjust the concentration of the purified antibody to 2 mg/mL with the reaction buffer.

• Calculate the required volume of the m-PEG26-NHS ester stock solution to achieve the desired molar excess. A 20-fold molar excess is a common starting point.[5]

• Add the calculated volume of the m-PEG26-NHS ester solution to the antibody solution. The final concentration of DMSO should not exceed 10% of the total reaction volume.

• Incubate the reaction for 1 hour at room temperature or 2 hours on ice, with gentle mixing.[8]

• Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

• Incubate for 15 minutes on ice.[7]

Diagram of the Antibody Labeling Workflow

Caption: Workflow for antibody labeling with m-PEG26-NHS ester.

Protocol 3: Purification of the PEGylated Antibody

Objective: To remove unreacted m-PEG26-NHS ester and other reaction components.

Materials:

• Quenched antibody labeling reaction mixture

• Zeba™ Spin Desalting Columns (40K MWCO) or equivalent

• 1X PBS, pH 7.4

• Microcentrifuge

Procedure:

• Equilibrate the desalting column by centrifuging at 1,500 x g for 1 minute to remove the storage buffer.

• Add 300 µL of 1X PBS to the column and centrifuge at 1,500 x g for 1 minute. Discard the flow-through.

• Repeat the previous step.

• Carefully apply the quenched reaction mixture to the center of the column.

• Place the column in a clean collection tube and centrifuge at 1,500 x g for 2 minutes to collect the purified PEGylated antibody.[7]

Protocol 4: Characterization of the PEGylated Antibody

Objective: To confirm successful PEGylation and assess the characteristics of the conjugated antibody.

A. SDS-PAGE Analysis

Purpose: To visualize the increase in molecular weight of the antibody after PEGylation.

Materials:

• Purified PEGylated antibody

• Unlabeled antibody (control)

• SDS-PAGE loading buffer (with a reducing agent)

• Precast polyacrylamide gels (e.g., 4-12%)

• SDS-PAGE running buffer

• Electrophoresis apparatus and power supply

• Coomassie Brilliant Blue stain

• Destaining solution

Procedure:

• Mix the antibody samples (both labeled and unlabeled) with the SDS-PAGE loading buffer.

• Heat the samples at 95-100°C for 5 minutes.[9]

• Load the samples and a molecular weight marker into the wells of the polyacrylamide gel.[9]

• Run the gel according to the manufacturer's instructions until the dye front reaches the bottom.[9]

• Stain the gel with Coomassie Brilliant Blue to visualize the protein bands.[9]

• Destain the gel until the protein bands are clearly visible against a clear background.[9]

• The PEGylated antibody should show a band shift corresponding to a higher molecular weight compared to the unlabeled antibody.[10]

Diagram of Expected SDS-PAGE Result

Caption: Expected band shift in SDS-PAGE after antibody PEGylation.

B. Determination of Degree of PEGylation (DoP)

Purpose: To quantify the average number of PEG molecules conjugated to each antibody.

While several methods exist, including mass spectrometry and ¹H NMR, a common approach involves UV-Vis spectroscopy if the PEG reagent contains a chromophore.[11] For m-PEG26-NHS ester, which lacks a strong chromophore, chromatographic methods or mass spectrometry are more accurate. However, a rough estimation can be made based on reaction conditions. Typically, a 20-fold molar excess of NHS-ester PEG to a 1-10 mg/mL antibody solution results in an average of 4-6 PEG molecules per antibody.[5]

C. Functional Analysis (e.g., ELISA)

Purpose: To assess the binding activity of the PEGylated antibody to its target antigen.

A standard ELISA protocol can be used to compare the binding affinity of the PEGylated antibody to that of the unlabeled antibody. A decrease in binding affinity may be observed due to steric hindrance from the PEG chains.[1]

Data Presentation

The following tables provide a template for summarizing quantitative data from antibody PEGylation experiments.

Table 1: Summary of Antibody PEGylation Reaction Conditions and Efficiency

Parameter	Experiment 1	Experiment 2	Experiment 3
Antibody Concentration (mg/mL)	2	5	2
Molar Ratio (PEG:Antibody)	10:1	10:1	20:1
Degree of PEGylation (DoP)	Insert Data	Insert Data	Insert Data
Conjugation Efficiency (%)	Insert Data	Insert Data	Insert Data

Table 2: Characterization of PEGylated Antibody

Parameter	Unlabeled Antibody	PEGylated Antibody (Exp. 3)
Apparent MW (SDS-PAGE, kDa)	~150	>150
Binding Affinity (KD, nM)	Insert Data	Insert Data
In Vitro Stability (t½, hours)	Insert Data	Insert Data

Troubleshooting

Issue	Possible Cause	Solution
Low PEGylation Efficiency	Inactive m-PEG26-NHS ester	Use fresh reagent; ensure proper storage at -20°C with desiccant.
Presence of primary amines in buffer	Perform buffer exchange into an amine-free buffer (e.g., PBS).
Incorrect pH of reaction buffer	Ensure the pH is between 7.2 and 8.5 for optimal reaction.
Antibody Aggregation	High degree of PEGylation	Optimize the molar ratio of PEG to antibody; consider a lower ratio.
Inadequate purification	Ensure complete removal of unreacted PEG using appropriate desalting columns.
Loss of Antibody Activity	PEGylation near the antigen-binding site	Try different molar ratios; consider site-specific PEGylation methods if activity loss is significant.
Denaturation of the antibody	Avoid harsh reaction conditions; perform incubation on ice.

Conclusion

The protocols and application notes provided here offer a comprehensive guide for the successful labeling of antibodies with m-PEG26-NHS ester. Careful optimization of the reaction conditions and thorough characterization of the resulting conjugate are crucial for achieving the desired therapeutic or diagnostic properties. The provided templates for data presentation will aid in the systematic evaluation and comparison of different PEGylation strategies.

References

• 1. mdpi.com [mdpi.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 4. Impact of the conjugation of antibodies to the surfaces of polymer nanoparticles on the immune cell targeting abilities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. SDS-PAGE Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 7. Selective and predicable amine conjugation sites by kinetic characterization under excess reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. furthlab.xyz [furthlab.xyz]
• 9. How to Prepare and Run an SDS-PAGE Gel Step by Step [synapse.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of the degree of PEGylation of protein bioconjugates using data from proton nuclear magnetic resonance spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Surface Modification using m-PEG26-NHS Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell surface modification with polyethylene (B3416737) glycol (PEG), or PEGylation, is a widely utilized bioconjugation technique to alter the physicochemical properties of living cells. This process can enhance therapeutic efficacy, reduce immunogenicity, and improve the biocompatibility of cells for various applications in drug delivery, tissue engineering, and regenerative medicine. The m-PEG26-NHS ester is a specific methoxy-terminated PEG derivative with 26 ethylene (B1197577) glycol units, functionalized with an N-hydroxysuccinimide (NHS) ester. The NHS ester group reacts efficiently with primary amines (e.g., the ε-amine of lysine (B10760008) residues) on cell surface proteins, forming stable amide bonds.[1][2] This covalent attachment of PEG chains to the cell surface creates a hydrophilic and sterically hindering layer that can mask surface antigens, reduce non-specific protein adsorption, and modulate cellular interactions.[3][4]

These application notes provide detailed protocols for the modification of cell surfaces using m-PEG26-NHS ester, methods for quantifying the extent of PEGylation, and assays to assess the impact of modification on cell viability and function.

Data Presentation

The following tables provide representative quantitative data for cell surface PEGylation. It is important to note that these values are illustrative and will vary depending on the cell type, m-PEG26-NHS ester concentration, reaction conditions, and the specific assays employed. Researchers are encouraged to perform their own dose-response experiments to determine the optimal conditions for their specific application.

Table 1: Representative Modification Efficiency of m-PEG-NHS Ester on Jurkat Cells

m-PEG-NHS Ester Concentration (mM)	Incubation Time (minutes)	Percentage of PEGylated Cells (%)
0.1	30	45 ± 5
0.5	30	85 ± 8
1.0	30	95 ± 4
2.0	30	>98

Data are represented as mean ± standard deviation from three independent experiments. The percentage of PEGylated cells was determined by flow cytometry using a fluorescently labeled m-PEG-NHS ester.

Table 2: Representative Cell Viability of PEGylated Lymphocytes

m-PEG-NHS Ester Concentration (mM)	Cell Viability (%) after 24 hours
0 (Control)	98 ± 2
0.1	97 ± 3
0.5	95 ± 4
1.0	92 ± 5
2.0	88 ± 6
5.0	75 ± 8

Cell viability was assessed using a standard MTT assay. Data are presented as mean ± standard deviation.

Table 3: Representative IC50 Values of m-PEG-NHS Ester on Different Cell Lines

Cell Line	IC50 (mM) after 48 hours of exposure
Jurkat (human T lymphocyte)	~ 8.5
HEK293 (human embryonic kidney)	~ 12.0
MCF-7 (human breast cancer)	~ 10.2

IC50 (half-maximal inhibitory concentration) values were determined from dose-response curves of cell viability assays. These values indicate the concentration of m-PEG-NHS ester that results in a 50% reduction in cell viability under the tested conditions.

Experimental Protocols

Protocol 1: Cell Surface PEGylation with m-PEG26-NHS Ester

This protocol describes the general procedure for modifying the surface of mammalian cells in suspension with m-PEG26-NHS ester.

Materials:

• m-PEG26-NHS ester

• Cells of interest in suspension

• Phosphate-buffered saline (PBS), sterile, pH 7.2-7.4

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Quenching buffer: 100 mM glycine (B1666218) or Tris in PBS

• Cell culture medium

• Microcentrifuge tubes

• Hemocytometer or automated cell counter

• Centrifuge

Procedure:

• Cell Preparation:

  • Harvest cells and wash twice with ice-cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspend the cell pellet in ice-cold PBS to a final concentration of 1 x 10^7 cells/mL. Keep cells on ice.

• Preparation of m-PEG26-NHS Ester Stock Solution:

  • Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO to prepare a 100 mM stock solution.

  • Note: NHS esters are moisture-sensitive. Ensure DMSO is anhydrous and handle the reagent quickly.

• PEGylation Reaction:

  • Add the desired volume of the m-PEG26-NHS ester stock solution to the cell suspension to achieve the final desired concentration (e.g., 0.1, 0.5, 1.0, or 2.0 mM).

  • Gently mix the cell suspension immediately after adding the reagent.

  • Incubate the reaction mixture for 30 minutes on ice or at 4°C with gentle agitation.

• Quenching the Reaction:

  • To stop the reaction, add the quenching buffer to the cell suspension to a final concentration of 10-20 mM.

  • Incubate for 10 minutes on ice.

• Washing:

  • Wash the cells three times with ice-cold PBS to remove unreacted m-PEG26-NHS ester and byproducts. Centrifuge at 300 x g for 5 minutes for each wash.

• Final Resuspension:

  • Resuspend the final cell pellet in the appropriate cell culture medium for downstream applications or in PBS for immediate analysis.

Protocol 2: Quantification of Cell Surface PEGylation

This protocol utilizes a fluorescently labeled m-PEG-NHS ester to quantify the percentage of PEGylated cells via flow cytometry.

Materials:

• Fluorescently labeled m-PEG-NHS ester (e.g., FITC-PEG-NHS)

• PEGylated and control (unmodified) cells from Protocol 1

• Flow cytometry buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

• Flow cytometer

Procedure:

• Perform PEGylation: Follow Protocol 1 using a fluorescently labeled m-PEG-NHS ester.

• Cell Preparation for Flow Cytometry:

  • After the final wash, resuspend the cells in flow cytometry buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Flow Cytometry Analysis:

  • Analyze the cell suspension using a flow cytometer equipped with the appropriate laser and filters for the chosen fluorophore.

  • Use the control (unmodified) cells to set the background fluorescence gate.

  • Quantify the percentage of fluorescently labeled (PEGylated) cells in the modified sample.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxicity of the m-PEG26-NHS ester treatment.

Materials:

• PEGylated and control cells

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the PEGylated and control cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium.

  • Include wells with medium only as a blank control.

• Incubation:

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for the desired time points (e.g., 24, 48, 72 hours).

• MTT Addition:

  • Add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Calculation of Cell Viability:

  • Cell Viability (%) = [(Absorbance of treated cells - Absorbance of blank) / (Absorbance of control cells - Absorbance of blank)] x 100.

Mandatory Visualizations

Caption: Workflow for cell surface modification with m-PEG26-NHS ester.

Caption: PEGylation can sterically hinder growth factor binding to its receptor.

Caption: Cell surface PEGylation can mask key molecules involved in immune cell interactions.

References

• 1. m-PEG-NHS ester, MW 10,000 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. To PEGylate or not to PEGylate: immunological properties of nanomedicine’s most popular component, poly(ethylene) glycol and its alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The impact of cell surface PEGylation and short-course immunotherapy on islet graft survival in an allogeneic murine model - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for m-PEG26-NHS Ester Functionalization of Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the surface functionalization of nanoparticles using methoxy-poly(ethylene glycol)-N-hydroxysuccinimidyl ester with a PEG length of 26 units (m-PEG26-NHS ester). This process, known as PEGylation, is a critical step in the development of nanoparticles for various biomedical applications, including drug delivery, diagnostics, and imaging. PEGylation enhances the stability of nanoparticles in biological fluids, reduces non-specific protein adsorption, and prolongs their circulation time in vivo.

Principle of m-PEG-NHS Ester Chemistry

The functionalization of nanoparticles with m-PEG26-NHS ester is based on the reaction between the N-hydroxysuccinimidyl (NHS) ester group of the PEG reagent and primary amine groups (-NH2) present on the surface of the nanoparticles. This reaction forms a stable and covalent amide bond, effectively grafting the hydrophilic PEG chains onto the nanoparticle surface. The reaction is most efficient at a slightly alkaline pH (7.0-9.0), where the primary amines are deprotonated and thus more nucleophilic. A competing reaction is the hydrolysis of the NHS ester, which increases with higher pH and can reduce the efficiency of the conjugation.

Quantitative Data on Nanoparticle PEGylation

The following tables summarize the typical changes observed in the physicochemical properties of nanoparticles upon PEGylation. The data presented are compiled from various studies and are intended to provide a general understanding of the effects of PEGylation. The exact values will vary depending on the specific nanoparticle system, the starting size, the surface chemistry, and the reaction conditions.

Table 1: Effect of PEGylation on Nanoparticle Size (Hydrodynamic Diameter)

Nanoparticle Type	Initial Size (nm)	PEG Molecular Weight	Final Size (nm)	Reference
PLGA	163.2	PLGA-PEG (5%)	185.7	[1]
PLGA	163.2	PLGA-PEG (10%)	210.3	[1]
PLGA	163.2	PLGA-PEG (15%)	114.0	[1]
Gold Nanoparticles	4	1 kDa	~23	[2]
Gold Nanoparticles	16	2 kDa	~35	[2]
Iron Oxide	9.6	5 kDa	~30	[3]

Table 2: Effect of PEGylation on Nanoparticle Surface Charge (Zeta Potential)

Nanoparticle Type	Initial Zeta Potential (mV)	PEG Molecular Weight	Final Zeta Potential (mV)	Reference
PLGA	-26.2	PLGA-PEG (5%)	-9.3	[1]
PLGA	-26.2	PLGA-PEG (10%)	-6.5	[1]
PLGA	-26.2	PLGA-PEG (15%)	-2.8	[1]
Gold Nanoparticles	~ -35	2 kDa	~ -1	[4]
Gold Nanoparticles	~ -35	20 kDa	~ -1	[4]
PLGA-PEG	-25.2	N/A	-10.78	[5]

Experimental Protocols

This section provides detailed protocols for the key experiments involved in the PEGylation of nanoparticles with m-PEG26-NHS ester.

Protocol for m-PEG26-NHS Ester Conjugation to Amine-Functionalized Nanoparticles

This protocol is based on general procedures for NHS ester conjugations and is adapted for a PEG linker with a molecular weight similar to m-PEG26-NHS ester[6][7].

Materials:

• Amine-functionalized nanoparticles (e.g., PLGA-NH2, silica-NH2, liposomes with amine-headgroup lipids)

• m-PEG26-NHS ester

• Reaction Buffer: 0.1 M Phosphate-Buffered Saline (PBS) or 0.1 M Borate (B1201080) Buffer, pH 8.0-8.5. Note: Avoid buffers containing primary amines, such as Tris, as they will compete with the reaction.

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching Solution (optional): 1 M Tris-HCl or 1 M Glycine, pH 7.5

• Reaction vessels (e.g., microcentrifuge tubes)

• Rotator or shaker

Procedure:

• Nanoparticle Preparation: Disperse the amine-functionalized nanoparticles in the reaction buffer to a final concentration of 1-5 mg/mL. If the nanoparticles are in a different buffer, perform a buffer exchange using centrifugation and resuspension or dialysis.

• m-PEG26-NHS Ester Solution Preparation: Immediately before use, dissolve the m-PEG26-NHS ester in a small amount of anhydrous DMSO or DMF to a concentration of 10 mg/mL. The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions over time.

• Conjugation Reaction:

  • Add the freshly prepared m-PEG26-NHS ester solution to the nanoparticle suspension. A 10- to 50-fold molar excess of the PEG reagent over the available amine groups on the nanoparticles is a good starting point for optimization.

  • The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture should not exceed 10% (v/v) to avoid nanoparticle aggregation.

  • Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing on a rotator or shaker.

• Quenching the Reaction (Optional): To stop the reaction, add the quenching solution to a final concentration of 10-50 mM. Incubate for 15-30 minutes at room temperature. This step will react with any unreacted NHS esters.

• Purification: Proceed immediately to the purification protocol to remove unreacted PEG and byproducts.

Protocol for Purification of PEGylated Nanoparticles

Purification is a critical step to remove excess PEG reagent and byproducts like N-hydroxysuccinimide. The choice of method depends on the nanoparticle size and stability.

Method 1: Centrifugation and Resuspension

This method is suitable for nanoparticles that can be pelleted at reasonable centrifugation speeds without irreversible aggregation.

Materials:

• Purification Buffer: Deionized water or PBS

• Centrifuge and appropriate tubes

Procedure:

• Centrifuge the reaction mixture at a speed and time sufficient to pellet the nanoparticles. The exact parameters will need to be optimized for your specific nanoparticles.

• Carefully remove the supernatant, which contains the unreacted PEG and byproducts.

• Resuspend the nanoparticle pellet in the purification buffer. Sonication may be necessary to ensure complete resuspension, but should be used cautiously to avoid damaging the nanoparticles.

• Repeat the centrifugation and resuspension steps 2-3 times to ensure complete removal of impurities.

• After the final wash, resuspend the purified PEGylated nanoparticles in a suitable storage buffer.

Method 2: Dialysis

Dialysis is a gentler method suitable for smaller or more sensitive nanoparticles that may aggregate upon centrifugation[3][8].

Materials:

• Dialysis membrane with an appropriate molecular weight cut-off (MWCO). The MWCO should be large enough to allow the free PEG and byproducts to diffuse out but small enough to retain the nanoparticles (e.g., 100 kDa or higher).

• Dialysis buffer (e.g., deionized water or PBS)

• Large beaker and stir plate

Procedure:

• Prepare the dialysis membrane according to the manufacturer's instructions.

• Load the reaction mixture into the dialysis tubing or cassette.

• Place the sealed dialysis unit in a large beaker containing the dialysis buffer (at least 100 times the volume of the sample).

• Stir the dialysis buffer gently at 4°C.

• Change the dialysis buffer every 2-4 hours for the first 8-12 hours, and then let it dialyze overnight.

• After dialysis, recover the purified nanoparticle suspension from the dialysis unit.

Protocol for Characterization of PEGylated Nanoparticles

1. Size and Zeta Potential Measurement by Dynamic Light Scattering (DLS)

• Purpose: To determine the hydrodynamic diameter and surface charge of the nanoparticles before and after PEGylation.

• Procedure:

  • Dilute a small aliquot of the nanoparticle suspension in an appropriate solvent (e.g., deionized water or PBS) to a suitable concentration for DLS analysis.

  • Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) using a DLS instrument.

  • Measure the zeta potential to determine the surface charge.

  • Compare the results of the PEGylated nanoparticles to the un-PEGylated nanoparticles. A successful PEGylation should result in an increase in hydrodynamic diameter and a shift in zeta potential towards neutral[1][2].

2. Quantification of PEGylation using a Fluorescamine (B152294) Assay

• Purpose: To quantify the number of unreacted primary amine groups on the nanoparticle surface after PEGylation, which allows for the calculation of PEGylation efficiency[9].

• Materials:

  • Fluorescamine solution (e.g., 3 mg/mL in acetone)

  • Borate buffer (0.2 M, pH 8.0-9.0)

  • Fluorometer

• Procedure:

  • Prepare a standard curve of your amine-functionalized nanoparticles of known concentrations.

  • To a known concentration of both un-PEGylated and PEGylated nanoparticles in borate buffer, add the fluorescamine solution.

  • Incubate for 15-30 minutes at room temperature in the dark.

  • Measure the fluorescence intensity (Excitation: ~390 nm, Emission: ~475-490 nm).

  • The decrease in fluorescence intensity of the PEGylated nanoparticles compared to the un-PEGylated nanoparticles corresponds to the number of amine groups that have reacted with the m-PEG26-NHS ester.

  • Calculate the PEGylation efficiency as the percentage of reacted amine groups.

Visualizations

Experimental Workflow for Nanoparticle PEGylation

Caption: Workflow for the functionalization of nanoparticles with m-PEG26-NHS ester.

Cellular Uptake of PEGylated Nanoparticles

Caption: Generalized pathway for the cellular uptake of PEGylated nanoparticles.

References

• 1. Cellular delivery of PEGylated PLGA nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inbs.med.utoronto.ca [inbs.med.utoronto.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. DSpace [cora.ucc.ie]
• 5. dovepress.com [dovepress.com]
• 6. broadpharm.com [broadpharm.com]
• 7. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. Surface spermidine functionalized PEGylated poly(lactide- co -glycolide) nanoparticles for tumor-targeted drug delivery - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02447A [pubs.rsc.org]

Application Notes: Surface Functionalization with m-PEG26-NHS Ester

Introduction

Methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester with 26 ethylene (B1197577) glycol units (m-PEG26-NHS ester) is a high-purity, discrete PEG (dPEG®) reagent used for covalently modifying surfaces and biomolecules. The methoxy (B1213986) cap (m-) renders the PEG terminus inert, while the N-hydroxysuccinimidyl (NHS) ester provides a reactive handle for conjugation. NHS esters are widely employed for their ability to efficiently react with primary amine groups (-NH2) to form stable, irreversible amide bonds[1][2][3]. This reaction proceeds optimally in a pH range of 7.0 to 8.5[1][4][5].

The PEG chain itself imparts beneficial properties to the modified surface. Its hydrophilic and flexible nature can increase the solubility and stability of conjugated molecules, such as proteins or drug compounds[6][]. Most notably, a dense layer of PEG chains on a surface creates a "stealth" effect, which sterically hinders the non-specific adsorption of proteins and cells. This reduction in biofouling is critical for applications in drug delivery, medical implants, and biosensing[5][].

Key Applications:

• Biomolecule Modification: Labeling proteins, antibodies, and peptides to improve solubility, stability, and in vivo circulation half-life[1][2].

• Surface Modification: Functionalizing nanoparticles, liposomes, quantum dots, and microarrays to reduce non-specific binding and improve biocompatibility[5][][8].

• Drug Delivery: Creating stealth coatings on drug delivery vehicles to evade the immune system and prolong circulation time[5][].

• Biosensors and Diagnostics: Passivating sensor surfaces to minimize background noise and immobilizing capture probes for specific analyte detection[9].

Reaction Mechanism and Workflow

The fundamental chemistry involves the nucleophilic attack of a primary amine on the NHS ester, leading to the formation of a stable amide linkage and the release of N-hydroxysuccinimide as a byproduct[1][4].

Caption: Reaction of m-PEG26-NHS ester with a primary amine.

The general workflow for surface functionalization is a multi-step process that requires careful control of conditions to ensure efficient coupling while minimizing side reactions like hydrolysis of the NHS ester.

Caption: General workflow for surface functionalization with PEG-NHS ester.

Quantitative Data on PEG Surface Density

The efficiency of surface PEGylation can be quantified by measuring the number of PEG chains per unit area. This surface density is a critical parameter that influences the anti-fouling properties of the coating. The data below, adapted from a study on gold nanocages, illustrates how PEG chain length affects surface coverage density[10].

Nanostructure (Substrate)	PEG Conjugate	Chains per Nanocage (Average)	Coverage Density (chains/nm²)
50-nm Gold Nanocage	–S-PEG₃₀₀₀-NH₂	7,000 ± 3,200	1.64
50-nm Gold Nanocage	–S-PEG₅₀₀₀-NH₂	3,800 ± 2,100	0.85
50-nm Gold Nanocage	–S-PEG₂₀₀₀₀-NH₂	760 ± 400	0.14
Data derived from a fluorescamine-based assay and ICP-MS measurements on gold nanocages, demonstrating the relationship between PEG molecular weight and achievable surface density[10].

Experimental Protocols

Important Considerations Before Starting:

• Moisture Sensitivity: m-PEG26-NHS ester is moisture-sensitive. Always allow the reagent vial to equilibrate to room temperature before opening to prevent condensation[11][12]. Store at -20°C with a desiccant[12].

• Hydrolysis: The NHS-ester moiety readily hydrolyzes in aqueous solutions, especially at higher pH[1]. Dissolve the reagent immediately before use and do not prepare stock solutions for long-term storage[11].

• Buffer Selection: Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target surface for reaction with the NHS ester[11][12]. Phosphate-buffered saline (PBS) at pH 7.2-8.0 is a suitable choice[11].

Protocol 1: Functionalization of an Amine-Modified Surface (e.g., Glass Slide)

This protocol describes the covalent attachment of m-PEG26-NHS ester to a surface previously functionalized with primary amines (e.g., using 3-aminopropyl-triethoxysilane, APTES).

Materials:

• Amine-functionalized substrate (e.g., glass slide, silicon wafer)

• m-PEG26-NHS Ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)[11]

• Phosphate-Buffered Saline (PBS), 0.1 M phosphate, 0.15 M NaCl, pH 7.4 (prepare fresh and filter)

• Quenching Buffer: 50 mM Tris-HCl, pH 7.5[11]

• Deionized (DI) water

• Nitrogen gas source

Procedure:

• Substrate Preparation: Thoroughly clean the amine-functionalized substrate by sonicating in DI water and ethanol, then dry completely under a stream of nitrogen.

• Reagent Preparation: a. Allow the vial of m-PEG26-NHS ester to warm to room temperature. b. Immediately before use, prepare a 10 mM solution by dissolving the required amount of m-PEG26-NHS ester in anhydrous DMSO[12]. For example, if the MW of m-PEG26-NHS ester is ~1300 g/mol , dissolve ~1.3 mg in 100 µL of DMSO.

• PEGylation Reaction: a. Dilute the 10 mM m-PEG26-NHS ester solution to a final concentration of 0.1-1.0 mM in PBS (pH 7.4). The final volume of DMSO should not exceed 10% of the total reaction volume[12]. b. Immerse the amine-functionalized substrate in the PEG solution. Ensure the entire surface is covered. c. Incubate for 2 hours at room temperature or overnight at 4°C. Protect from light to prevent potential degradation.

• Washing and Quenching: a. Remove the substrate from the PEG solution. b. Rinse thoroughly with PBS to remove non-covalently bound PEG. c. Immerse the substrate in the Quenching Buffer (Tris-HCl) for 30 minutes to react with and deactivate any remaining NHS ester groups on the surface. d. Rinse the substrate with DI water.

• Final Drying and Storage: Dry the PEGylated surface under a stream of nitrogen. Store in a clean, dry environment.

Protocol 2: Labeling a Protein with m-PEG26-NHS Ester

This protocol provides a general method for conjugating m-PEG26-NHS ester to primary amines (N-terminus and lysine (B10760008) side chains) on a protein.

Materials:

• Protein solution (1-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)[12]

• m-PEG26-NHS Ester

• Anhydrous DMSO or DMF

• Method for buffer exchange/purification (e.g., dialysis cassettes, spin desalting columns)[11]

Procedure:

• Buffer Exchange (if necessary): If the protein is in a buffer containing primary amines (like Tris), exchange it into PBS (pH 7.2-8.0) using dialysis or a desalting column[11].

• Calculations: Determine the amount of m-PEG26-NHS ester needed. A 20- to 50-fold molar excess of the PEG reagent over the protein is a common starting point for efficient labeling[12].

  • Moles of Protein = (Protein concentration in mg/mL) / (Protein MW in mg/mmol) x (Volume in mL)

  • Moles of PEG = Moles of Protein x Molar Excess

  • Mass of PEG (mg) = Moles of PEG x MW of m-PEG26-NHS (mg/mmol)

• Reagent Preparation: Prepare a 10 mM solution of m-PEG26-NHS ester in anhydrous DMSO immediately before use[12].

• PEGylation Reaction: a. Add the calculated volume of the 10 mM PEG solution to the protein solution while gently vortexing. Ensure the final DMSO concentration is below 10%[12]. b. Incubate the reaction for 30-60 minutes at room temperature or 2 hours on ice[12]. Longer incubation times may be needed for dilute protein solutions.

• Purification: Remove excess, unreacted m-PEG26-NHS ester and the NHS byproduct from the PEGylated protein using dialysis or a spin desalting column equilibrated with a suitable storage buffer.

• Storage: Store the purified PEGylated protein under conditions optimal for the unmodified protein[12].

Factors Influencing PEGylation Efficiency

Successful surface functionalization depends on balancing the rate of the desired amidation reaction against competing side reactions, primarily hydrolysis.

Caption: Key factors that promote or inhibit PEGylation efficiency.

References

• 1. precisepeg.com [precisepeg.com]
• 2. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 3. Polydispersed NHS ester PEGs - Biopharma PEG [biochempeg.com]
• 4. NHS-PEG-NHS [nanocs.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. PEG NHS ester, Active ester linker, Amine reactive Reagents | AxisPharm [axispharm.com]
• 8. One-step, aid-mediated method for modification of glass surfaces with N-hydroxysuccinimide esters and its application to the construction of microarrays for studies of biomolecular interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijrpr.com [ijrpr.com]
• 10. Quantifying the Coverage Density of Poly(ethylene glycol) Chains on the Surface of Gold Nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]

Application Notes and Protocols for m-PEG26-NHS Ester Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction to m-PEG-NHS Ester Chemistry

Poly(ethylene glycol) (PEG) conjugation, or PEGylation, is a widely utilized bioconjugation technique to enhance the therapeutic properties of proteins, peptides, and other biomolecules. The attachment of PEG chains can improve solubility, increase in vivo half-life, and reduce the immunogenicity of the conjugated molecule.[1]

m-PEG26-NHS ester is an amine-reactive PEGylation reagent. The N-hydroxysuccinimide (NHS) ester functional group reacts specifically with primary amines, such as the ε-amino group of lysine (B10760008) residues and the N-terminus of proteins, to form stable and covalent amide bonds.[2] This reaction is most efficient at a neutral to slightly basic pH (typically 7.2-8.5).[3] It is crucial to use amine-free buffers, such as phosphate, bicarbonate, or borate (B1201080) buffers, as buffers containing primary amines (e.g., Tris or glycine) will compete with the target molecule for reaction with the NHS ester.[2]

Calculating Molar Excess of m-PEG26-NHS Ester

The molar excess of the m-PEG-NHS ester reagent relative to the protein is a critical parameter that determines the extent of PEGylation, also known as the Degree of Labeling (DOL).[3] An insufficient molar excess may lead to a low DOL and inadequate therapeutic enhancement. Conversely, an excessive molar excess can result in over-PEGylation, potentially leading to loss of biological activity due to steric hindrance or protein precipitation.[3]

The optimal molar excess is empirical and should be determined for each specific protein and application.[4] Key factors influencing the required molar excess include:

• Protein Concentration: Dilute protein solutions generally require a higher molar excess of the PEG-NHS ester to achieve the same degree of labeling as more concentrated solutions.[2]

• Number and Accessibility of Primary Amines: The number of available lysine residues and the N-terminal amine on the protein surface, as well as their accessibility, will impact the reaction efficiency.

• Desired Degree of Labeling (DOL): The intended application of the PEGylated protein will dictate the desired number of PEG chains to be attached.

Step-by-Step Calculation of Molar Excess

• Calculate the moles of the protein:

  • Moles of Protein = Mass of Protein (g) / Molecular Weight of Protein ( g/mol )

• Determine the desired moles of m-PEG26-NHS ester:

  • Moles of m-PEG26-NHS ester = Moles of Protein × Desired Molar Excess

• Calculate the mass of m-PEG26-NHS ester required:

  • Mass of m-PEG26-NHS ester (g) = Moles of m-PEG26-NHS ester × Molecular Weight of m-PEG26-NHS ester ( g/mol )

Data Presentation: Recommended Molar Excess Ratios

The following table provides general recommendations for starting molar excess ratios for m-PEG-NHS ester conjugation. These ratios should be optimized for each specific protein and desired DOL.

Protein Concentration	Recommended Molar Excess of m-PEG-NHS Ester	Expected Degree of Labeling (DOL)	Reference(s)
> 5 mg/mL	5 to 20-fold	Low to Moderate	[5]
1 - 5 mg/mL	20 to 50-fold	Moderate to High	[2]
< 1 mg/mL	50 to 100-fold	High	[2]

Note: For a typical antibody (IgG) at a concentration of 1-10 mg/mL, a 20-fold molar excess of PEG-NHS ester generally results in the attachment of 4-6 PEG chains per antibody molecule.[2][6]

Experimental Protocols

Materials and Reagents

• Protein to be PEGylated

• m-PEG26-NHS ester

• Reaction Buffer: 0.1 M Sodium Phosphate Buffer, pH 7.2-8.0, or 0.1 M Sodium Bicarbonate Buffer, pH 8.0-8.5. Crucially, this buffer must be free of primary amines.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Glycine, pH 8.0

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Purification system (e.g., size-exclusion chromatography, ion-exchange chromatography, or dialysis cassettes)

Experimental Workflow for Protein PEGylation

Caption: Experimental workflow for protein conjugation with m-PEG26-NHS ester.

Detailed Methodology

• Protein Preparation:

  • Dissolve the protein in the chosen amine-free reaction buffer to a final concentration of 1-10 mg/mL.

  • If the protein is in a buffer containing primary amines, perform a buffer exchange using dialysis or a desalting column into the reaction buffer prior to conjugation.

• m-PEG26-NHS Ester Stock Solution Preparation:

  • Shortly before use, bring the vial of m-PEG26-NHS ester to room temperature.

  • Prepare a stock solution of the m-PEG26-NHS ester in anhydrous DMSO or DMF. A concentration of 10-20 mg/mL is typically a good starting point.

  • Note: NHS esters are moisture-sensitive and will hydrolyze in aqueous solutions. Therefore, do not prepare aqueous stock solutions for long-term storage.[2]

• Conjugation Reaction:

  • While gently stirring or vortexing, add the calculated volume of the m-PEG26-NHS ester stock solution to the protein solution. The final volume of the organic solvent should not exceed 10% of the total reaction volume to avoid protein denaturation.[2]

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. The optimal incubation time may need to be determined empirically.

• Quenching the Reaction:

  • To stop the conjugation reaction, add the quenching buffer to a final concentration of 20-50 mM.

  • Incubate for an additional 15-30 minutes at room temperature to ensure all unreacted NHS esters are hydrolyzed.

• Purification of the PEGylated Protein:

  • Remove unreacted m-PEG26-NHS ester and byproducts by size-exclusion chromatography (SEC), ion-exchange chromatography (IEX), or dialysis. The choice of purification method will depend on the properties of the protein and the degree of PEGylation.

• Analysis and Characterization:

  • Analyze the purified PEGylated protein to determine the degree of labeling and purity. Common analytical techniques include:

    • SDS-PAGE: To visualize the increase in molecular weight of the PEGylated protein compared to the unmodified protein.

    • Mass Spectrometry (e.g., MALDI-TOF or ESI-MS): To determine the exact molecular weight of the conjugate and calculate the degree of PEGylation.[7]

    • HPLC (e.g., SEC-HPLC or RP-HPLC): To assess the purity and heterogeneity of the PEGylated product.[7]

Impact of PEGylation on Signaling Pathways

PEGylation can impact the biological activity of a protein by sterically hindering its interaction with binding partners, such as receptors. This can modulate downstream signaling pathways. For example, the PEGylation of growth factors can alter their binding affinity to their receptors, thereby affecting signaling cascades like the MAPK/ERK pathway.

Signaling Pathway Diagram: Effect of PEGylation on Receptor Binding and Downstream Signaling

Caption: PEGylation can alter protein-receptor interactions and downstream signaling.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 7. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Purifying m-PEG26-NHS Ester Conjugates: A Guide for Researchers

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

The covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic proteins and peptides, a process known as PEGylation, is a widely adopted strategy to enhance their pharmacokinetic and pharmacodynamic properties. The use of methoxy-PEG-N-hydroxysuccinimidyl (m-PEG-NHS) esters is a popular method for PEGylation, as they react efficiently with primary amino groups on proteins, such as the N-terminus and the side chain of lysine (B10760008) residues, to form stable amide bonds.[1][2] Following the conjugation reaction, a heterogeneous mixture containing the desired PEGylated conjugate, unreacted protein, excess PEG reagent, and reaction byproducts is generated.[] Therefore, a robust purification strategy is critical to isolate the desired conjugate and ensure the safety and efficacy of the final product.

This document provides detailed application notes and protocols for the purification of m-PEG26-NHS ester conjugates, tailored for researchers, scientists, and professionals in drug development.

Overview of Purification Strategies

The selection of an appropriate purification method depends on several factors, including the physicochemical properties of the protein and the PEG conjugate, the scale of the reaction, and the desired purity of the final product.[4] Commonly employed techniques for the purification of PEGylated proteins include Size Exclusion Chromatography (SEC), Ion Exchange Chromatography (IEX), Hydrophobic Interaction Chromatography (HIC), and Reverse-Phase Chromatography (RPC).[][5]

Purification Technique	Principle of Separation	Key Advantages	Typical Applications
Size Exclusion Chromatography (SEC)	Separation based on hydrodynamic radius (size).[]	Efficient removal of unreacted PEG and small molecule impurities.[] Gentle, non-denaturing conditions.	Primary purification step to separate PEG-protein conjugates from unreacted protein and excess PEG reagent.[6]
Ion Exchange Chromatography (IEX)	Separation based on differences in surface charge.[]	High resolution separation of isoforms with different degrees of PEGylation and positional isomers.[][7]	Fine purification to separate mono-, di-, and poly-PEGylated species.[6]
Hydrophobic Interaction Chromatography (HIC)	Separation based on differences in hydrophobicity.[]	Can be a complementary technique to IEX for challenging separations.[]	Purification of proteins that are difficult to separate by IEX.
Reverse-Phase Chromatography (RPC)	Separation based on differences in hydrophobicity under denaturing conditions.[5]	High resolution separation of PEGylated and un-PEGylated species.[5] Amenable to mass spectrometry.	Analytical characterization and purification of smaller PEGylated peptides and proteins.[8]

Experimental Workflow for Purification and Analysis

The overall process for obtaining a purified m-PEG26-NHS ester conjugate involves several key stages, from the initial conjugation reaction to the final characterization of the purified product.

Caption: Experimental workflow for m-PEG26-NHS ester conjugate purification.

Detailed Experimental Protocols

Here, we provide detailed protocols for the two most common purification techniques: Size Exclusion Chromatography (SEC) for initial cleanup and Reverse-Phase Chromatography (RPC) for higher resolution separation.

Protocol 1: Purification by Size Exclusion Chromatography (SEC)

SEC separates molecules based on their size in solution.[] PEGylation increases the hydrodynamic radius of a protein, allowing for the separation of the larger PEG-protein conjugate from the smaller, unreacted protein and excess PEG reagent.[]

Materials and Equipment:

• SEC column (e.g., Superdex 200 or similar, with appropriate molecular weight range)

• Chromatography system (e.g., FPLC or HPLC)

• UV detector (monitoring at 280 nm for protein)

• Fraction collector

• Running buffer: Phosphate-buffered saline (PBS), pH 7.4, or another suitable non-amine containing buffer.[9]

• Clarified reaction mixture (centrifuged or filtered to remove precipitates)

Procedure:

• Column Equilibration: Equilibrate the SEC column with at least two column volumes of running buffer at the recommended flow rate until a stable baseline is achieved.

• Sample Loading: Inject the clarified reaction mixture onto the column. The sample volume should typically not exceed 2-5% of the total column volume to ensure optimal resolution.[4]

• Elution: Elute the column with the running buffer at a constant flow rate.

• Fraction Collection: Monitor the elution profile using the UV detector at 280 nm. Collect fractions corresponding to the different peaks. The PEGylated conjugate will typically elute earlier than the unreacted protein.

• Analysis of Fractions: Analyze the collected fractions using SDS-PAGE or analytical SEC to determine which fractions contain the purified conjugate. Pool the fractions containing the product of desired purity.

Expected Results:

A typical SEC chromatogram will show at least two peaks. The first, earlier-eluting peak corresponds to the higher molecular weight PEG-protein conjugate. The subsequent peak(s) will contain the unreacted protein and low molecular weight compounds like unreacted PEG and hydrolyzed NHS ester.

Protocol 2: Purification by Reverse-Phase Chromatography (RPC)

RPC separates molecules based on their hydrophobicity.[5] It is a high-resolution technique often used for analytical purposes and for the purification of smaller, more hydrophobic proteins and peptides.

Materials and Equipment:

• RPC column (e.g., C4, C8, or C18, depending on the hydrophobicity of the protein)

• HPLC system with a gradient pump

• UV detector

• Fraction collector

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Clarified reaction mixture

Procedure:

• Column Equilibration: Equilibrate the RPC column with the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B) until a stable baseline is achieved.

• Sample Loading: Inject the clarified reaction mixture onto the column.

• Elution: Elute the bound components using a linear gradient of increasing Mobile Phase B. A typical gradient might be from 5% to 95% Mobile Phase B over 30-60 minutes.

• Fraction Collection: Monitor the elution at 220 nm or 280 nm and collect fractions corresponding to the resolved peaks.

• Solvent Removal: The collected fractions will contain organic solvent and TFA, which may need to be removed by lyophilization or buffer exchange.

Expected Results:

RPC can effectively separate PEGylated proteins from their unmodified counterparts.[5] The PEGylated conjugate, being more hydrophobic due to the PEG chain, will typically elute at a higher concentration of organic solvent than the unreacted protein.

Quality Control and Characterization

After purification, it is essential to characterize the conjugate to confirm its identity, purity, and degree of PEGylation.

Caption: Logical flow for the quality control of purified conjugates.

Recommended Analytical Techniques:

Analytical Technique	Information Obtained
SDS-PAGE	Estimation of molecular weight and purity. A shift in the band to a higher apparent molecular weight indicates successful PEGylation.
Analytical SEC-HPLC	Determination of purity and detection of aggregates.[10]
UV-Vis Spectroscopy	Protein concentration determination (e.g., at 280 nm).
Mass Spectrometry (MS)	Precise molecular weight determination of the conjugate, confirming the number of attached PEG chains.[11][12]
SEC with Multi-Angle Light Scattering (SEC-MALS)	Absolute molecular weight determination and characterization of aggregation state.[10]

By following these detailed application notes and protocols, researchers can effectively purify and characterize their m-PEG26-NHS ester conjugates, ensuring the quality and reliability of their materials for downstream applications in research and drug development.

References

• 1. confluore.com [confluore.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Characterization of a PEGylated protein therapeutic by ion exchange chromatography with on-line detection by native ESI MS and MS/MS - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. RNA aptamers and spiegelmers: synthesis, purification, and post-synthetic PEG conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. walshmedicalmedia.com [walshmedicalmedia.com]
• 12. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Avoiding Protein Aggregation During PEGylation with m-PEG-NHS Ester

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with protein aggregation during PEGylation with m-PEG26-NHS ester.

Frequently Asked Questions (FAQs)

Q1: What is m-PEG26-NHS ester and how does it work?

A1: m-PEG26-NHS ester is a monofunctional polyethylene (B3416737) glycol (PEG) reagent used for the covalent modification of proteins, a process called PEGylation. The "m" indicates a methoxy (B1213986) group at one end of the PEG chain, which prevents cross-linking. The N-hydroxysuccinimide (NHS) ester at the other end is a reactive group that specifically targets primary amines, such as the N-terminal α-amino group and the ε-amino groups of lysine (B10760008) residues on the protein surface. The reaction forms a stable amide bond, attaching the PEG chain to the protein.[1][2][3][4]

Q2: What are the primary causes of protein aggregation during PEGylation?

A2: Protein aggregation during PEGylation can be caused by several factors:

• Suboptimal Reaction Conditions: Incorrect pH, temperature, or buffer composition can compromise protein stability and lead to aggregation.[5]

• High Protein Concentration: Increased proximity of protein molecules at high concentrations can promote intermolecular interactions and aggregation.[5][6]

• Over-labeling: Modification of too many amine groups can alter the protein's surface charge and isoelectric point (pI), leading to reduced solubility and aggregation.[7]

• Intermolecular Cross-linking: Although m-PEG-NHS ester is monofunctional, the presence of bifunctional impurities in the PEG reagent can lead to cross-linking between protein molecules.[5]

• PEG-Protein Interactions: In some cases, the PEG chain itself can interact with the protein surface in a way that induces conformational changes and promotes aggregation.[5]

Q3: How can I detect and quantify protein aggregation?

A3: Several analytical techniques can be used to detect and quantify protein aggregation:

• Size Exclusion Chromatography (SEC): This is a common method to separate aggregates from the monomeric PEGylated protein. Aggregates will elute earlier from the column.[5][8][]

• Dynamic Light Scattering (DLS): DLS measures the size distribution of particles in a solution and is highly sensitive to the presence of larger aggregates.[5]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): Under non-reducing conditions, SDS-PAGE can reveal high-molecular-weight bands corresponding to cross-linked protein aggregates.[5]

• Turbidity Measurements: An increase in the absorbance of a solution, measured by a spectrophotometer, can indicate the formation of insoluble aggregates.[5]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting and mitigating protein aggregation during PEGylation with m-PEG26-NHS ester.

Problem: I am observing significant precipitation or aggregation during my PEGylation reaction.

Troubleshooting Workflow

Caption: Troubleshooting workflow for addressing protein aggregation during PEGylation.

Step 1: Optimize Reaction Conditions

The initial and most critical step is to systematically screen and optimize the reaction conditions. Small-scale screening experiments are highly recommended before proceeding to larger batches.

Key Parameters to Optimize:

Parameter	Recommended Range	Rationale
pH	7.0 - 8.5	The reaction of NHS esters with primary amines is most efficient at a neutral to slightly basic pH.[3][10][11] However, the optimal pH will also depend on the stability of your specific protein. At higher pH values (e.g., > 8.5), the hydrolysis of the NHS ester becomes more rapid, which can reduce the efficiency of the PEGylation reaction.[10][12]
Temperature	4°C to Room Temperature (20-25°C)	Performing the reaction at a lower temperature (4°C) can slow down both the PEGylation reaction and the rate of protein aggregation.[5][7] An incubation time of 2 hours on ice or 30-60 minutes at room temperature is a good starting point.[1][3]
Protein Concentration	0.5 - 5 mg/mL	Lowering the protein concentration can reduce the likelihood of intermolecular interactions that lead to aggregation.[5][6]
PEG:Protein Molar Ratio	5:1 to 20:1	A molar excess of the PEG reagent is necessary to drive the reaction. However, an excessively high ratio can lead to over-labeling and aggregation.[5][7] Starting with a 10:1 to 20:1 molar excess is common.[1][3]
Buffer Composition	Phosphate-Buffered Saline (PBS) or other amine-free buffers	Avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the protein for reaction with the NHS ester.[1][2][3] If your protein is in an incompatible buffer, it should be exchanged into a suitable buffer like PBS before PEGylation.[1][2]

Step 2: Incorporate Stabilizing Excipients

If optimizing the primary reaction conditions is not sufficient to prevent aggregation, the addition of stabilizing excipients to the reaction buffer can be beneficial.

Excipient	Recommended Concentration	Mechanism of Action
Sugars (e.g., Sucrose, Trehalose)	5-10% (w/v)	Act as protein stabilizers through preferential exclusion, which favors the native protein conformation.[5]
Amino Acids (e.g., Arginine, Glycine)	50-100 mM	Can suppress non-specific protein-protein interactions that lead to aggregation.[5]
Non-ionic Surfactants (e.g., Polysorbate 20, Polysorbate 80)	0.01-0.05% (v/v)	Can reduce surface-induced aggregation by lowering the surface tension.[5]

Step 3: Modify Reaction Kinetics

Controlling the rate of the PEGylation reaction can sometimes favor intramolecular modification over intermolecular cross-linking, thereby reducing aggregation.

• Lower the Temperature: As mentioned in Step 1, performing the reaction at 4°C will slow down the reaction rate.[5]

• Stepwise Addition of PEG: Instead of adding the entire volume of the m-PEG26-NHS ester solution at once, add it in smaller aliquots over a period of time. This can help to maintain a lower instantaneous concentration of the PEG reagent and reduce the risk of aggregation.[5]

Step 4: Post-PEGylation Purification to Remove Aggregates

If some aggregation is unavoidable, purification techniques can be employed to remove the aggregates from the final PEGylated protein product.

• Size Exclusion Chromatography (SEC): This is a highly effective method for separating larger aggregates from the monomeric PEGylated protein.[]

• Ion Exchange Chromatography (IEX): Since PEGylation can alter the surface charge of a protein, IEX can be used to separate PEGylated species, including aggregates, from the unmodified protein.[]

• Hydrophobic Interaction Chromatography (HIC): Aggregates are often more hydrophobic than the monomeric protein, allowing for their separation using HIC.[]

Experimental Protocols

Protocol 1: Small-Scale Screening of PEGylation Conditions

Objective: To identify the optimal protein concentration, PEG:protein molar ratio, pH, and temperature to minimize aggregation during PEGylation.

Caption: Workflow for screening optimal PEGylation conditions.

Materials:

• Protein of interest

• m-PEG26-NHS ester

• Amine-free buffers (e.g., 0.1 M Phosphate-Buffered Saline) at various pH values (e.g., 7.0, 7.5, 8.0)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Reaction tubes

• Equipment for analysis (SEC, DLS, SDS-PAGE)

Procedure:

• Prepare Stock Solutions:

  • Prepare a stock solution of your protein (e.g., 10 mg/mL) in an appropriate amine-free buffer.

  • Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).[1][13] Do not store the reconstituted PEG reagent.[1][2][3]

• Set up Screening Reactions:

  • In a series of microcentrifuge tubes, set up small-scale reactions (e.g., 50-100 µL) by varying one parameter at a time while keeping the others constant. For example:

    • pH Screen: Use buffers with different pH values (e.g., 7.0, 7.5, 8.0).

    • Molar Ratio Screen: Vary the molar excess of m-PEG26-NHS ester (e.g., 5:1, 10:1, 20:1).

    • Protein Concentration Screen: Test different final protein concentrations (e.g., 0.5, 1, 2, 5 mg/mL).

    • Temperature Screen: Incubate reactions at 4°C and room temperature.

• Initiate the Reaction:

  • Add the calculated volume of the m-PEG26-NHS ester stock solution to each protein solution. Ensure the final concentration of the organic solvent (DMSO or DMF) does not exceed 10% of the total reaction volume.[1][3]

• Incubation:

  • Incubate the reactions for a set period (e.g., 2 hours at 4°C or 30-60 minutes at room temperature) with gentle mixing.[1][3]

• Quench the Reaction:

  • Stop the reaction by adding a small volume of quenching buffer to a final concentration of 10-50 mM. This will consume any unreacted m-PEG26-NHS ester.

• Analysis:

  • Analyze each reaction mixture for the presence of aggregates using SEC, DLS, and/or non-reducing SDS-PAGE.

• Determine Optimal Conditions:

  • Based on the analysis, identify the conditions that result in the highest yield of PEGylated monomer with the lowest level of aggregation.

Protocol 2: General Procedure for Protein PEGylation

Objective: To perform PEGylation of a protein using optimized conditions to minimize aggregation.

Materials:

• Protein of interest in an optimized amine-free buffer

• m-PEG26-NHS ester

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Dialysis or desalting column for purification

Procedure:

• Protein Preparation:

  • Ensure your protein is in the optimized amine-free buffer at the desired concentration, as determined from the screening experiments.

• PEG Reagent Preparation:

  • Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.[1][2][3]

  • Immediately before use, dissolve the required amount of m-PEG26-NHS ester in anhydrous DMSO or DMF.

• PEGylation Reaction:

  • Add the dissolved m-PEG26-NHS ester to the protein solution to achieve the optimized molar ratio. Add the PEG solution slowly with gentle mixing.

• Incubation:

  • Incubate the reaction at the optimized temperature for the determined amount of time.

• Quenching:

  • Add quenching buffer to stop the reaction.

• Purification:

  • Remove unreacted PEG reagent and reaction byproducts by dialysis or using a desalting column.[1][3] If necessary, further purify the PEGylated protein to remove any aggregates using SEC or IEX.

• Storage:

  • Store the purified PEGylated protein under the same conditions that are optimal for the non-PEGylated protein.[1][3]

References

• 1. broadpharm.com [broadpharm.com]
• 2. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. benchchem.com [benchchem.com]
• 8. The effect of PEGylation on the stability of small therapeutic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. confluore.com [confluore.com]

troubleshooting low yield in m-PEG26-NHS ester reactions

Welcome to the Technical Support Center for m-PEG26-NHS ester reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to PEGylation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for an m-PEG26-NHS ester reaction?

The optimal pH for reacting NHS esters with primary amines is between 7.2 and 8.5.[1][2][3] This pH range strikes a balance between the nucleophilicity of the primary amine and the stability of the NHS ester. At a lower pH, the amine group is protonated and less reactive, while at a higher pH, the rate of NHS ester hydrolysis increases significantly, which competes with the desired reaction and reduces yield.[2][3][4] For many applications, a pH of 8.3-8.5 is considered optimal.[5][6]

Q2: Which buffers are recommended for m-PEG26-NHS ester conjugations?

It is crucial to use buffers that do not contain primary amines, as they will compete with the target molecule for reaction with the NHS ester.[2][7][8] Recommended buffers include:

• Phosphate-buffered saline (PBS)[9][10]

• Carbonate-bicarbonate buffers[1][10]

• HEPES buffers[1][10]

• Borate (B1201080) buffers[1][9][10]

Q3: My m-PEG26-NHS ester is not dissolving in my aqueous reaction buffer. What should I do?

Many non-sulfonated NHS esters have poor water solubility and should be dissolved in a water-miscible organic solvent like anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) immediately before use.[1][2][5][11] The final concentration of the organic solvent in the reaction mixture should ideally be kept low (e.g., less than 10%) to avoid denaturation of proteins.[1][11] It is important to use high-quality, amine-free DMF.[2][5]

Q4: How should I store and handle m-PEG26-NHS ester reagents?

m-PEG-NHS esters are sensitive to moisture and should be stored at -20°C in a desiccated environment.[8][12] Before opening, the vial should be allowed to equilibrate to room temperature to prevent condensation.[8][12] It is best to prepare fresh solutions in an anhydrous solvent like DMSO or DMF right before the experiment and discard any unused reconstituted reagent.[8][12]

Q5: What are the primary side reactions that can lead to low yield?

The main competing side reaction is the hydrolysis of the NHS ester by water, which forms an inactive carboxyl group on the PEG and prevents it from reacting with the amine.[4][11][13] The rate of hydrolysis is significantly faster at higher pH values.[1][4] Other potential side reactions, though less common, can occur with the hydroxyl groups of serine, threonine, and tyrosine, especially at higher pH or high NHS ester concentrations.[3][14][15]

Troubleshooting Guide for Low Yield

Low yield is a common issue in PEGylation reactions. This guide provides a systematic approach to identifying and resolving the potential causes.

Problem: Low or No Conjugation Product

Possible Cause	Recommended Solution
Hydrolyzed m-PEG26-NHS ester	Ensure proper storage and handling of the reagent to prevent moisture exposure.[8][10] Prepare fresh solutions in anhydrous DMSO or DMF immediately before use.[5][8] Consider testing the reactivity of a new lot of the reagent.
Incorrect buffer pH	Verify the pH of your reaction buffer is within the optimal range of 7.2-8.5.[2][10] A pH that is too low will lead to unreactive protonated amines, while a pH that is too high will accelerate hydrolysis of the NHS ester.[10]
Incompatible buffer components	Ensure your buffer is free of primary amines (e.g., Tris, glycine) that compete with the target molecule.[2][7] If necessary, perform a buffer exchange using dialysis or gel filtration prior to the reaction.[7][10]
Low concentration of reactants	The hydrolysis of the NHS ester is a more significant competing reaction in dilute protein solutions.[1][10] If possible, increase the concentration of your protein or other target molecule to favor the conjugation reaction.[3][10]
Insufficient molar excess of PEG reagent	A 5- to 20-fold molar excess of the m-PEG-NHS ester over the target molecule is a common starting point.[9][13][16] This may need to be optimized depending on the concentration and reactivity of your target.
Steric hindrance at the reaction site	The amine groups on your target molecule may be inaccessible.[17] Consider increasing the reaction time or temperature (while monitoring protein stability).[9] Using a PEG linker with a longer spacer arm could also be an option.
Inactive target molecule	Confirm the presence and accessibility of primary amine groups on your target molecule. The protein may be folded in a way that shields these groups.[17]

Quantitative Data Summary

Table 1: Effect of pH on the Half-life of NHS Esters

This table illustrates the strong dependence of NHS ester stability on pH. As the pH increases, the rate of hydrolysis increases, leading to a shorter half-life of the reactive ester.

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours[1][18]
7.4	Room Temp	>120 minutes[19]
8.6	4	10 minutes[1][18]
9.0	Room Temp	<9 minutes[19]

Table 2: Recommended Reaction Conditions for NHS Ester Coupling

Parameter	Recommended Condition
pH	7.2 - 8.5[1][2]
Temperature	Room Temperature or 4°C[1][13]
Reaction Time	30 minutes - 2 hours at RT, or 2-4 hours to overnight at 4°C[5][8][13]
Buffer	Amine-free (e.g., PBS, Borate, Carbonate)[1][9][10]
Molar Excess of PEG-NHS	5- to 20-fold over the target molecule[9][13][16]

Experimental Protocols

Protocol 1: General Procedure for m-PEG26-NHS Ester Conjugation to a Protein

• Buffer Preparation : Prepare a suitable amine-free buffer, such as 100 mM sodium phosphate, 150 mM NaCl, pH 7.5 (PBS) or 50 mM borate buffer, pH 8.0.[9]

• Protein Solution Preparation : Dissolve the protein in the chosen reaction buffer to a concentration of 1-10 mg/mL.[20] If the protein is in an incompatible buffer, perform a buffer exchange via dialysis or a desalting column.[7]

• m-PEG26-NHS Ester Solution Preparation : Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).[8][13]

• Reaction : Add the calculated amount of the m-PEG26-NHS ester stock solution to the protein solution to achieve the desired molar excess (e.g., 5- to 20-fold).[9] Gently mix the solution. The final concentration of the organic solvent should be less than 10%.[11]

• Incubation : Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.[13]

• Quenching (Optional) : To stop the reaction, add a quenching buffer containing a primary amine (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM.[11][13] Incubate for 15-30 minutes.[13]

• Purification : Remove excess, unreacted m-PEG26-NHS ester and byproducts using size-exclusion chromatography (e.g., a desalting column) or dialysis against a suitable storage buffer.[13]

• Analysis : Analyze the PEGylated product using SDS-PAGE to confirm an increase in molecular weight and UV-Vis spectroscopy or other methods to determine the degree of PEGylation.

Visualizations

Caption: Troubleshooting workflow for low yield in m-PEG26-NHS ester reactions.

Caption: Competing reaction pathways for m-PEG26-NHS ester.

References

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. precisepeg.com [precisepeg.com]
• 7. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 8. broadpharm.com [broadpharm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 13. benchchem.com [benchchem.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. researchgate.net [researchgate.net]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. Bioconjugation Chemistry: Challenges and Solutions [kbdna.com]
• 18. help.lumiprobe.com [help.lumiprobe.com]
• 19. jstage.jst.go.jp [jstage.jst.go.jp]
• 20. axispharm.com [axispharm.com]

impact of amine-containing buffers on m-PEG26-NHS ester conjugation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of amine-containing buffers on m-PEG26-NHS ester conjugation. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to help you navigate potential challenges and optimize your PEGylation experiments.

Frequently Asked Questions (FAQs)

Q1: Why are amine-containing buffers, such as Tris and glycine, not recommended for m-PEG26-NHS ester conjugation reactions?

A1: Amine-containing buffers are not recommended because they contain primary amines that directly compete with the target molecule (e.g., protein, peptide) for reaction with the m-PEG26-NHS ester.[1][2] This competitive reaction, known as aminolysis, leads to the formation of an undesired PEG-buffer adduct, which reduces the overall yield of the desired PEGylated product and complicates downstream purification.[3]

Q2: What are the recommended buffers for m-PEG26-NHS ester conjugation?

A2: Amine-free buffers are essential for efficient conjugation. Recommended buffers include phosphate-buffered saline (PBS), sodium phosphate (B84403), sodium bicarbonate, HEPES, and borate (B1201080) buffers.[1][2][3] The optimal pH for the reaction is typically between 7.2 and 8.5.[1][4]

Q3: What is the primary competing reaction to the desired conjugation, even in the absence of amine-containing buffers?

A3: The primary competing reaction is the hydrolysis of the NHS ester.[2] In aqueous solutions, the NHS ester can react with water, leading to the cleavage of the ester and rendering the PEG reagent inactive for conjugation. The rate of this hydrolysis is significantly influenced by the pH of the reaction buffer.[1]

Q4: How does pH affect the m-PEG26-NHS ester conjugation reaction?

A4: The reaction pH is a critical parameter that influences two competing processes:

• Amine Reactivity: The desired reaction involves the nucleophilic attack of a deprotonated primary amine on the NHS ester. As the pH increases, the concentration of the reactive deprotonated amine increases, favoring the conjugation reaction.[4]

• NHS Ester Hydrolysis: The rate of hydrolysis of the NHS ester also increases with higher pH.[1]

Therefore, the optimal pH is a compromise that maximizes the concentration of the reactive amine on the target molecule while minimizing the rate of NHS ester hydrolysis. For most applications, a pH range of 7.2 to 8.5 is recommended.[1]

Q5: What should I do if my protein is in a buffer containing Tris or another primary amine?

A5: If your protein is in an incompatible buffer, it is crucial to perform a buffer exchange before initiating the conjugation reaction. This can be achieved through methods such as dialysis, desalting columns, or diafiltration.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conjugation Yield	Use of Amine-Containing Buffer (e.g., Tris, Glycine)	The primary amine in the buffer is competing with your target molecule. Perform a buffer exchange into an amine-free buffer such as PBS, sodium phosphate, or sodium bicarbonate (pH 7.2-8.5).[3][5]
Suboptimal pH	The pH is too low, leading to protonated and unreactive primary amines on your target molecule, or the pH is too high, causing rapid hydrolysis of the m-PEG26-NHS ester. Verify and adjust the buffer pH to the optimal range of 7.2-8.5.[3]
Hydrolysis of m-PEG26-NHS ester	The PEG reagent was exposed to moisture or dissolved in aqueous buffer too long before use. Prepare fresh solutions of the m-PEG26-NHS ester immediately before the conjugation reaction.[6]
Low Reagent Concentration	In dilute solutions, the competing hydrolysis reaction is more pronounced. If possible, increase the concentration of your protein or peptide to favor the desired conjugation reaction.[5]
Inconsistent Results Between Experiments	pH Drift During Reaction	The buffering capacity may be insufficient to maintain a stable pH throughout the reaction. Use a buffer with adequate buffering capacity and re-check the pH after the reaction.
Variability in Reagent Preparation	Inconsistent preparation of the m-PEG26-NHS ester solution can lead to variability. Always prepare the reagent fresh and use a consistent procedure.
Presence of Unexpected Byproducts	Reaction with Buffer Components	If an amine-containing buffer was used, the unexpected byproduct is likely the PEG-buffer adduct. Use recommended amine-free buffers to avoid this.[3]

Quantitative Data

The efficiency of m-PEG26-NHS ester conjugation is a balance between the desired amidation reaction and the competing hydrolysis of the NHS ester. The rates of both reactions are highly dependent on the pH of the reaction buffer.

Table 1: Effect of pH on the Half-life of NHS Esters and Amidation Reaction

pH	Half-life of NHS Ester Hydrolysis (t½)	Half-life of Amidation (t½)
8.0	210 minutes	80 minutes
8.5	180 minutes	20 minutes
9.0	125 minutes	10 minutes

Data adapted from a kinetic study on porphyrin-NHS esters, which demonstrates the general trend for NHS ester reactivity. The exact rates for m-PEG26-NHS ester may vary.[7]

Experimental Protocols

Protocol 1: General Procedure for m-PEG26-NHS Ester Conjugation to a Protein

This protocol provides a general guideline for the conjugation of m-PEG26-NHS ester to a protein containing accessible primary amines (e.g., lysine (B10760008) residues).

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.4)

• m-PEG26-NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

• Buffer Exchange (if necessary): Ensure the protein solution is free of amine-containing buffers. If necessary, perform a buffer exchange into a recommended conjugation buffer.

• Prepare Protein Solution: Adjust the protein concentration to 1-10 mg/mL in the conjugation buffer.

• Prepare m-PEG26-NHS Ester Solution: Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO or DMF to a stock concentration (e.g., 10 mg/mL).

• Initiate Conjugation: Add a calculated molar excess (typically 5- to 20-fold) of the dissolved m-PEG26-NHS ester to the protein solution while gently stirring. The final concentration of the organic solvent should ideally be less than 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture for 1 to 4 hours at room temperature or overnight at 4°C. The optimal time and temperature may need to be determined empirically for your specific system.

• Quench the Reaction (Optional): To stop the reaction, add the quenching buffer to a final concentration of 20-50 mM and incubate for 15-30 minutes.[3]

• Purification: Remove unreacted m-PEG26-NHS ester and byproducts (e.g., N-hydroxysuccinimide) from the PEGylated protein using size-exclusion chromatography, dialysis, or another suitable purification method.

Protocol 2: Preparation of Recommended Amine-Free Buffers

• 0.1 M Sodium Phosphate Buffer with 0.15 M NaCl, pH 7.4 (PBS):

  • Prepare stock solutions of 0.1 M sodium phosphate monobasic and 0.1 M sodium phosphate dibasic, both containing 0.15 M NaCl.

  • Titrate the monobasic solution with the dibasic solution until the desired pH of 7.4 is reached.

• 0.1 M Sodium Bicarbonate Buffer, pH 8.3:

  • Dissolve sodium bicarbonate in deionized water to a final concentration of 0.1 M.

  • Adjust the pH to 8.3 using a suitable acid (e.g., HCl) or base (e.g., NaOH).

Visualizations

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - CA [thermofisher.com]
• 2. thermofisher.com [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

m-PEG26-NHS ester storage and handling best practices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of m-PEG26-NHS ester. Below you will find frequently asked questions and troubleshooting guides to ensure the stability and reactivity of the reagent in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage condition for m-PEG26-NHS ester?

To ensure maximum stability and reactivity, m-PEG26-NHS ester should be stored at -20°C under desiccated conditions.[1][2] The N-hydroxysuccinimide (NHS) ester functional group is highly susceptible to hydrolysis, making moisture a critical factor in its degradation.[3] It is recommended to store the vial with a desiccant.[3]

Q2: How should I handle the m-PEG26-NHS ester vial before use?

Before opening the vial, it is crucial to allow it to equilibrate to room temperature.[1] This prevents atmospheric moisture from condensing inside the container, which could hydrolyze the NHS ester and reduce its reactivity.[3]

Q3: What is the best practice for preparing an m-PEG26-NHS ester stock solution?

It is strongly recommended to dissolve the m-PEG26-NHS ester in a high-quality, anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) immediately before use.[1] Do not prepare stock solutions for long-term storage, as the NHS-ester moiety readily hydrolyzes in the presence of even trace amounts of water.[2] If a stock solution in an anhydrous solvent is prepared, it should be used promptly. For short-term storage of a solution, it must be kept in a moisture-free condition (e.g., capped under an inert gas like argon or nitrogen) at -20°C.[4]

Q4: What buffers are compatible with m-PEG26-NHS ester conjugation reactions?

The reaction of NHS esters with primary amines is most efficient at a pH between 7.2 and 8.5.[5] Amine-free buffers are essential to prevent competition with the target molecule. Recommended buffers include:

• Phosphate-buffered saline (PBS) at a pH of 7.2-8.0

• HEPES buffers

• Borate buffers

• Carbonate-bicarbonate buffers

Buffers containing primary amines, such as Tris or glycine, must be avoided as they will react with the NHS ester, reducing the conjugation efficiency.[2]

Q5: What is the primary competing reaction during conjugation, and how can I minimize it?

The primary competing reaction is the hydrolysis of the NHS ester by water, which results in an unreactive carboxylic acid.[5] The rate of hydrolysis increases significantly with higher pH.[6][7] To minimize hydrolysis, it is crucial to work with anhydrous solvents for reconstitution, use the dissolved reagent immediately, and maintain the reaction pH within the optimal range of 7.2-8.5.[5]

Quantitative Data Summary

Stability of m-PEG-NHS Ester

The stability of m-PEG-NHS esters is highly dependent on temperature and humidity. The following table summarizes the stability of mPEG5k-NHS esters under accelerated conditions.

Days	Molar Equivalent of NHS Ester (Sealed at 37°C)	Molar Equivalent of NHS Ester (Open to Saturated Humidity at 37°C)
0	1.00	1.00
1	~0.98	~0.60
2	~0.97	~0.45
3	~0.96	~0.35
4	~0.95	~0.28
5	~0.94	~0.22
6	~0.93	~0.18
7	~0.92	~0.15

Data adapted from a study on mPEG5k-NHS esters.[3]

Hydrolysis Half-life of NHS Esters in Aqueous Solution

The rate of hydrolysis of the NHS ester is highly pH-dependent. The half-life decreases as the pH becomes more alkaline.

pH	Temperature	Half-life (t½)
7.0	0°C	4-5 hours[7]
7.4	Room Temp	>120 minutes[6]
8.0	Room Temp	210 minutes[8]
8.5	Room Temp	180 minutes[8]
8.6	4°C	10 minutes[7]
9.0	Room Temp	<9 minutes[6]
9.0	Room Temp	125 minutes[8]

Note: The data is compiled from studies on various NHS esters and serves as a general guideline. The exact half-life for m-PEG26-NHS ester may vary.

Experimental Protocols

General Protocol for Protein PEGylation

• Protein Preparation: Dissolve the protein to be PEGylated in an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2-8.0) to a final concentration of 1-10 mg/mL. If the protein is in a buffer containing primary amines, perform a buffer exchange using dialysis or a desalting column.

• m-PEG26-NHS Ester Preparation: Immediately before use, dissolve the m-PEG26-NHS ester in an anhydrous water-miscible organic solvent such as DMSO or DMF.

• Reaction: Add a calculated molar excess (e.g., 20-fold) of the activated PEG solution to the protein solution while gently stirring. The final concentration of the organic solvent should ideally be less than 10%.

• Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for 2 hours. The optimal time may need to be determined empirically.

• Quenching: Stop the reaction by adding a quenching buffer containing a primary amine (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM.

• Purification: Remove unreacted PEG and byproducts by size-exclusion chromatography (SEC) or tangential flow filtration (TFF).

• Analysis: Analyze the extent of PEGylation using techniques such as SDS-PAGE, IEX-HPLC, or mass spectrometry.

Visualizations

Caption: Experimental workflow for protein PEGylation.

Caption: Troubleshooting decision tree for low conjugation yield.

References

• 1. Thermo Scientific™ MS(PEG)4 Methyl-PEG-NHS-Ester Reagent | Fisher Scientific [fishersci.ca]
• 2. mPEG-NHS - Ruixibiotech [ruixibiotech.com]
• 3. researchgate.net [researchgate.net]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. NHS-PEG-NHS, SC-PEG-SC- Biopharma PEG [biochempeg.com]
• 6. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]

Technical Support Center: m-PEG26-NHS Ester Reactions

Welcome to the technical support center for m-PEG26-NHS ester reactions. This guide is designed for researchers, scientists, and drug development professionals to provide clear and actionable advice on quenching PEGylation reactions. Below, you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format to directly address specific issues you might encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction of an m-PEG26-NHS ester?

The reaction of an m-PEG26-NHS ester with a biomolecule, such as a protein or peptide, is a nucleophilic acyl substitution.[1] The N-hydroxysuccinimide (NHS) ester is an amine-reactive functional group. It reacts with primary amines (–NH2), typically found on the N-terminus of a polypeptide chain or the side chain of lysine (B10760008) (Lys, K) residues, to form a stable amide bond.[2][3][4] The reaction releases N-hydroxysuccinimide as a byproduct.[2][4] This process is most efficient in a pH range of 7.2 to 8.5.[2][5]

Q2: Why is it necessary to quench an m-PEG26-NHS ester reaction?

Quenching is a critical step to stop the PEGylation reaction after a desired amount of time has passed.[2] This prevents further modification of the target molecule, which could lead to undesired multi-PEGylated species and potential loss of biological activity.[6] Quenching consumes any unreacted m-PEG26-NHS ester, ensuring a more homogenous product and preventing the labeling of other molecules in subsequent downstream applications.

Q3: What are the common methods for quenching an m-PEG26-NHS ester reaction?

There are two primary methods for quenching an m-PEG26-NHS ester reaction:

• Addition of a Quenching Reagent: This involves adding a small molecule containing a primary amine that will react with the excess NHS ester.[2]

• Hydrolysis: This method relies on the inherent instability of the NHS ester in aqueous solutions, especially at higher pH, to hydrolyze the ester, thus inactivating it.

Troubleshooting Quenching Procedures

Q4: My PEGylation reaction is not stopping even after adding a quenching reagent. What could be the issue?

Several factors could contribute to incomplete quenching:

• Insufficient Quenching Reagent: The molar excess of the quenching reagent may be too low to react with all the unreacted m-PEG26-NHS ester.

• Suboptimal pH: The pH of the reaction mixture after adding the quenching reagent might not be optimal for the quenching reaction.

• Degraded Quenching Reagent: The quenching reagent may have degraded over time.

Solution:

• Increase the final concentration of the quenching reagent. A final concentration of 20-100 mM is typically recommended.[1][7][8]

• Ensure the pH of the reaction mixture is within the optimal range for the chosen quenching reagent (typically pH 7.2-8.5).[2]

• Use a fresh stock of the quenching reagent.

Q5: I am observing protein aggregation after quenching the reaction. What is the cause and how can I prevent it?

Protein aggregation following a PEGylation reaction can be due to several factors, not all directly related to the quenching step itself.

• Cross-linking: If a di-activated PEG-NHS ester was used instead of a mono-activated one, it could lead to cross-linking between protein molecules.

• Protein Instability: The reaction conditions, such as pH or temperature, might be destabilizing for your specific protein.

• High Protein Concentration: Higher protein concentrations can increase the likelihood of aggregation.[6]

Solutions:

• Ensure you are using a mono-functionalized m-PEG26-NHS ester.

• Optimize the reaction buffer and temperature to maintain protein stability.[6]

• Consider reducing the protein concentration during the reaction.[6]

• Purify the PEGylated protein promptly after quenching to remove any aggregates that may have formed.

Quantitative Data Summary

The efficiency of both the primary amine reaction and the competing hydrolysis of the NHS ester is highly dependent on pH.

pH	Half-life of NHS Ester (at 0°C)	Half-life of NHS Ester (at Room Temperature)
7.0	4-5 hours[2]	Not specified
8.0	Not specified	210 minutes[9]
8.5	Not specified	180 minutes[10][9]
8.6	10 minutes[2][11]	Not specified
9.0	Not specified	125 minutes[10][9]

Quenching Reagent	Typical Final Concentration	Recommended Incubation Time
Tris	20-50 mM[7]	15-30 minutes[1][8]
Glycine	20-100 mM[2][7]	15 minutes[2]
Hydroxylamine	10 mM[7][12]	Not specified
Ethanolamine	20-50 mM[7]	Not specified
Methylamine	0.4 M[13]	1 hour[13]

Experimental Protocols

Protocol 1: Quenching with a Primary Amine Reagent

• Prepare Quenching Solution: Prepare a 1 M stock solution of the chosen quenching reagent (e.g., Tris-HCl, Glycine) with the pH adjusted to approximately 8.0.

• Add Quenching Solution: At the end of the desired PEGylation reaction time, add the quenching solution to the reaction mixture to achieve a final concentration of 50-100 mM.[8][14]

• Incubate: Allow the quenching reaction to proceed for 15-30 minutes at room temperature with gentle mixing.[1][8]

• Purification: Proceed immediately with the purification of the PEGylated product using a suitable method such as size-exclusion chromatography (SEC) or ion-exchange chromatography (IEX) to remove the unreacted PEG, quenching reagent, and byproducts.[14]

Protocol 2: Quenching by Hydrolysis

• Adjust pH: At the end of the desired PEGylation reaction time, raise the pH of the reaction mixture to 8.6 or higher by adding a suitable base (e.g., a concentrated, amine-free buffer).[7][15]

• Incubate: Incubate the reaction mixture for at least 30 minutes at 4°C. The half-life of the NHS ester at pH 8.6 and 4°C is approximately 10 minutes.[2][11]

• Purification: Proceed with the purification of the PEGylated product to remove the hydrolyzed PEG and other byproducts.

Visualizations

Caption: Workflow for quenching an m-PEG26-NHS ester reaction.

Caption: Competing reaction pathways for an m-PEG26-NHS ester.

References

• 1. benchchem.com [benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 4. precisepeg.com [precisepeg.com]
• 5. NHS-PEG-NHS [nanocs.net]
• 6. benchchem.com [benchchem.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. benchchem.com [benchchem.com]
• 9. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. help.lumiprobe.com [help.lumiprobe.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of PEGylated Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on removing unreacted m-PEG26-NHS ester from reaction mixtures. This resource offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for removing unreacted m-PEG26-NHS ester?

A1: The most common and effective methods for removing unreacted m-PEG26-NHS ester are based on size differences between the PEGylated product and the smaller, unreacted PEG reagent. These techniques include Dialysis, Size Exclusion Chromatography (SEC), and Tangential Flow Filtration (TFF).[][2]

Q2: Why is it crucial to remove unreacted m-PEG26-NHS ester?

A2: Residual unreacted m-PEG26-NHS ester can lead to several issues in downstream applications. It can interfere with analytical techniques, leading to inaccurate characterization of the PEGylated product. Furthermore, in therapeutic applications, the presence of unreacted PEG can lead to undesired side effects and regulatory concerns.

Q3: What is the approximate molecular weight of m-PEG26-NHS ester?

A3: The molecular weight of the PEG portion of m-PEG26-NHS ester is approximately 1145 g/mol . The "26" in the name refers to the number of ethylene (B1197577) glycol repeating units. The exact molecular weight can vary slightly between batches. The NHS ester group adds approximately 114 g/mol to the total molecular weight.

Q4: Which purification method is best for my application?

A4: The choice of purification method depends on several factors, including the scale of your experiment, the required purity of the final product, and the equipment available in your laboratory. The table below provides a comparison of the most common methods to help you decide.

Comparison of Purification Methods

Feature	Dialysis	Size Exclusion Chromatography (SEC)	Tangential Flow Filtration (TFF)
Principle	Diffusion across a semi-permeable membrane based on a concentration gradient.	Separation based on hydrodynamic volume as molecules pass through a porous resin.	Convective separation of molecules across a semi-permeable membrane.
Typical Purity	Good (>95%)	Very High (>98%)	High (>97%)
Product Yield	High	Moderate to High	Very High
Speed	Slow (can take several days)	Moderate	Fast
Scalability	Limited	Good	Excellent
Cost	Low	High (due to column and media)	Moderate to High
Key Advantage	Simple and inexpensive for small-scale purification.	High resolution and purity.	Fast, scalable, and efficient for large volumes.
Key Disadvantage	Time-consuming and not easily scalable.	Can be expensive and may require specialized equipment.	Higher initial setup cost and potential for membrane fouling.

Troubleshooting Guide

Issue 1: Low yield of PEGylated product after purification.

• Possible Cause: The PEGylated protein may be aggregating and precipitating during the purification process.

  • Solution: Optimize the buffer conditions (pH, ionic strength) to maintain the stability of your protein. Consider adding solubilizing agents, such as arginine, to the buffer.

• Possible Cause (SEC): The PEGylated protein may be interacting with the chromatography resin.

  • Solution: Choose a resin with a different chemistry or perform a pilot study with a small amount of sample to assess resin compatibility.

• Possible Cause (Dialysis): The molecular weight cut-off (MWCO) of the dialysis membrane may be too large, leading to the loss of your PEGylated product.

  • Solution: Select a dialysis membrane with an MWCO that is at least 3-5 times smaller than the molecular weight of your PEGylated protein.

Issue 2: Presence of unreacted m-PEG26-NHS ester in the final sample.

• Possible Cause (Dialysis): Insufficient dialysis time or infrequent buffer changes.

  • Solution: Increase the dialysis duration and perform more frequent and larger volume buffer changes to maximize the concentration gradient.

• Possible Cause (SEC): Poor resolution between the PEGylated product and the unreacted PEG.

  • Solution: Optimize the column length, flow rate, and mobile phase composition to improve separation. A longer column and a slower flow rate generally provide better resolution.[2]

• Possible Cause (TFF): Incorrect membrane MWCO or operating parameters.

  • Solution: Ensure the membrane MWCO is appropriate for retaining the PEGylated product while allowing the unreacted PEG to pass through. Optimize the transmembrane pressure and cross-flow rate to minimize concentration polarization and membrane fouling.

Issue 3: Hydrolysis of the NHS ester during the reaction.

• Possible Cause: Presence of moisture in the reaction components or storage.

  • Solution: m-PEG-NHS esters are highly sensitive to moisture.[3] Store the reagent in a desiccator at the recommended temperature. Use anhydrous solvents and buffers for the reaction.

• Possible Cause: Inappropriate buffer pH.

  • Solution: The hydrolysis of NHS esters is pH-dependent and increases at higher pH. The optimal pH for the reaction with primary amines is typically between 7.2 and 8.5.[3]

Experimental Protocols

Method 1: Dialysis

This protocol is suitable for small-scale purification.

Materials:

• Dialysis tubing or cassette with an appropriate MWCO (e.g., 3-5 kDa for a small protein PEGylated with m-PEG26-NHS)

• Large beaker or container

• Stir plate and stir bar

• Purification buffer (e.g., PBS, pH 7.4)

Procedure:

• Hydrate the Dialysis Membrane: Prepare the dialysis membrane according to the manufacturer's instructions. This typically involves rinsing with water and the purification buffer.

• Load the Sample: Carefully load your reaction mixture into the dialysis tubing or cassette, ensuring no air bubbles are trapped inside.

• Perform Dialysis: Place the sealed dialysis bag/cassette in a beaker containing a large volume of cold (4°C) purification buffer (at least 100 times the sample volume). Place the beaker on a stir plate and stir gently.

• Buffer Exchange: Change the purification buffer every 4-6 hours for the first 24 hours, and then every 8-12 hours for an additional 24-48 hours.

• Sample Recovery: Carefully remove the sample from the dialysis tubing/cassette.

• Analysis: Analyze the purity of the sample using appropriate techniques such as SDS-PAGE or HPLC.

Method 2: Size Exclusion Chromatography (SEC)

This method is ideal for achieving high purity and is suitable for both small and large-scale purification.

Materials:

• SEC column packed with an appropriate resin (e.g., Sephadex G-25 for small molecules, or a higher grade for better resolution)

• Chromatography system (e.g., FPLC or HPLC)

• Purification buffer (mobile phase)

• Fraction collector

Procedure:

• Equilibrate the Column: Equilibrate the SEC column with at least two column volumes of the purification buffer at the desired flow rate.

• Prepare the Sample: Centrifuge or filter your reaction mixture to remove any precipitates.

• Load the Sample: Inject the clarified sample onto the column. The sample volume should typically be less than 5% of the total column volume for optimal resolution.

• Elution: Elute the sample with the purification buffer at a constant flow rate. The larger PEGylated protein will elute first, followed by the smaller unreacted m-PEG26-NHS ester.

• Fraction Collection: Collect fractions as the sample elutes from the column. Monitor the elution profile using a UV detector (at 280 nm for proteins).

• Analysis: Analyze the collected fractions using SDS-PAGE or another appropriate method to identify the fractions containing the purified PEGylated product.

• Pool and Concentrate: Pool the pure fractions and concentrate if necessary.

Method 3: Tangential Flow Filtration (TFF)

TFF is a rapid and scalable method for buffer exchange and purification.

Materials:

• TFF system with a reservoir, pump, and membrane cassette/hollow fiber module

• TFF membrane with an appropriate MWCO

• Purification buffer

Procedure:

• System Setup and Sanitization: Assemble the TFF system and sanitize it according to the manufacturer's protocol.

• Membrane Equilibration: Equilibrate the membrane by flushing with the purification buffer.

• Load the Sample: Add your reaction mixture to the TFF reservoir.

• Concentration/Diafiltration:

  • Concentration: Operate the TFF system to remove the buffer and smaller molecules (permeate), thereby concentrating your PEGylated product (retentate).

  • Diafiltration (Buffer Exchange): Add fresh purification buffer to the reservoir at the same rate as the permeate is being removed. This process washes away the unreacted m-PEG26-NHS ester. Continue for several diavolumes (typically 5-10) to achieve the desired level of purity.

• Sample Recovery: Recover the purified and concentrated PEGylated product from the reservoir and the system.

• Analysis: Analyze the purity of the final product.

References

• 2. chromatographyonline.com [chromatographyonline.com]
• 3. NHS-PEG-NHS, SC-PEG-SC- Biopharma PEG [biochempeg.com]

Technical Support Center: Controlling the Degree of PEGylation with m-PEG26-NHS Ester

Welcome to the technical support center for m-PEG26-NHS ester PEGylation. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to effectively control and analyze protein PEGylation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for reacting m-PEG-NHS ester with a protein?

The optimal pH for reacting N-hydroxysuccinimide (NHS) esters with primary amines (the N-terminus and ε-amino group of lysine (B10760008) residues) is between 7.0 and 9.0.[1][2][3][4] Within this range, the targeted primary amines are sufficiently deprotonated and nucleophilic to attack the NHS ester, leading to the formation of a stable amide bond.[2][5] At lower pH values, the amines are protonated and thus unreactive.[2] Conversely, at pH values above 8.5-9.0, the rate of hydrolysis of the NHS ester itself increases significantly, which competes with the desired protein conjugation and reduces the overall yield.[2][6][7] For many applications, a pH of 7.4 to 8.5 is a common starting point.[8][9][10][11]

Q2: How can I control the degree of PEGylation?

The degree of PEGylation, or the average number of PEG chains attached to a single protein, is a critical parameter. It can be controlled by carefully adjusting several reaction conditions:

• Molar Ratio: The most direct way to control the degree of PEGylation is by adjusting the molar ratio of the m-PEG-NHS ester to the protein.[12] Increasing the molar excess of the PEG reagent will generally result in a higher degree of PEGylation.[12] It is recommended to perform small-scale experiments with varying molar ratios (e.g., 5:1, 10:1, 20:1 of PEG:protein) to determine the optimal ratio for your specific protein and desired outcome.[13]

• Protein Concentration: The concentration of the protein can influence the reaction kinetics. More dilute protein solutions may require a higher molar excess of the PEG reagent to achieve the same degree of PEGylation compared to more concentrated solutions.[12][14][15][16]

• Reaction Time: The reaction typically proceeds quickly, often reaching a steady state within minutes to a few hours.[6] Monitoring the reaction over time (e.g., 30 min, 1 hour, 2 hours) can help identify the point at which the desired degree of PEGylation is achieved without leading to excessive modification.[14][17][18]

• Temperature: Reactions are commonly performed at room temperature or 4°C (on ice).[8][14][15] Lowering the temperature can slow down both the PEGylation reaction and the competing hydrolysis of the NHS ester, which can sometimes provide better control.[1]

Q3: What buffers are compatible with m-PEG-NHS ester reactions?

It is crucial to use buffers that do not contain primary amines, as these will compete with the protein for reaction with the NHS ester.[2][8][14][16]

• Recommended Buffers: Phosphate-buffered saline (PBS), carbonate/bicarbonate, HEPES, and borate (B1201080) buffers are all compatible choices.[2][3]

• Incompatible Buffers: Buffers such as Tris (tris(hydroxymethyl)aminomethane) or glycine (B1666218) must be avoided.[2][8][14] If your protein is in an incompatible buffer, a buffer exchange step via dialysis or a desalting column is necessary before initiating the PEGylation reaction.[2][8][14]

Q4: How should I prepare and handle the m-PEG-NHS ester reagent?

m-PEG-NHS esters are highly sensitive to moisture, which can cause hydrolysis of the reactive NHS group and render the reagent inactive.[2][8][14][16]

• Storage: Store the reagent at -20°C in a desiccated environment.[2][8][14][16]

• Handling: Before opening the vial, always allow it to equilibrate to room temperature to prevent moisture from condensing on the cold powder.[2][8][14][16]

• Preparation: Dissolve the m-PEG-NHS ester in an anhydrous, amine-free organic solvent like dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) immediately before use.[2][8][14] Do not prepare aqueous stock solutions for storage, as the NHS ester will hydrolyze.[14][16] Add the freshly prepared PEG solution to your protein solution right away.

Q5: How can I analyze the results of my PEGylation reaction?

Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) is the most common and straightforward method to qualitatively assess the outcome of a PEGylation reaction.[19] The attachment of PEG chains increases the hydrodynamic radius of the protein, causing it to migrate more slowly on the gel. This results in a visible "ladder" of bands, with each successive band representing the protein modified with an additional PEG chain (mono-, di-, tri-PEGylated, etc.).[19] However, PEG-SDS interactions can sometimes cause bands to appear smeared or broadened.[20][21] Native PAGE can be an alternative that avoids this issue.[20][21] For more quantitative analysis and purification, size-exclusion chromatography (SEC) and ion-exchange chromatography (IEX) are frequently used.[][23][24]

Q6: How do I remove unreacted PEG reagent after the reaction?

Unreacted and hydrolyzed PEG reagent can be removed from the PEGylated protein product using several techniques that separate molecules based on size.

• Size-Exclusion Chromatography (SEC): This is a highly effective method for separating the larger PEGylated protein from the smaller, unreacted PEG molecules.[][24]

• Dialysis: Dialysis using an appropriate molecular weight cutoff (MWCO) membrane can efficiently remove smaller contaminants.[8][14][24]

• Ultrafiltration/Diafiltration: This technique can also be used to concentrate the PEGylated protein while removing smaller species.[24]

Troubleshooting Guide

Even with careful planning, issues can arise during PEGylation experiments. This guide addresses common problems and provides systematic solutions.

Problem	Potential Causes	Solutions & Recommendations
Low or No PEGylation Yield	1. Hydrolyzed PEG Reagent: The m-PEG-NHS ester was exposed to moisture.	1. Use a fresh vial of reagent. Always allow the vial to warm to room temperature before opening. Prepare the PEG stock solution in anhydrous DMSO or DMF immediately before use.[2][14]
2. Incorrect Buffer: The reaction buffer contains primary amines (e.g., Tris, glycine).	2. Perform a buffer exchange into a non-amine-containing buffer like PBS, HEPES, or borate before the reaction.[2]
3. Suboptimal pH: The reaction pH is too low (<7.0), leaving amine groups protonated and unreactive.	3. Ensure the reaction buffer pH is within the optimal range of 7.0-9.0. A pH of ~8.0 is often a good starting point.[2][3]
4. Inaccessible Amines: The target amine groups on the protein are sterically hindered or buried within the protein's structure.	4. Consider denaturing and refolding the protein (if feasible) or using a PEG reagent with a longer spacer arm.
Protein Aggregation / Precipitation	1. High Protein Concentration: Close proximity of protein molecules increases the chance of intermolecular interactions.	1. Reduce the protein concentration in the reaction mixture.[1][13] Perform small-scale trials to find the optimal concentration.
2. Suboptimal Buffer Conditions: The pH or ionic strength of the buffer is destabilizing the protein.	2. Screen different buffer conditions (pH, salt concentration) to identify a system that maintains protein stability and solubility during the reaction.[1]
3. Excessive PEGylation: High levels of modification can alter the protein's surface properties, leading to aggregation.	3. Reduce the molar ratio of PEG-NHS to protein to target a lower degree of PEGylation.[1]
Loss of Biological Activity	1. PEGylation at Active Site: A PEG chain has been attached to a lysine residue within or near the protein's active or binding site, causing steric hindrance.	1. Reduce the degree of PEGylation by lowering the PEG:protein molar ratio.[1] This increases the statistical likelihood of modifying sites away from the active region.
2. Use site-protection strategies, where a ligand or substrate is used to temporarily block the active site during the PEGylation reaction.
3. If the N-terminus is not critical for activity, consider N-terminal-specific PEGylation by reductive alkylation at a lower pH (~5.0-6.0).[25]
High Polydispersity (Many PEGylated species)	1. High Molar Ratio: A large excess of PEG reagent leads to modification at multiple available sites.	1. Systematically decrease the molar ratio of m-PEG-NHS ester to protein.[1]
2. Long Reaction Time: Allowing the reaction to proceed for too long can result in continued, less-specific modification.	2. Perform a time-course experiment (e.g., analyzing samples at 30, 60, and 120 minutes) to find the optimal reaction time.
3. Multiple Reactive Sites: The protein has numerous lysine residues with similar reactivity and accessibility.	3. This is an inherent property of the protein. The goal is to find a "sweet spot" of molar ratio and reaction time that favors the desired species (e.g., mono-PEGylated). Purification via ion-exchange chromatography (IEX) may be required to isolate a specific species.[][23]

Experimental Protocols

Protocol 1: General PEGylation of a Protein with m-PEG26-NHS Ester

This protocol provides a starting point for the PEGylation of a generic protein. Optimization of molar ratio, concentration, and reaction time is highly recommended.

Materials:

• Protein of interest in an amine-free buffer (e.g., 0.1 M PBS, pH 7.4)

• m-PEG26-NHS ester

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0, or 1 M glycine)

• Desalting columns or dialysis equipment for purification

Procedure:

• Preparation: Allow the vial of m-PEG26-NHS ester to equilibrate to room temperature before opening. Prepare a protein solution at a concentration of 1-10 mg/mL in PBS, pH 7.4.[8][26]

• Calculate Reagents: Determine the desired molar excess of PEG to protein (a 20-fold molar excess is a common starting point).[8][14][15] Calculate the mass of m-PEG26-NHS ester required.

• Prepare PEG Solution: Immediately before starting the reaction, dissolve the calculated amount of m-PEG26-NHS ester in a small volume of anhydrous DMSO or DMF to make a concentrated stock solution (e.g., 10 mM).[8][14][26]

• Reaction: Add the calculated volume of the PEG stock solution to the protein solution while gently vortexing. The final concentration of the organic solvent (DMSO/DMF) should not exceed 10% of the total reaction volume to avoid protein denaturation.[14][15]

• Incubation: Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.[8][14][15]

• Quenching (Optional): To stop the reaction, add the quenching buffer to a final concentration of 25-50 mM. Incubate for an additional 30 minutes.

• Purification: Remove unreacted PEG and byproducts by running the reaction mixture through a desalting column, by dialysis, or by size-exclusion chromatography.[8][14][15]

• Analysis: Analyze the purified product and reaction aliquots using SDS-PAGE to confirm the degree of PEGylation.

Protocol 2: Analysis of PEGylation Degree using SDS-PAGE

Materials:

• PEGylated protein sample and un-PEGylated control

• Laemmli sample buffer (2X) with a reducing agent (e.g., β-mercaptoethanol or DTT)

• Precast or hand-cast polyacrylamide gels

• SDS-PAGE running buffer

• Protein molecular weight marker

• Coomassie Brilliant Blue or silver stain

Procedure:

• Sample Preparation: Mix approximately 10-20 µg of your protein sample (both un-PEGylated control and PEGylated reaction mixture) with an equal volume of 2X Laemmli sample buffer.[1]

• Denaturation: Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.[1]

• Gel Loading: Load the denatured samples and the molecular weight marker into the wells of the polyacrylamide gel.[1]

• Electrophoresis: Run the gel according to the electrophoresis system's manual until the dye front reaches the bottom.[1]

• Staining: Stain the gel with Coomassie Blue for 1 hour and then destain until clear bands are visible against a transparent background. Alternatively, use a more sensitive silver staining protocol.

• Interpretation: Compare the lane with the PEGylated sample to the un-PEGylated control. The appearance of new, higher molecular weight bands in the PEGylated lane confirms successful conjugation. The distribution and intensity of these bands provide a qualitative measure of the degree and heterogeneity of PEGylation.

Visualizations

Visual aids can clarify complex processes. The following diagrams illustrate the key workflows and chemical principles involved in PEGylation.

Caption: A typical experimental workflow for protein PEGylation.

Caption: Reaction of m-PEG-NHS ester with a protein's primary amine.

Caption: Troubleshooting decision tree for low PEGylation efficiency.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. idosi.org [idosi.org]
• 5. benchchem.com [benchchem.com]
• 6. The pH-dependent formation of PEGylated bovine lactoferrin by branched polyethylene glycol (PEG)-N-hydroxysuccinimide (NHS) active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 9. Studies of the amidation of porphyrin-NHS esters in dilute aqueous solution - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ02078F [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. benchchem.com [benchchem.com]
• 14. broadpharm.com [broadpharm.com]
• 15. axispharm.com [axispharm.com]
• 16. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 17. Optimization of PEGylation reaction time and molar ratio of rhG-CSF toward increasing bioactive potency of monoPEGylated protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 2024.sci-hub.se [2024.sci-hub.se]
• 19. iosrjournals.org [iosrjournals.org]
• 20. Native PAGE eliminates the problem of PEG–SDS interaction in SDS‐PAGE and provides an alternative to HPLC in characterization of protein PEGylation | Semantic Scholar [semanticscholar.org]
• 21. Native PAGE eliminates the problem of PEG-SDS interaction in SDS-PAGE and provides an alternative to HPLC in characterization of protein PEGylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Purification of PEGylated proteins, with the example of PEGylated lysozyme and PEGylated scFv - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Purification of pegylated proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]
• 26. confluore.com [confluore.com]

Reference Data & Comparative Studies

Navigating PEGylation: A Comparative Guide to m-PEG26-NHS Ester Conjugation Efficiency

For researchers, scientists, and drug development professionals, the covalent attachment of polyethylene (B3416737) glycol (PEG) chains, or PEGylation, is a critical strategy for enhancing the therapeutic properties of biomolecules. The choice of PEGylation reagent is paramount to achieving the desired therapeutic outcome. This guide provides an objective comparison of m-PEG26-NHS ester and its alternatives, supported by experimental data, to facilitate informed decisions in your bioconjugation strategies.

Performance Comparison of Amine-Reactive PEGylation Reagents

The efficiency of a PEGylation reaction is influenced by multiple factors, including the reactivity of the PEG derivative, the reaction conditions (such as pH and temperature), and the inherent properties of the biomolecule being modified. N-hydroxysuccinimide (NHS) esters are widely utilized for their ability to efficiently react with primary amines on proteins and peptides to form stable amide bonds.

The following table summarizes the key performance characteristics of m-PEG-NHS esters with varying PEG chain lengths and compares them to an alternative amine-reactive chemistry, m-PEG-aldehyde. While direct head-to-head quantitative data for m-PEG26-NHS ester across all parameters is limited in publicly available literature, the presented data is based on established principles of PEGylation and kinetic studies of similar compounds.

Feature	m-PEG4-NHS Ester	m-PEG12-NHS Ester	m-PEG26-NHS Ester	m-PEG-Aldehyde
Reaction Specificity	Primary Amines (Lysine, N-terminus)	Primary Amines (Lysine, N-terminus)	Primary Amines (Lysine, N-terminus)	Primarily N-terminus (at controlled pH), also Lysine
Typical Reaction pH	7.2 - 8.5[1]	7.2 - 8.5[1]	7.2 - 8.5[1]	6.5 - 7.5 (for N-terminal specificity)
Relative Reactivity	High	High	Moderate to High	Moderate
Conjugation Yield	Generally high, dependent on conditions.	Generally high, dependent on conditions.	Potentially higher yield with increased PEG size.[2]	Variable, can be high under optimized conditions.
Hydrolysis Rate	Susceptible to hydrolysis, increases with pH.[1]	Susceptible to hydrolysis, increases with pH.[1]	Susceptible to hydrolysis, increases with pH.[1]	Not applicable (different reaction mechanism).
Product Homogeneity	Heterogeneous mixture of positional isomers.	Heterogeneous mixture of positional isomers.	Heterogeneous mixture of positional isomers.	Can achieve higher homogeneity (site-specific).[3]
Solubility of Reagent	High	High	High	High

Experimental Protocols

Detailed methodologies are crucial for reproducible and efficient conjugation. Below are representative protocols for a typical m-PEG-NHS ester conjugation and its subsequent analysis.

Protocol 1: m-PEG-NHS Ester Conjugation to a Protein

Materials:

• Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• m-PEG-NHS ester (e.g., m-PEG26-NHS ester)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M Glycine)

• Purification system (e.g., Size-Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF))

Procedure:

• Protein Preparation: Prepare the protein solution to a concentration of 1-10 mg/mL in an amine-free buffer at pH 7.2-8.0.

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG-NHS ester in anhydrous DMSO or DMF to a concentration of 10-100 mg/mL.

• Conjugation Reaction:

  • Add a 5 to 50-fold molar excess of the dissolved m-PEG-NHS ester to the protein solution with gentle stirring. The final concentration of the organic solvent should be kept below 10% (v/v) to avoid protein denaturation.

  • Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C. Reaction times may need to be optimized depending on the protein and the desired degree of PEGylation.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.

• Purification: Remove unreacted PEG reagent and byproducts by SEC or TFF.

• Characterization: Analyze the purified PEGylated protein to determine the degree of PEGylation and purity using methods such as SDS-PAGE, SEC-HPLC, and Mass Spectrometry.

Protocol 2: Analysis of PEGylation Efficiency by SDS-PAGE

Materials:

• PEGylated protein sample

• Unmodified protein control

• SDS-PAGE gels and running buffer

• Protein staining solution (e.g., Coomassie Brilliant Blue or a PEG-specific stain like barium iodide)

• Gel imaging system

Procedure:

• Sample Preparation: Prepare samples of the unmodified and PEGylated protein at equivalent protein concentrations.

• Electrophoresis: Load the samples onto the SDS-PAGE gel and run according to the manufacturer's instructions.

• Staining:

  • For general protein visualization, stain the gel with Coomassie Brilliant Blue.

  • For specific visualization of PEGylated species, use a barium iodide staining protocol. This involves incubating the gel in a solution of barium chloride and then in an iodine solution, which results in the formation of a complex that specifically stains the PEG chains.

• Analysis: Image the gel. The PEGylated protein will migrate slower than the unmodified protein, appearing as a smear or distinct bands of higher molecular weight. The intensity and distribution of these bands can provide a qualitative assessment of the conjugation efficiency and the heterogeneity of the product.

Visualizing the Process

To better understand the workflows and chemical reactions involved in m-PEG-NHS ester conjugation, the following diagrams are provided.

Figure 1. Experimental workflow for protein conjugation with m-PEG26-NHS ester.

Figure 2. Reaction of m-PEG26-NHS ester with a primary amine on a protein.

Conclusion

The selection of an appropriate PEGylation reagent is a critical step in the development of biotherapeutics. m-PEG-NHS esters, including m-PEG26-NHS ester, offer a robust and widely used method for modifying proteins and peptides. The efficiency of this conjugation is dependent on a careful balance of reaction conditions to favor aminolysis over hydrolysis. While this method typically results in a heterogeneous product mixture, its simplicity and high reactivity make it a valuable tool in the bioconjugation toolkit. For applications requiring higher site-specificity, alternative chemistries such as those involving PEG-aldehydes may be considered. Ultimately, the optimal choice of PEGylation strategy will depend on the specific properties of the biomolecule and the desired characteristics of the final conjugate.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Mass Spectrometry Analysis of m-PEG26-NHS Ester Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of mass spectrometry-based methods for the analysis of molecules conjugated with m-PEG26-NHS ester. It includes detailed experimental protocols and supporting data to assist researchers in selecting the optimal analytical strategy for their specific needs.

Introduction to m-PEG26-NHS Ester Conjugation and Analysis

Polyethylene glycol (PEG)ylation is a widely utilized strategy in drug development to enhance the therapeutic properties of peptides, proteins, and other biomolecules. The attachment of PEG moieties can improve solubility, increase in vivo stability, and reduce immunogenicity. The m-PEG26-NHS ester is a specific type of PEGylation reagent where a methoxy-capped PEG chain with 26 ethylene (B1197577) glycol units is activated with an N-hydroxysuccinimide (NHS) ester. This NHS ester group reacts efficiently with primary amines, such as the N-terminus of a protein or the side chain of lysine (B10760008) residues, to form a stable amide bond.[1][2][3][]

Accurate characterization of these conjugates is critical for ensuring product quality, consistency, and efficacy. Mass spectrometry (MS) has become an indispensable tool for this purpose, offering high sensitivity and specificity for determining the molecular weight, degree of PEGylation, and sites of modification.[5][6] This guide focuses on the practical aspects of analyzing m-PEG26-NHS ester conjugates using mass spectrometry.

Comparison of Mass Spectrometry Techniques

The choice of mass spectrometry technique can significantly impact the quality and depth of information obtained for PEGylated molecules. Electrospray ionization (ESI) coupled with liquid chromatography (LC-MS) is a predominant method for analyzing these conjugates.[7] The performance of different mass analyzers in conjunction with ESI is a key consideration.

Mass Analyzer	Advantages	Disadvantages	Ideal Applications
Time-of-Flight (TOF)	High mass accuracy, good resolution, fast acquisition speed.	Can have limited dynamic range.	Intact mass analysis to determine the degree of PEGylation, peptide mapping.
Orbitrap	Very high resolution and mass accuracy.	Slower scan speed compared to TOF.	Detailed characterization of PEGylation sites, analysis of complex mixtures.[8]
Quadrupole	Robust, relatively low cost.	Lower resolution and mass accuracy compared to TOF and Orbitrap.	Routine screening and quantification.

Experimental Protocols

I. m-PEG26-NHS Ester Conjugation to a Model Peptide

This protocol describes the conjugation of m-PEG26-NHS ester to a model peptide containing a primary amine.

Materials:

• Model peptide with a primary amine (e.g., a peptide with a lysine residue or an available N-terminus)

• m-PEG26-NHS ester

• Amine-free buffer (e.g., 0.1 M sodium phosphate (B84403) buffer, pH 7.5)[9]

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)[1][2]

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Peptide Preparation: Dissolve the model peptide in the amine-free buffer to a final concentration of 1-5 mg/mL.

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG26-NHS ester in a small amount of anhydrous DMF or DMSO to create a concentrated stock solution. The NHS ester is moisture-sensitive and will hydrolyze in aqueous solutions.[2][9]

• Conjugation Reaction: Add a 5 to 20-fold molar excess of the dissolved m-PEG26-NHS ester to the peptide solution. The optimal molar ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

• Quenching: Add the quenching solution to the reaction mixture to consume any unreacted NHS ester.

• Purification: Remove excess PEG reagent and byproducts by desalting the sample using a suitable desalting column.

II. Mass Spectrometry Analysis of the Conjugate

This protocol outlines a general procedure for analyzing the PEGylated peptide using ESI-LC-MS.

Instrumentation:

• High-performance liquid chromatography (HPLC) system

• Electrospray ionization (ESI) source

• High-resolution mass spectrometer (e.g., TOF or Orbitrap)

Procedure:

• LC Separation:

  • Column: A C18 reversed-phase column is typically suitable.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes. The gradient should be optimized based on the hydrophobicity of the peptide and its PEGylated forms.

• MS Analysis:

  • Ionization Mode: Positive ion mode is used to detect the protonated molecules.

  • Mass Range: Set the mass range to acquire data from m/z 400 to 4000.

  • Intact Mass Analysis: Acquire full scan MS data to observe the charge state distribution of the unmodified peptide and the PEGylated products. The mass difference between these species will correspond to the mass of the m-PEG26 moiety.

  • Peptide Mapping (for larger proteins): For larger protein conjugates, the sample can be digested with a protease (e.g., trypsin) after PEGylation. The resulting peptide mixture is then analyzed by LC-MS/MS to identify the specific sites of PEGylation.

Data Presentation

The following table summarizes hypothetical data from an LC-MS analysis of a model peptide before and after conjugation with m-PEG26-NHS ester.

Species	Theoretical Monoisotopic Mass (Da)	Observed Monoisotopic Mass (Da)	Mass Difference (Da)
Unmodified Peptide	1500.80	1500.82	-
Peptide + 1 PEG	2737.58	2737.60	1236.78
Peptide + 2 PEGs	3974.36	3974.39	2473.57

The theoretical mass of the incorporated m-PEG26 moiety is approximately 1236.78 Da.

Visualizing the Workflow and Reaction

Caption: Experimental workflow for m-PEG26-NHS ester conjugation and subsequent mass spectrometry analysis.

Caption: Reaction scheme for the conjugation of an m-PEG26-NHS ester to a primary amine on a protein.

Alternative Analytical Approaches

While LC-MS is a powerful tool, other techniques can provide complementary information.

• Two-Dimensional Liquid Chromatography (2D-LC): This method can be employed to separate the PEGylated protein from the unreacted PEGylation reagent and other impurities, which is particularly useful for complex samples.[10][11][12]

• Charged Aerosol Detection (CAD): When coupled with HPLC, CAD can be used to quantify both the PEGylated product and residual PEG reagents, as these molecules may lack a strong UV chromophore.[10][11]

Conclusion

The mass spectrometric analysis of m-PEG26-NHS ester conjugates is essential for the development of PEGylated biotherapeutics. By employing high-resolution mass spectrometry, researchers can accurately determine the extent of PEGylation and identify the specific sites of modification. The protocols and comparative data presented in this guide offer a solid foundation for establishing robust analytical methods for the characterization of these important molecules. Careful optimization of both the conjugation reaction and the LC-MS parameters is crucial for obtaining high-quality, reproducible data.

References

• 1. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 2. broadpharm.com [broadpharm.com]
• 3. PEG NHS ester, Amine Reactive Reagent | BroadPharm [broadpharm.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. researchgate.net [researchgate.net]
• 7. enovatia.com [enovatia.com]
• 8. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]

A Head-to-Head Comparison of m-PEG26-NHS Ester and Other Leading PEGylation Reagents

For Researchers, Scientists, and Drug Development Professionals

The covalent attachment of polyethylene (B3416737) glycol (PEG) chains to therapeutic proteins, a process known as PEGylation, is a cornerstone of modern biopharmaceutical development. It offers a multitude of advantages, including enhanced serum half-life, improved stability, and reduced immunogenicity. The choice of PEGylation reagent is a critical decision that profoundly impacts the efficacy and safety of the final therapeutic product.

This guide provides an objective comparison of m-PEG26-NHS ester with other widely used PEGylation reagents. We will delve into their performance based on experimental data, provide detailed methodologies for key experiments, and visualize relevant biological pathways and workflows to aid in your selection process.

Data Presentation: A Quantitative Comparison of PEGylation Reagents

The efficacy of a PEGylation strategy is determined by several factors, including the degree of PEGylation, the stability of the resulting conjugate, and the retention of the protein's biological activity. The following tables summarize quantitative data from various studies to facilitate a direct comparison between different PEGylation chemistries.

Table 1: Comparison of PEGylation Efficiency and Impact on Protein Activity

PEGylation Reagent	Target Residue(s)	Typical Degree of PEGylation (PEG chains/protein)	Remaining Protein Activity (%)	Reference Protein
m-PEG-NHS Ester	Lysine, N-terminus	Variable (dependent on reaction conditions)	Generally high, but can be reduced with increasing PEGylation	Multiple
TFP-mPEG (active ester)	Lysine, N-terminus	~4	60	Lysozyme
Epoxy-mPEG	Lysine, Tyrosine	~9	80	Lysozyme
Carbonate-mPEG	Lysine	~7	62	Lysozyme
TsT-mPEG	Lysine	~10-12	13	Lysozyme
Maleimide-PEG	Cysteine	Site-specific (typically 1)	High (if non-essential cysteine is targeted)	Multiple
Click Chemistry (e.g., DBCO-PEG)	Azide/Alkyne-modified amino acids	Site-specific (typically 1)	Very high	VHH antibodies

Note: The data presented are typical ranges and can vary significantly depending on the protein, reaction conditions, and the specific PEG reagent used.

Table 2: In Vivo Stability of Different PEG-Protein Linkages

PEGylation Reagent	Linkage Type	In Vivo Stability	Notes
m-PEG-NHS Ester	Amide	High	The amide bond is generally stable under physiological conditions.
Maleimide-PEG	Thioether	Moderate to Low	The thioether bond can be susceptible to retro-Michael addition, leading to deconjugation, particularly in the presence of endogenous thiols like glutathione.[1]
Mono-sulfone-PEG	Thioether	High	More stable than the maleimide-derived thioether bond and less susceptible to deconjugation.[1]
Aldehyde/Ketone-PEG (reductive amination)	Secondary Amine	High	The resulting secondary amine bond is highly stable.
Click Chemistry (e.g., Azide-Alkyne)	Triazole	High	The triazole ring formed is very stable in vivo.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful implementation and comparison of different PEGylation strategies.

Protocol 1: General Procedure for Protein PEGylation with m-PEG-NHS Ester

This protocol describes a general method for conjugating an m-PEG-NHS ester to a protein containing accessible primary amine groups.

Materials:

• Protein of interest in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4)

• m-PEG-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Dialysis or size-exclusion chromatography (SEC) materials for purification

Procedure:

• Protein Preparation: Dissolve the protein in the reaction buffer to a final concentration of 1-10 mg/mL.

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG-NHS ester in anhydrous DMF or DMSO to a desired stock concentration.

• PEGylation Reaction: Add a calculated molar excess of the dissolved m-PEG-NHS ester to the protein solution. A 5 to 20-fold molar excess of the PEG reagent over the protein is a common starting point. The optimal ratio should be determined empirically. The final concentration of the organic solvent should be kept below 10% (v/v) to maintain protein stability.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with gentle stirring.

• Quenching the Reaction: Stop the reaction by adding a quenching solution to a final concentration of 50-100 mM to consume any unreacted NHS ester. Incubate for 30 minutes at room temperature.

• Purification: Remove unreacted PEG reagent and byproducts by dialysis against a suitable buffer or by using size-exclusion chromatography.

• Characterization: Analyze the degree of PEGylation using methods such as SDS-PAGE, mass spectrometry, or HPLC.

Protocol 2: Comparative Analysis of PEGylation Efficiency

This protocol outlines a method to compare the PEGylation efficiency of different reagents.

Procedure:

• Parallel Reactions: Set up parallel PEGylation reactions for each reagent being tested (e.g., m-PEG-NHS ester, Maleimide-PEG, Click Chemistry-PEG) using the same protein and molar excess of the PEG reagent.

• Time Course Analysis: At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots from each reaction and quench them immediately.

• Analysis: Analyze the samples from each time point using SDS-PAGE and densitometry to quantify the percentage of unmodified, mono-PEGylated, and multi-PEGylated protein. Alternatively, use HPLC or mass spectrometry for more precise quantification.

• Data Comparison: Plot the percentage of each species over time for each reagent to compare their reaction kinetics and efficiency.

Mandatory Visualization

Diagrams are essential for visualizing complex biological processes and experimental designs. The following diagrams were created using Graphviz (DOT language).

Signaling Pathway of PEGylated Granulocyte Colony-Stimulating Factor (G-CSF)

Granulocyte Colony-Stimulating Factor (G-CSF) is a cytokine that stimulates the production of neutrophils. Its PEGylated form, Pegfilgrastim, has a longer half-life and is used to treat neutropenia in patients undergoing chemotherapy.[2] The binding of G-CSF to its receptor (G-CSFR) on myeloid progenitor cells triggers intracellular signaling cascades, primarily the JAK/STAT pathway, leading to increased neutrophil production.[2][3]

Caption: Signaling pathway of G-CSF and its PEGylated form.

Experimental Workflow for Comparing In Vivo Stability of PEGylated Proteins

This workflow outlines the key steps in an animal study designed to compare the in vivo stability of proteins PEGylated with different reagents.

Caption: Workflow for in vivo stability comparison.

Logical Relationship of PEGylation Reagent Selection Criteria

The selection of an appropriate PEGylation reagent is a multi-faceted decision involving a balance of several key factors.

Caption: Key criteria for selecting a PEGylation reagent.

References

• 1. Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Pegfilgrastim-APGF? [synapse.patsnap.com]
• 3. A review of granulocyte colony-stimulating factor receptor signaling and regulation with implications for cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: m-PEG26-NHS Ester vs. Maleimide-PEG for Protein Conjugation

For Researchers, Scientists, and Drug Development Professionals

The covalent attachment of polyethylene (B3416737) glycol (PEG) chains to proteins, a process known as PEGylation, is a cornerstone strategy for improving the pharmacokinetic and pharmacodynamic properties of therapeutic proteins. The choice of PEGylating agent is critical, dictating the specificity, stability, and ultimately, the in vivo performance of the resulting conjugate. This guide provides a detailed, data-driven comparison of two widely used PEGylation reagents: m-PEG26-NHS ester and maleimide-PEG.

Executive Summary

Feature	m-PEG26-NHS Ester	Maleimide-PEG
Target Residue	Primary amines (N-terminus and Lysine (B10760008) residues)	Thiol groups (Cysteine residues)
Reaction Type	Acylation	Michael Addition
Resulting Linkage	Amide bond	Thioether bond
Specificity	Lower (targets multiple lysine residues)	Higher (targets less abundant cysteine residues)
Bond Stability	Generally considered highly stable	Potentially reversible (retro-Michael reaction)
Optimal pH	7.0 - 9.0	6.5 - 7.5

Reaction Chemistries: A Tale of Two Functional Groups

The fundamental difference between m-PEG26-NHS ester and maleimide-PEG lies in their reactive moieties, which dictate their target residues on a protein.

m-PEG26-NHS Ester: The N-hydroxysuccinimide (NHS) ester is a highly reactive group that readily acylates primary amines, primarily the ε-amino group of lysine residues and the α-amino group at the N-terminus of a polypeptide chain. This reaction results in the formation of a stable amide bond.[1][2][3] Due to the abundance of lysine residues on the surface of most proteins, this method often results in a heterogeneous mixture of PEGylated species with varying numbers of PEG chains attached at different locations.[4]

Maleimide-PEG: The maleimide (B117702) group specifically and efficiently reacts with the sulfhydryl (thiol) group of cysteine residues via a Michael addition reaction.[5][6] This forms a stable thioether bond. Cysteine residues are generally less abundant on the surface of proteins compared to lysine, offering the potential for more site-specific PEGylation and a more homogeneous product.[5]

Quantitative Performance Data

Parameter	m-PEG-NHS Ester	Maleimide-PEG	Key Considerations
Conjugation Efficiency	Variable, dependent on protein concentration, PEG:protein molar ratio, and pH.	Can be very high, approaching 100% with sufficient molar excess of the reagent.	The non-specific nature of NHS-ester chemistry can lead to a heterogeneous product, making precise efficiency calculations for a specific site challenging. Maleimide chemistry's site-specificity allows for more straightforward efficiency determination.
Linkage Stability	The resulting amide bond is generally considered highly stable under physiological conditions.	The thioether bond is susceptible to a retro-Michael reaction, leading to deconjugation, especially in the presence of other thiols like glutathione.[1][7] One study demonstrated that a maleimide-PEG conjugate retained only about 70% of its conjugation after 7 days of incubation with 1 mM glutathione.[1]	The stability of the maleimide-thiol linkage can be influenced by the local microenvironment on the protein surface. Hydrolysis of the succinimide (B58015) ring can occur, which can stabilize the linkage and prevent the retro-Michael reaction.[1]

Experimental Protocols

Protocol 1: Protein Conjugation with m-PEG26-NHS Ester

This protocol is a general guideline and may require optimization for specific proteins.

Materials:

• Protein solution (1-10 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-8.0)

• m-PEG26-NHS ester

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Dialysis or size-exclusion chromatography (SEC) materials for purification

Procedure:

• Equilibrate the vial of m-PEG26-NHS ester to room temperature before opening to prevent moisture condensation.[8]

• Prepare a 10 mM stock solution of m-PEG26-NHS ester in anhydrous DMSO or DMF immediately before use. The NHS-ester moiety is susceptible to hydrolysis.[8]

• Add a 20-fold molar excess of the m-PEG26-NHS ester solution to the protein solution. Ensure the final concentration of the organic solvent is less than 10%.[8][9]

• Incubate the reaction mixture at room temperature for 30-60 minutes or on ice for 2 hours.[8][9]

• Quench the reaction by adding the quenching buffer to consume any unreacted NHS ester.

• Purify the PEGylated protein from unreacted PEG and byproducts using dialysis or SEC.

Protocol 2: Protein Conjugation with Maleimide-PEG

This protocol is a general guideline and assumes the presence of a free cysteine residue. If no free cysteine is available, reduction of disulfide bonds or introduction of a cysteine via site-directed mutagenesis may be necessary.

Materials:

• Protein solution with a free cysteine residue (in a thiol-free buffer, e.g., PBS, pH 6.5-7.5)

• Maleimide-PEG

• Anhydrous DMSO or DMF (if needed for dissolving the Maleimide-PEG)

• Reducing agent (e.g., TCEP, if disulfide bond reduction is needed)

• Quenching solution (e.g., a solution of a free thiol like L-cysteine or 2-mercaptoethanol)

• Dialysis or SEC materials for purification

Procedure:

• If necessary, treat the protein with a reducing agent like TCEP to reduce disulfide bonds and expose the cysteine thiol groups. Remove the reducing agent before adding the maleimide-PEG.

• Dissolve the maleimide-PEG in the reaction buffer or a minimal amount of anhydrous DMSO/DMF.

• Add a 10- to 20-fold molar excess of the maleimide-PEG solution to the protein solution.[2][3]

• Incubate the reaction mixture at room temperature for 2-4 hours or overnight at 4°C.[2][3]

• Quench the reaction by adding a quenching solution to react with any unreacted maleimide groups.

• Purify the PEGylated protein using dialysis or SEC.

Visualizing the Chemistry and Workflow

To better understand the processes, the following diagrams illustrate the reaction chemistries and a general experimental workflow for a comparative study.

Caption: Reaction scheme for m-PEG26-NHS ester conjugation to a primary amine on a protein.

Caption: Reaction scheme for maleimide-PEG conjugation to a thiol group on a protein.

Caption: A logical workflow for a comparative study of protein PEGylation.

Conclusion and Recommendations

The choice between m-PEG26-NHS ester and maleimide-PEG for protein conjugation is a strategic decision that hinges on the specific goals of the research or drug development program.

Choose m-PEG26-NHS ester when:

• Site-specificity is not a primary concern.

• A high degree of PEGylation is desired to maximize effects on solubility and hydrodynamic size.

• The protein lacks accessible cysteine residues.

Choose maleimide-PEG when:

• Site-specific conjugation is crucial to preserve protein activity, especially if lysine residues are in or near the active site.

• A homogeneous product is required for easier characterization and regulatory approval.

• The protein has a readily accessible cysteine residue, or one can be introduced via protein engineering.

It is imperative for researchers to carefully consider the trade-offs between the ease of use and the potential for heterogeneity with NHS-ester chemistry versus the site-specificity and potential for improved homogeneity with maleimide chemistry. Furthermore, the potential for deconjugation of the thioether bond in maleimide-PEG conjugates under physiological conditions warrants careful evaluation, particularly for therapeutics intended for long-term circulation.

References

• 1. Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Maleimide Peg NHS Ester ,Mal-PEG-NHS ester | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. n→π* Interactions of Amides and Thioamides: Implications for Protein Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. vectorlabs.com [vectorlabs.com]

The Hydrophilic Advantage: Why m-PEG26-NHS Ester Outshines SMCC Crosslinkers in Bioconjugation

In the landscape of bioconjugation, the choice of a chemical linker is critical to the efficacy and safety of the resulting molecule. For researchers, scientists, and drug development professionals, the decision between established crosslinkers like Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC) and modern PEGylated reagents such as m-PEG26-NHS ester can significantly impact the therapeutic potential of a biopharmaceutical. This guide provides an objective, data-supported comparison of these two agents, highlighting the distinct advantages offered by the hydrophilic and flexible nature of m-PEG26-NHS ester.

The fundamental difference between these two molecules lies in their structure and resulting physicochemical properties. m-PEG26-NHS ester is a monofunctional PEGylating reagent, designed to attach a long, hydrophilic polyethylene (B3416737) glycol (PEG) chain to a biomolecule. In contrast, SMCC is a shorter, hydrophobic, hetero-bifunctional crosslinker used to connect two different molecules. While both utilize an N-hydroxysuccinimide (NHS) ester to react with primary amines, their impact on the final conjugate is profoundly different.

Key Performance Characteristics: A Comparative Overview

The advantages of the long-chain PEG modification afforded by m-PEG26-NHS ester over the shorter, hydrophobic linkage of SMCC are evident across several key performance metrics.

Feature	m-PEG26-NHS ester	SMCC Crosslinker	Advantage of m-PEG26-NHS ester
Solubility & Aggregation	Significantly increases the hydrophilicity of the conjugate, improving solubility and reducing aggregation.[1][2]	Inherently hydrophobic, which can decrease the solubility of the conjugate and promote aggregation.[3][4]	Superior Formulation and Stability: The hydrophilic PEG chain creates a hydration shell around the molecule, preventing aggregation and enhancing solubility.[1]
Pharmacokinetics	The large hydrodynamic volume of the PEG chain reduces renal clearance, leading to a significantly longer circulation half-life.[5][6][7]	The small size and hydrophobicity can lead to faster clearance from the body.[3]	Improved Therapeutic Window: A longer half-life allows for less frequent dosing and sustained therapeutic effect.[7]
Immunogenicity	The flexible PEG chain can shield antigenic epitopes on the protein surface, reducing its immunogenic potential.[8][9][10]	The linker itself does not provide a shielding effect and may expose hydrophobic regions that can be immunogenic.	Reduced Potential for Adverse Immune Reactions: By masking epitopes, PEGylation can lead to a safer and more effective therapeutic.[11]
Conjugate Stability	Forms a stable amide bond.	The maleimide-thiol linkage is susceptible to retro-Michael reaction, leading to deconjugation, particularly in the presence of endogenous thiols like glutathione (B108866).[3][4][12][13]	Enhanced in vivo Stability: The stable amide bond of the PEG-conjugate ensures the integrity of the molecule in biological systems.
Steric Hindrance	The long, flexible PEG chain can minimize steric hindrance, preserving the biological activity of the conjugated molecule.	The short, rigid spacer can lead to steric hindrance, potentially impacting the function of the biomolecule.[14]	Preservation of Biological Function: The flexibility of the PEG linker allows for better maintenance of the native conformation and activity of the protein.

Chemical Structures and Reaction Mechanisms

The differing chemical structures of m-PEG26-NHS ester and SMCC dictate their reactivity and the properties of the final bioconjugate.

Caption: Chemical structures and reaction targets of m-PEG26-NHS ester and SMCC.

Experimental Workflow for Comparative Analysis

To empirically validate the advantages of m-PEG26-NHS ester, a head-to-head comparison with SMCC can be performed by modifying a model protein and assessing the resulting conjugates.

Caption: Experimental workflow for comparing protein conjugates of m-PEG26-NHS ester and SMCC.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments outlined in the workflow.

Protein Conjugation

Objective: To conjugate a model protein (e.g., Bovine Serum Albumin, BSA) with m-PEG26-NHS ester and SMCC.

Materials:

• Model protein (e.g., BSA)

• m-PEG26-NHS ester

• SMCC

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.5 (amine-free)

• Quenching Buffer: 1M Tris-HCl, pH 8.0

• Anhydrous DMSO or DMF

• Desalting columns

Procedure for m-PEG26-NHS ester conjugation:

• Dissolve the protein in Reaction Buffer to a concentration of 2-10 mg/mL.

• Prepare a 10 mM stock solution of m-PEG26-NHS ester in anhydrous DMSO.

• Add a 10- to 20-fold molar excess of the m-PEG26-NHS ester stock solution to the protein solution.

• Incubate the reaction for 1-2 hours at room temperature.

• (Optional) Quench the reaction by adding Quenching Buffer to a final concentration of 20-50 mM and incubate for 15 minutes.

• Purify the PEGylated protein using a desalting column to remove excess reagent and byproducts.

Procedure for SMCC conjugation (two-step):

• Follow steps 1-4 as for m-PEG26-NHS ester, using SMCC instead.

• Purify the SMCC-activated protein using a desalting column to remove excess SMCC.

• Immediately add a thiol-containing molecule (e.g., a peptide or drug) to the purified SMCC-activated protein in a reaction buffer at pH 6.5-7.5. A 1.5- to 5-fold molar excess of the thiol-containing molecule is typically used.

• Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.

• Purify the final conjugate using a desalting column.

Solubility Assay

Objective: To compare the solubility of the PEGylated protein and the SMCC-linked protein.

Procedure:

• Prepare concentrated stock solutions of both conjugates.

• Serially dilute the conjugates in a relevant buffer (e.g., PBS) to determine the maximum concentration before precipitation is observed.

• Alternatively, induce precipitation by adding a precipitating agent (e.g., ammonium (B1175870) sulfate) and determine the concentration of the agent required to cause precipitation. Higher resistance to precipitation indicates better solubility.

In Vivo Stability (Deconjugation) Assay

Objective: To assess the stability of the SMCC-linked conjugate in the presence of thiols.

Procedure:

• Incubate the SMCC-linked conjugate in a buffer containing a physiological concentration of a thiol, such as glutathione (1-10 mM).

• Take samples at various time points (e.g., 0, 1, 4, 8, 24 hours).

• Analyze the samples by SDS-PAGE or mass spectrometry to detect the release of the conjugated molecule, indicating deconjugation due to the retro-Michael reaction.[3]

Conclusion

For applications requiring enhanced solubility, prolonged circulation half-life, and reduced immunogenicity, m-PEG26-NHS ester presents a clear advantage over traditional crosslinkers like SMCC. The hydrophilic and flexible PEG chain imparts favorable physicochemical and pharmacokinetic properties to the resulting bioconjugate, which are not achievable with the short, hydrophobic SMCC linker. Furthermore, the inherent instability of the maleimide-thiol linkage of SMCC conjugates is a significant drawback for in vivo applications. While SMCC remains a useful tool for specific crosslinking applications, the adoption of PEGylated reagents like m-PEG26-NHS ester offers a more robust and effective strategy for the development of next-generation biotherapeutics.

References

• 1. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Exploring the impact of PEGylation on pharmacokinetics: a size-dependent effect of polyethylene glycol on prostate-specific membrane antigen inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the impact of PEGylation on pharmacokinetics: a size-dependent effect of polyethylene glycol on prostate-specific membrane antigen inhibitors | springermedizin.de [springermedizin.de]
• 7. PEGylated therapeutics in the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Toxicity and immunogenicity concerns related to PEGylated-micelle carrier systems: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Considering the immunogenicity of PEG: strategies for overcoming issues with PEGylated nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How PEGylation Influences Protein Conformational Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Minireview: Addressing the retro-Michael instability of maleimide bioconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. udspace.udel.edu [udspace.udel.edu]
• 14. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Site-Specific PEGylation vs. Random Conjugation with m-PEG-NHS Ester

For researchers, scientists, and drug development professionals, the method of attaching polyethylene (B3416737) glycol (PEG) to a therapeutic protein is a critical decision that significantly impacts the final product's efficacy, safety, and manufacturing process. This guide provides an objective comparison between site-specific PEGylation and random conjugation using methoxy-poly(ethylene glycol)-succinimidyl ester (m-PEG-NHS ester), supported by experimental data and detailed protocols.

The primary goal of PEGylation is to improve the pharmacokinetic and pharmacodynamic properties of therapeutic proteins by increasing their hydrodynamic size. This modification can lead to a longer circulating half-life, reduced immunogenicity, and enhanced stability. However, the "how" of PEG attachment is as important as the "why". The two main strategies, site-specific and random conjugation, offer distinct advantages and disadvantages that must be carefully weighed.

At a Glance: Key Differences

Feature	Site-Specific PEGylation	Random Conjugation (m-PEG-NHS Ester)
Homogeneity	Homogeneous product (single isomer)	Heterogeneous mixture of positional isomers
Process Control	High	Low to moderate
Bioactivity	Generally higher retention of bioactivity	Potential for significant loss of bioactivity
Pharmacokinetics	Predictable and consistent	Variable and can be difficult to characterize
Immunogenicity	Potentially lower	Can expose new epitopes, leading to increased immunogenicity[1]
Manufacturing	More complex, may require protein engineering	Simpler, well-established chemistry

Delving Deeper: A Performance Showdown

The choice between a precise, targeted approach and a more straightforward, but less controlled method has profound implications for the resulting therapeutic.

Product Homogeneity: A Tale of Two Products

Random conjugation with m-PEG-NHS ester targets primary amines, primarily the ε-amino groups of lysine (B10760008) residues and the N-terminal α-amino group. Since most proteins have multiple lysine residues, this results in a heterogeneous mixture of PEGylated proteins, with PEG chains attached at various positions and in varying numbers. This heterogeneity can lead to batch-to-batch variability and complicates characterization and quality control. For instance, the PEGylation of Interferon-α2a via lysine chemistry creates at least eight different positional isomers[2].

In stark contrast, site-specific PEGylation produces a well-defined, homogeneous product with a single, predetermined attachment site. This is often achieved by targeting a unique functional group, such as the thiol group of a cysteine residue (native or engineered) or through enzymatic conjugation. This homogeneity ensures consistent biological activity and predictable pharmacokinetic profiles.

Impact on Bioactivity: Preserving Function

A significant drawback of random PEGylation is the potential for PEG to attach at or near the protein's active site or receptor-binding domains, leading to a substantial loss of biological activity. Studies on Interferon beta (IFN-β) have shown that random modification of lysine residues with amine-reactive PEGs can decrease in vitro bioactivity by as much as 50-fold[3][4].

Site-specific PEGylation, by directing the PEG chain to a location away from functionally critical regions, generally results in a much higher retention of the protein's native activity. In the same IFN-β studies, site-specific PEGylation at the N-terminus or at an engineered cysteine residue resulted in PEGylated proteins that retained high in vitro bioactivity[3][4]. In some cases, site-specific PEGylation has even been shown to enhance in vitro bioactivity[3][4].

Pharmacokinetics: Predictability is Key

The heterogeneous nature of randomly PEGylated proteins leads to a mixture of molecules with different pharmacokinetic profiles, making it challenging to predict their in vivo behavior. Conversely, the homogeneity of site-specifically PEGylated proteins results in consistent and predictable pharmacokinetics.

A prime example is the comparison between filgrastim (B1168352) (G-CSF) and its site-specifically N-terminally PEGylated version, pegfilgrastim. Pegfilgrastim has a significantly longer half-life (approximately 15 to 80 hours in rats) compared to filgrastim (3 to 4 hours), allowing for once-per-chemotherapy-cycle dosing instead of daily injections[5]. This is a direct result of the controlled, site-specific attachment of a 20 kDa PEG molecule.

Immunogenicity: The Stealth Advantage

While PEGylation, in general, is intended to reduce the immunogenicity of therapeutic proteins, the method of conjugation can influence the outcome. Random PEGylation can sometimes alter the protein's conformation in a way that exposes new, immunogenic epitopes, potentially increasing the risk of an immune response[1]. Site-specific PEGylation, by minimizing structural perturbations, is thought to be less likely to induce an immunogenic response[1]. Conjugation to cysteine residues or terminal amino groups tends to produce more homogeneous and less immunogenic products[1].

Quantitative Data Summary

The following tables summarize experimental data comparing the performance of site-specifically and randomly PEGylated proteins.

Table 1: Bioactivity Comparison

Protein	PEGylation Method	PEG Size (kDa)	Bioactivity (% of Unmodified)	Reference
Interferon beta-1b	Random (Lysine)	20	~2%	[3][4]
Interferon beta-1b	Site-Specific (N-terminus)	20	High retention	[3][4]
Interferon beta-1b	Site-Specific (Engineered Cys)	20	1100-7800% (in some analogs)	[3][4]
Factor VIII inhibitor blocking peptide	Random (N-terminus)	5	Loss of neutralization properties	[6]
Factor VIII inhibitor blocking peptide	Site-Specific (Lysine)	5	Maintained bioactivity	[6]

Table 2: Pharmacokinetic Comparison

Protein	PEGylation Method	PEG Size (kDa)	Half-life (t½)	Reference
Filgrastim (G-CSF)	Unmodified	-	3.5 hours (human)	[5]
Pegfilgrastim (G-CSF)	Site-Specific (N-terminus)	20	~42 hours (human)	[7]
Exendin-4	Unmodified	-	1.54 ± 0.47 hours (rat)	[8][9]
Exendin-4	Site-Specific (C-terminus)	20	27.12 ± 5.75 hours (rat)	[8][9]
Anti-CEA/CD3 Bispecific Antibody	Unmodified	-	~3.0 hours (rat)	[10]
Anti-CEA/CD3 Bispecific Antibody	Site-Specific (Thiol)	20	36.0 hours (rat)	[10]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Random PEGylation of a Protein with m-PEG-NHS Ester

Materials:

• Protein of interest

• m-PEG26-NHS ester

• Phosphate-buffered saline (PBS), 0.1 M, pH 7.4 (amine-free)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF), anhydrous

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

• Dialysis or size-exclusion chromatography equipment

Procedure:

• Protein Preparation: Dissolve the protein in 0.1 M PBS, pH 7.4, to a final concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines.

• PEG Reagent Preparation: Immediately before use, dissolve the m-PEG26-NHS ester in anhydrous DMSO or DMF to create a 10 mM stock solution.

• PEGylation Reaction: Add a 5- to 20-fold molar excess of the dissolved m-PEG-NHS ester to the protein solution with gentle stirring. The final concentration of the organic solvent should not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with gentle agitation.

• Quenching: Stop the reaction by adding the quenching buffer to consume any unreacted m-PEG-NHS ester.

• Purification: Remove unreacted PEG and quenching buffer salts from the PEGylated protein using dialysis or size-exclusion chromatography.

• Characterization: Analyze the resulting heterogeneous mixture of PEGylated products using SDS-PAGE and HPLC to determine the extent of PEGylation.

Protocol 2: Site-Specific PEGylation via Engineered Cysteine

Materials:

• Cysteine-engineered protein of interest

• Maleimide-activated PEG (e.g., mPEG-Maleimide)

• Phosphate (B84403) buffer, pH 6.5-7.5, containing EDTA

• Reducing agent (e.g., DTT or TCEP)

• Desalting column

• Purification system (e.g., ion-exchange or size-exclusion chromatography)

Procedure:

• Protein Reduction: If the engineered cysteine is disulfide-bonded, reduce the protein with a 10-fold molar excess of DTT for 30 minutes at room temperature.

• Buffer Exchange: Remove the reducing agent by passing the protein solution through a desalting column equilibrated with phosphate buffer, pH 6.5-7.5, containing EDTA.

• PEGylation Reaction: Immediately add a 3- to 5-fold molar excess of mPEG-Maleimide to the reduced protein solution.

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C under an inert atmosphere (e.g., nitrogen or argon) to prevent re-oxidation of the cysteine.

• Purification: Purify the mono-PEGylated protein from unreacted PEG, un-PEGylated protein, and any multi-PEGylated species using ion-exchange or size-exclusion chromatography.

• Characterization: Confirm the site of PEGylation and the homogeneity of the product using techniques such as mass spectrometry and SDS-PAGE.

Visualizing the Workflows

To better understand the procedural differences, the following diagrams illustrate the experimental workflows for both random and site-specific PEGylation.

Caption: Workflow for random amine PEGylation.

Caption: Workflow for site-specific cysteine PEGylation.

Conclusion: A Strategic Choice

The decision between site-specific PEGylation and random conjugation with m-PEG-NHS ester is a strategic one with significant consequences for the final therapeutic product. While random PEGylation offers a simpler and more established chemical approach, it comes at the cost of product heterogeneity and a higher risk of bioactivity loss. For applications where a high degree of PEGylation is the primary goal and product consistency is less critical, this method may be suitable.

However, for the development of well-defined, next-generation protein therapeutics, site-specific PEGylation is the superior strategy. It yields a homogeneous product with higher retained bioactivity, predictable pharmacokinetics, and potentially lower immunogenicity. Although it may require more upfront investment in protein engineering and process development, the resulting product's improved safety and efficacy profile often justifies the effort. The choice, therefore, depends on the specific goals of the research and the desired attributes of the final bioconjugate.

References

• 1. Optimizing Pharmacological and Immunological Properties of Therapeutic Proteins Through PEGylation: Investigating Key Parameters and Their Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of pegfilgrastim - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Site-specific PEGylation enhances the pharmacokinetic properties and antitumor activity of interferon beta-1b - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Site-Specific PEGylation Enhances the Pharmacokinetic Properties and Antitumor Activity of Interferon Beta-1b - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Development of Site-Specific PEGylated Granulocyte Colony Stimulating Factor With Prolonged Biological Activity [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Site-specific PEGylation of an anti-CEA/CD3 bispecific antibody improves its antitumor efficacy - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of Amide Bonds Derived from m-PEG26-NHS Esters

For Researchers, Scientists, and Drug Development Professionals

The conjugation of polyethylene (B3416737) glycol (PEG) to therapeutic proteins and peptides, a process known as PEGylation, is a cornerstone of modern drug development. It serves to enhance the pharmacokinetic and pharmacodynamic properties of biologics by increasing their hydrodynamic size, which in turn improves solubility, extends circulation half-life, and reduces immunogenicity. The success of a PEGylated therapeutic, however, is critically dependent on the stability of the covalent linkage between the PEG polymer and the biomolecule.

This guide provides an objective comparison of the amide bond formed via the widely used m-PEG26-NHS ester chemistry against other common linkages. We present supporting data and detailed experimental protocols to assist researchers in making informed decisions for their bioconjugation strategies.

The Gold Standard: Amide Bond Formation with m-PEG-NHS Ester

The most prevalent method for PEGylating proteins is through the modification of primary amines, such as the ε-amine of lysine (B10760008) residues and the N-terminal α-amine. N-hydroxysuccinimide (NHS) esters of PEG are highly efficient reagents for this purpose. The NHS ester reacts with a deprotonated primary amine via nucleophilic acyl substitution to form a highly stable and irreversible amide bond, releasing NHS as a byproduct.[1][2] This reaction is typically performed in buffers with a pH range of 7.2 to 8.5.[1][3]

Figure 1. Reaction of m-PEG26-NHS ester with a protein's primary amine.

Comparative Stability of PEG Linkages

The choice of linkage chemistry is critical for the in vivo performance of a PEGylated drug. While some applications may require a cleavable linker for prodrug strategies, long-acting therapeutics demand a linkage that remains intact. The amide bond is renowned for its exceptional stability, largely due to resonance delocalization between the nitrogen lone pair and the carbonyl group, which imparts a partial double-bond character to the C-N bond.[4] This makes it significantly less susceptible to hydrolysis than other linkages, such as esters.

Esters are known to be labile and can be hydrolyzed under physiological conditions, which is often undesirable for drugs requiring a long half-life.[5] Carbamate (urethane) linkages are generally more stable than esters and their stability can be comparable to amides, although certain structural features can render them cleavable.[6][7]

The following table summarizes the hydrolytic stability of different linkage types under various conditions. The data highlights the superior stability of the amide bond.

Linkage Type	Chemistry Example	Conditions	Hydrolytic Half-Life (t½)	Key Characteristics
Amide	PEG-NH-CO -Protein	pH 7.4, 37°C	>100 years (estimated)[8]	Extremely Stable: The benchmark for long-term bioconjugate stability. Shows negligible hydrolysis under a wide range of pH and temperatures.[9]
Ester	PEG-O-CO -Protein	pH 7.5, 25°C	~1,800 hours (~75 days)[9]	Labile: Highly susceptible to hydrolysis, especially at higher pH and temperature. Degradation can occur over hours to days.[9][10]
pH 8.5, 50°C	~30 hours[9]
Carbamate (Urethane)	PEG-O-CO-NH -Protein	pH 7.4, 37°C	Generally Stable (Varies)	Tunable Stability: Generally stable, but can be engineered to be cleavable. Less prone to hydrolysis than esters.[6][7]
Thioether	PEG-S -Protein	pH 7.4, 37°C	Very Stable	Very Stable: Formed via reaction with maleimides; highly resistant to chemical hydrolysis.
Secondary Amine	PEG-NH -Protein	pH 7.4, 37°C	Very Stable	Very Stable: Formed via reductive amination; highly resistant to hydrolysis.

Experimental Protocols

Protocol for Assessing Hydrolytic Stability of a PEG-Amide Conjugate

This protocol provides a framework for determining the stability of a PEG-protein conjugate by monitoring its integrity over time under different pH conditions.

1. Materials and Reagents:

• Purified PEG-protein conjugate (e.g., m-PEG26-Lysozyme)

• Phosphate Buffered Saline (PBS), pH 7.4

• Sodium Acetate Buffer, 0.1 M, pH 5.5

• Sodium Bicarbonate Buffer, 0.1 M, pH 8.5

• Incubator or water bath set to 37°C

• Sterile, low-protein-binding microcentrifuge tubes

• Analytical instruments: SDS-PAGE system, High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., size-exclusion or reverse-phase).

2. Experimental Procedure:

• Sample Preparation: Prepare solutions of the PEG-protein conjugate at a known concentration (e.g., 1 mg/mL) in each of the three different buffers (pH 5.5, 7.4, and 8.5).

• Time Zero (T=0) Sample: Immediately after preparation, take an aliquot from each solution. This will serve as the T=0 control. Analyze it immediately via SDS-PAGE and HPLC to establish the initial integrity and purity of the conjugate.

• Incubation: Aliquot the remaining solutions into the sterile microcentrifuge tubes, ensuring one tube per time point for each pH condition to avoid repeated sampling from the same tube. Place the tubes in the 37°C incubator.

• Time-Point Sampling: At predetermined intervals (e.g., 1, 3, 7, 14, and 30 days), remove one tube for each pH condition from the incubator.

• Analysis:

  • SDS-PAGE: Analyze the samples to visually inspect for degradation. Cleavage of the PEG-amide bond would result in the appearance of a band corresponding to the unconjugated protein.

  • HPLC Analysis: Quantify the amount of intact PEG-protein conjugate remaining. A size-exclusion chromatography (SEC-HPLC) method can separate the conjugate from any cleaved PEG and protein fragments. The peak area of the intact conjugate is compared to the T=0 sample.

• Data Interpretation: Plot the percentage of intact conjugate remaining versus time for each pH condition. If degradation occurs, the data can be used to calculate the hydrolysis rate and the half-life of the conjugate under each condition. For the highly stable amide bond, no significant degradation is expected over the 30-day period.

Figure 2. Experimental workflow for assessing conjugate stability.

Conclusion

For the development of long-acting protein and peptide therapeutics, the stability of the polymer-drug linkage is paramount. The amide bond, formed through the reaction of an m-PEG-NHS ester with a primary amine, offers exceptional chemical stability under physiological conditions.[11] As demonstrated by comparative data, it is significantly more resistant to hydrolysis than ester linkages and provides a reliable and robust platform for creating durable bioconjugates.[8][9] This inherent stability makes m-PEG26-NHS ester an optimal choice for applications where sustained drug exposure and long-term in vivo performance are critical for therapeutic efficacy.

References

• 1. Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of the PEG length and PEGylation site on the structural, thermodynamic, thermal, and proteolytic stability of mono‐PEGylated alpha‐1 antitrypsin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Khan Academy [khanacademy.org]
• 4. organic chemistry - Why do amides require much harsher conditions for hydrolysis than esters? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. research.utwente.nl [research.utwente.nl]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. A users guide to degradation testing of PEG-based hydrogels: From in vitro to in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative Investigation of the Hydrolysis of Charge-Shifting Polymers Derived from an Azlactone-based Polymer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hydrolytically degradable poly(ethylene glycol) hydrogel scaffolds with tunable degradation and mechanical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability - PMC [pmc.ncbi.nlm.nih.gov]

Beyond the Amine: A Comparative Guide to Alternative PEGylation Strategies

For researchers, scientists, and drug development professionals seeking to enhance the therapeutic properties of biomolecules, PEGylation—the covalent attachment of polyethylene (B3416737) glycol (PEG) chains—is a well-established strategy. Traditional amine-reactive PEGylation, targeting lysine (B10760008) residues, is often straightforward but can lead to heterogeneous products with potential loss of bioactivity. This guide provides an objective comparison of leading alternative, site-specific PEGylation methods, supported by experimental data, to aid in the selection of the optimal strategy for your therapeutic candidate.

This guide delves into the performance of key alternative PEGylation chemistries, including thiol-reactive, click chemistry, enzymatic, and aldehyde-reactive methods. By offering a side-by-side comparison of their efficiencies, site-specificity, and impact on conjugate stability and in vivo performance, we aim to equip researchers with the knowledge to make informed decisions for their drug development programs.

Performance Comparison of PEGylation Methods

The choice of PEGylation chemistry significantly impacts the homogeneity, yield, and ultimately the therapeutic efficacy of the final conjugate. The following table summarizes key quantitative performance indicators for various PEGylation strategies.

PEGylation Method	Target Residue(s)	Typical Reaction Efficiency (%)	Site-Specificity	Resulting Linkage	Key Advantages	Potential Disadvantages
Amine-Reactive	Lysine, N-terminus	50-90%	Low	Amide	Well-established, readily available reagents	Heterogeneous products, potential for activity loss
Thiol-Reactive	Cysteine	>90%[1]	High	Thioether[2]	High specificity, stable linkage	Requires free cysteine, potential for disulfide scrambling[2]
Click Chemistry	Azide/Alkyne-modified residues	>95%[3]	Very High	Triazole[3]	High efficiency, bioorthogonal, stable linkage	Requires introduction of non-natural functional groups
Sortase-Mediated	C-terminal LPXTG motif, N-terminal Glycine (B1666218)	80-95%[4]	Very High	Amide	High specificity, mild reaction conditions	Requires specific recognition sequence, potential for reverse reaction[4]
Transglutaminase-Mediated	Glutamine	70-90%[5][6]	High	Isopeptide	High specificity, mild reaction conditions	Requires accessible glutamine residue
Aldehyde/Keto-Reactive	N-terminus, Oxidized Glycans	60-85%[7]	High (N-terminus)	Secondary Amine	N-terminal specificity at controlled pH	Requires a reducing agent, potential for side reactions
GlycoPEGylation	Glycans	Variable	High	Oxime/Hydrazone	Targets glycans away from protein backbone	Requires glycosylated protein, multi-step process

Impact on In Vivo Half-Life

A primary goal of PEGylation is to extend the circulating half-life of a therapeutic. The site and nature of PEG attachment can influence this outcome.

PEGylation Method	Protein/Peptide Example	Unmodified Half-Life	PEGylated Half-Life	Fold Increase	Reference
Amine-Reactive (Lysine)	Recombinant Human TIMP-1	1.1 h	28 h	~25	[8]
Aldehyde-Reactive (N-terminus)	Interferon beta-1b	Not specified	Significantly prolonged vs. unmodified	-	[9]
Thiol-Reactive (Cysteine)	-	-	-	-	-
Click Chemistry	-	-	-	-	-
Sortase-Mediated	-	-	-	-	-
Transglutaminase-Mediated	-	-	-	-	-

Data for all methods in a single comparative study is limited. The provided data illustrates the significant potential for half-life extension across different methods.

Experimental Protocols

Detailed methodologies for key alternative PEGylation experiments are provided below to facilitate their implementation in the laboratory.

Thiol-Reactive PEGylation of a Cysteine-Engineered Protein

Objective: To specifically PEGylate a protein at a genetically introduced cysteine residue using a maleimide-activated PEG.

Materials:

• Cysteine-engineered protein (e.g., 1 mg/mL in PBS, pH 6.5-7.5)

• PEG-Maleimide (e.g., 5 kDa, 10-fold molar excess over protein)

• Phosphate-buffered saline (PBS), pH 6.5-7.5

• Reducing agent (e.g., TCEP, optional for pre-reduction of disulfide bonds)

• Quenching reagent (e.g., free cysteine or β-mercaptoethanol)

• Size-exclusion chromatography (SEC) column for purification

Protocol:

• Protein Preparation: If the protein has formed disulfide-linked dimers, pre-treat with a 2-3 fold molar excess of TCEP for 30 minutes at room temperature to reduce the disulfide bonds. Remove excess TCEP by buffer exchange.

• PEGylation Reaction: Dissolve the PEG-Maleimide in PBS, pH 6.5-7.5. Add the PEG-Maleimide solution to the protein solution at a 10-fold molar excess.

• Incubation: Gently mix the reaction mixture and incubate at room temperature for 2-4 hours or at 4°C overnight.[10] Monitor the reaction progress by SDS-PAGE or HPLC.

• Quenching: Quench the reaction by adding a 5-fold molar excess of free cysteine or β-mercaptoethanol to react with any unreacted PEG-Maleimide.

• Purification: Purify the PEGylated protein from unreacted PEG and protein using size-exclusion chromatography (SEC).

• Characterization: Analyze the purified product by SDS-PAGE to confirm the increase in molecular weight and by mass spectrometry to confirm the conjugation.

Workflow for Thiol-Reactive PEGylation.

Copper-Catalyzed Click Chemistry PEGylation

Objective: To PEGylate a protein containing a bioorthogonal alkyne handle with an azide-functionalized PEG.

Materials:

• Alkyne-modified protein (1 mg/mL in reaction buffer)

• Azide-PEG (e.g., 20 kDa, 5-fold molar excess over protein)

• Copper(II) sulfate (B86663) (CuSO4) (e.g., 1 mM stock)

• Reducing agent (e.g., sodium ascorbate (B8700270), 5 mM stock, freshly prepared)

• Ligand (e.g., THPTA, 5 mM stock)

• Reaction Buffer (e.g., PBS, pH 7.4)

• SEC column for purification

Protocol:

• Prepare Reagents: Prepare fresh stock solutions of sodium ascorbate.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine the alkyne-modified protein and Azide-PEG.

• Catalyst Preparation: In a separate tube, pre-mix the CuSO4 and THPTA ligand.

• Initiate Reaction: Add the CuSO4/ligand complex to the protein/PEG mixture, followed by the addition of sodium ascorbate to initiate the click reaction.[11] The final concentrations should be optimized but can be started at approximately 50-100 µM protein, 250-500 µM Azide-PEG, 50 µM CuSO4, 250 µM THPTA, and 1 mM sodium ascorbate.

• Incubation: Incubate the reaction at room temperature for 1-2 hours, protected from light.

• Purification: Purify the PEGylated protein using SEC.

• Characterization: Analyze the product by SDS-PAGE and mass spectrometry.

Workflow for Copper-Catalyzed Click Chemistry PEGylation.

Sortase-Mediated Ligation for C-terminal PEGylation

Objective: To specifically PEGylate the C-terminus of a protein engineered with a sortase recognition motif (LPXTG).

Materials:

• Protein of interest with a C-terminal LPXTG tag (e.g., 50 µM)

• (Gly)n-PEG (n=3-5) with an N-terminal glycine (e.g., 5-10 fold molar excess)

• Sortase A (e.g., 10 µM)

• Sortase reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl2, pH 7.5)[12]

• SEC column for purification

Protocol:

• Reaction Setup: Combine the LPXTG-tagged protein, (Gly)n-PEG, and Sortase A in the sortase reaction buffer.[12]

• Incubation: Incubate the reaction mixture at room temperature for 2-4 hours.[13]

• Purification: Purify the C-terminally PEGylated protein from the sortase enzyme (often His-tagged for easy removal), unreacted protein, and excess PEG-peptide using an appropriate chromatography method such as Ni-NTA affinity chromatography followed by SEC.

• Characterization: Confirm the site-specific PEGylation and purity of the final product using SDS-PAGE and mass spectrometry.

Workflow for Sortase-Mediated C-terminal PEGylation.

Conclusion

The field of PEGylation has evolved significantly beyond random amine coupling, offering a diverse toolkit of site-specific conjugation strategies. Thiol-reactive, click chemistry, and enzymatic methods provide researchers with the means to produce more homogeneous and potentially more active therapeutic protein conjugates. The choice of the optimal PEGylation method will depend on a variety of factors including the protein's primary sequence and structure, the desired degree of modification, and the required in vivo performance. This guide provides a foundational comparison to aid in navigating these choices and accelerating the development of next-generation biotherapeutics.

References

• 1. Activated PEGs for Thiol PEGylation - JenKem [jenkemusa.com]
• 2. biopharminternational.com [biopharminternational.com]
• 3. From Synthesis to Characterization of Site-Selective PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Sortase-Mediated Ligation using a Common C-terminal Fusion Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. Transglutaminase-mediated PEGylation of proteins: direct identification of the sites of protein modification by mass spectrometry using a novel monodisperse PEG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activated PEG Aldehyde for N-terminal PEGylation [jenkemusa.com]
• 8. PEGylation Extends Circulation Half-Life While Preserving In Vitro and In Vivo Activity of Tissue Inhibitor of Metalloproteinases-1 (TIMP-1) | PLOS One [journals.plos.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. confluore.com [confluore.com]
• 12. Site-specific protein modification using immobilized sortase in batch and continuous-flow systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to Validating the Purity of m-PEG26-NHS Ester Conjugates

For researchers, scientists, and drug development professionals, ensuring the purity and identity of bioconjugates is a critical step in producing reliable and effective therapeutics. The process of PEGylation, or attaching polyethylene (B3416737) glycol (PEG) chains to molecules like proteins or peptides, is a widely used strategy to enhance their pharmacokinetic properties. The m-PEG26-NHS ester is a specific reagent used for this purpose, where the N-hydroxysuccinimide (NHS) ester group reacts with primary amines on a target molecule to form a stable amide bond.[1][2]

Validating the purity of the resulting conjugate is analytically challenging. The PEG component often lacks a strong UV chromophore, making standard detection methods difficult.[3][4] Furthermore, the NHS ester is highly susceptible to hydrolysis, which can lead to inactive reagents and impurities.[5][6] This guide provides an objective comparison of key analytical methods for validating m-PEG26-NHS ester conjugates, complete with experimental protocols and supporting data structures.

Key Analytical Techniques for Purity Validation

The successful validation of a PEG conjugate requires a multi-faceted approach to confirm its identity, purity, and homogeneity. The primary techniques employed are High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Comparison of Primary Analytical Techniques

Technique	Information Provided	Strengths	Limitations	Primary Application
HPLC with CAD/ELSD	Purity, quantification of impurities, separation of conjugated from unconjugated species.	Gold standard for purity assessment of compounds with no UV chromophore[7]. High sensitivity for non-volatile analytes.	Does not provide structural or mass information. Detector response can be non-linear.	Routine quality control, purity analysis, and quantification of residual reagents.
Mass Spectrometry (LC-MS)	Absolute confirmation of identity, molecular weight of the conjugate, degree of PEGylation.	Provides direct evidence of successful conjugation by detecting the mass shift[8][9]. High sensitivity and specificity.	Can be challenging for heterogeneous or very large conjugates. Requires specialized equipment.	Identity confirmation, characterization of PEGylation sites, and degradation product analysis[8][10].

| NMR Spectroscopy | Detailed structural information, confirmation of functional groups, average number of PEG units. | Provides unambiguous structural elucidation[7]. Quantitative with an internal standard. | Lower sensitivity compared to MS and HPLC. Requires higher sample concentrations and can be time-consuming. | Structural characterization of the starting PEG reagent and the final conjugate. |

Comparison with Alternative PEGylation Chemistries

While NHS esters are popular for targeting primary amines, other reactive groups can be used depending on the target molecule and desired outcome. Understanding these alternatives provides context for why m-PEG26-NHS ester is chosen and what to consider if purification challenges arise.

Table 2: Comparison of m-PEG-NHS Ester with Alternative Chemistries

Reagent Type	Target Functional Group	Reaction pH	Bond Formed	Key Advantages	Considerations
m-PEG-NHS Ester	Primary Amines (-NH₂)[1][11]	7.2 - 8.5[12]	Amide	High reactivity, stable bond formation.[]	Susceptible to hydrolysis[6]. Can react with multiple lysine (B10760008) residues, leading to heterogeneity.
m-PEG-Aldehyde	N-terminal Primary Amine	6.5 - 7.5	Secondary Amine	More selective for the N-terminus at controlled pH.[1]	Requires a reducing agent (e.g., sodium cyanoborohydride)[14].
m-PEG-Maleimide	Thiols / Sulfhydryls (-SH)	6.5 - 7.5[2]	Thioether	Highly specific for free thiols, enabling site-specific conjugation.	Thiol groups can form disulfide bonds, requiring a reduction step prior to conjugation.

| m-PEG-DBCO | Azides (-N₃) | Physiological | Triazole | Used in copper-free "click chemistry," which is highly specific and bioorthogonal.[1] | Requires the target molecule to be pre-functionalized with an azide (B81097) group. |

Experimental Protocols & Workflows

Detailed and reproducible protocols are essential for accurate validation. Below are methodologies for the key experiments discussed.

Logical Workflow for Purity Validation

The overall process involves sample preparation, separation and detection using an appropriate analytical method, and finally, data analysis to determine purity and confirm identity.

References

• 1. PEGylation Reagents Selection Guide | Biopharma PEG [biochempeg.com]
• 2. PEGylation and PEGylation Reagents | BroadPharm [broadpharm.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. caymanchem.com [caymanchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 11. m-PEG-NHS ester, MW 2,000 | BroadPharm [broadpharm.com]
• 12. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of m-PEG26-NHS Ester: A Step-by-Step Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of m-PEG26-NHS ester, ensuring the safety of laboratory personnel and compliance with regulations. The following procedures are based on standard laboratory safety protocols and information from safety data sheets (SDS).

I. Immediate Safety and Handling Precautions

Before handling m-PEG26-NHS ester, it is crucial to be aware of its potential hazards. According to safety data sheets, this compound can be harmful if swallowed, cause skin irritation, and lead to serious eye irritation.[1] Therefore, always adhere to the following safety measures:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1][2][3]

• Ventilation: Use the material in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or aerosols.[1][2]

• Avoid Contact: Prevent contact with skin and eyes. In case of accidental contact, follow the first aid measures outlined in the SDS immediately.[1][4]

• Handling: Avoid creating dust. After handling, wash hands thoroughly.[1]

II. Step-by-Step Disposal Procedure

The primary directive for the disposal of m-PEG26-NHS ester is to adhere to local, state, and federal regulations.[1] The following steps provide a general guideline for proper disposal:

• Waste Identification and Segregation:

  • Solid Waste: Collect unused or expired m-PEG26-NHS ester in a clearly labeled, sealed container designated for chemical waste.

  • Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, weighing paper, pipette tips, and containers, should also be disposed of as chemical waste.

  • Solutions: Solutions containing m-PEG26-NHS ester should be collected in a labeled, sealed, and appropriate chemical waste container. Do not pour solutions down the drain.

• Waste Collection and Storage:

  • Store the sealed chemical waste container in a designated and secure area, away from incompatible materials.

  • Ensure the waste container is properly labeled with the chemical name ("m-PEG26-NHS ester waste") and any relevant hazard symbols.

• Institutional Disposal Protocol:

  • Contact your institution's Environmental Health and Safety (EHS) office or the equivalent department to arrange for the pickup and disposal of the chemical waste.

  • Provide the EHS office with all necessary information about the waste, including the chemical name and quantity.

• Spill Cleanup and Disposal:

  • In the event of a spill, ventilate the area and wear appropriate PPE.

  • For solid spills, moisten the material with water to prevent dust from becoming airborne. Carefully sweep or scoop the material into a designated chemical waste container.

  • For liquid spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand. Place the absorbent material into a sealed container for chemical waste.

  • Clean the spill area with a suitable solvent, such as alcohol, and dispose of the cleaning materials as chemical waste.[1]

III. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of m-PEG26-NHS ester.

Caption: Disposal workflow for m-PEG26-NHS ester.

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of m-PEG26-NHS ester, fostering a secure laboratory environment.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. broadpharm.com [broadpharm.com]
• 3. m-PEG8-NHS ester|MSDS [dcchemicals.com]
• 4. jenkemusa.com [jenkemusa.com]

Personal protective equipment for handling m-PEG26-NHS ester

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling m-PEG26-NHS ester, a moisture-sensitive, amine-reactive reagent. Adherence to these procedures is essential for ensuring laboratory safety and maintaining the integrity of your experiments.

Hazard Identification and Personal Protective Equipment (PPE)

m-PEG26-NHS ester is classified as a substance that can cause skin irritation, serious eye irritation, and may be harmful if swallowed[1]. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

PPE Category	Item	Specification
Eye Protection	Safety Glasses or Goggles	Must meet ANSI Z.87.1 1989 standard. A face shield is required if there is a risk of splashing[2].
Hand Protection	Chemical-resistant gloves	Nitrile or other chemically resistant gloves are suitable[2][3][4]. Inspect gloves before each use and replace immediately upon contamination[2].
Body Protection	Laboratory Coat	A standard lab coat is required to protect against skin contact[3].
Respiratory Protection	Dust Mask (e.g., N95)	Recommended when handling the solid powder to avoid inhalation[3]. Use in a chemical fume hood is advised for all handling procedures[5].

Safe Handling and Experimental Protocol

The N-hydroxysuccinimide (NHS) ester moiety is highly susceptible to hydrolysis. Therefore, specific handling procedures must be followed to ensure its reactivity for conjugation to primary amines.

Protocol for Handling and Use:

• Acclimatization: Before opening, allow the vial of m-PEG26-NHS ester to equilibrate to room temperature. This prevents moisture condensation onto the product, which can cause hydrolysis[6][7].

• Reagent Preparation:

  • Work in a chemical fume hood[5].

  • Weigh the desired amount of the ester and dissolve it in an anhydrous, water-miscible organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF) immediately before use[6].

  • Do not prepare stock solutions for storage, as the NHS ester will readily hydrolyze[6]. Discard any unused reconstituted reagent[6].

• Reaction Conditions:

  • Perform conjugation reactions in amine-free buffers, such as phosphate-buffered saline (PBS), at a pH of 7.0-8.0[6].

  • Avoid buffers containing primary amines like Tris or glycine, as they will compete with the target molecule for reaction with the NHS ester[6].

  • The reaction can be incubated on ice for two hours or at room temperature for 30-60 minutes[6].

• Quenching: Unreacted NHS esters can be quenched by adding an amine-containing buffer such as Tris-buffered saline (TBS) or glycine[8].

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with large amounts of water for several minutes, removing contact lenses if present and easy to do. Seek immediate medical attention[1].
Skin Contact	Wash the affected area thoroughly with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice[1].
Inhalation	Move the person to fresh air. If breathing is difficult, provide respiratory support and seek medical attention[1][5].
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a physician immediately[1].

Disposal Plan

All waste containing m-PEG26-NHS ester must be treated as chemical waste and disposed of according to institutional and local regulations.

Waste Stream Management:

Waste Type	Disposal Procedure
Unused Solid Reagent	Collect the original vial in a designated, clearly labeled hazardous waste container. Do not dispose of in regular trash[3].
Solutions	Quench the reactive NHS ester by adjusting the pH to between 7 and 8.5 and allowing it to stand for several hours to ensure complete hydrolysis[3]. Collect the quenched solution in a designated aqueous hazardous waste container[3]. Consult your institution's Environmental Health and Safety (EHS) department before any drain disposal[3].
Contaminated Labware	All solid materials (pipette tips, tubes, gloves, etc.) that have come into contact with the chemical should be collected in a designated solid hazardous waste container[3].

Workflow for Handling and Disposal of m-PEG26-NHS Ester

Caption: Workflow for the safe handling, use, and disposal of m-PEG26-NHS ester.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 3. benchchem.com [benchchem.com]
• 4. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 5. broadpharm.com [broadpharm.com]
• 6. broadpharm.com [broadpharm.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]